2,4,5-Trichloronitrobenzene-13C6

Core Science & Biosynthesis

2,4,5-Trichloronitrobenzene-13C6 chemical properties

An In-depth Technical Guide to 2,4,5-Trichloronitrobenzene-¹³C₆

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4,5-Trichloronitrobenzene-¹³C₆ is the stable isotope-labeled form of 2,4,5-trichloronitrobenzene (B44141), a synthetic organochlorine compound. While the unlabeled compound serves as an intermediate in the synthesis of dyes and agricultural chemicals, the ¹³C₆-labeled variant is primarily utilized as a high-purity internal standard for quantitative analysis.[1][2] Its use is critical in methods such as isotope dilution mass spectrometry (IDMS) to ensure accuracy and precision by correcting for analyte loss during sample preparation and for variations in instrument response.[3][4]

This guide provides a comprehensive overview of the chemical properties, safety information, and key experimental applications of 2,4,5-Trichloronitrobenzene-¹³C₆.

Chemical and Physical Properties

The incorporation of ¹³C isotopes does not significantly alter the physicochemical properties of the molecule compared to its unlabeled analogue.[4] Therefore, the properties of standard 2,4,5-Trichloronitrobenzene (CAS No: 89-69-0) are presented as a reliable reference.

General Information

Property	Value	Citation(s)
IUPAC Name	1,2,4-Trichloro-5-nitrobenzene-¹³C₆	[1]
Synonyms	5-Nitro-1,2,4-trichlorobenzene-¹³C₆	[5][6]
CAS Number	89-69-0 (Unlabeled)	[1][5][6]
Molecular Formula	¹³C₆H₂Cl₃NO₂	[5]
Molecular Weight	232.4 g/mol	[N/A]
Canonical SMILES	C1=C(C(=CC(=C1Cl)Cl)Cl)--INVALID-LINK--[O-]	[1]

Physical Constants

Property	Value	Citation(s)
Appearance	Yellow crystalline solid; Prisms or needles in alcohol.	[1][7]
Melting Point	57-59 °C (135-136 °F)	[1][8]
Boiling Point	288 °C (550 °F) at 760 mmHg	[1][7]
Density	1.79 g/cm³ at 22 °C	[1][8]
Water Solubility	27 mg/L at 20 °C	[6]
Flash Point	>110 °C (>230 °F)	[1]
Vapor Pressure	0.000792 mmHg	[1]

Spectral Data (for Unlabeled 2,4,5-Trichloronitrobenzene)

Spectrum Type	Key Features / Peaks (m/z or cm⁻¹)	Citation(s)
Mass Spec (EI)	Major peaks at m/z 225 (M+), 227, 30, 167, 169.	[1][5]
Infrared (IR)	Key bands observed in KBr pellet and gas phase.	[8][9][10]
¹H-NMR	Spectra available in CDCl₃ and DMSO-d₆.	[8][11]
¹³C-NMR	Spectra available in CDCl₃ and DMSO-d₆.	[1][8]

Safety and Handling

2,4,5-Trichloronitrobenzene is classified as a hazardous substance. Standard precautions for handling chemical reagents should be strictly followed.

Hazard Information

Hazard Type	GHS Classification and Statements	Citation(s)
Acute Toxicity	Oral: Toxic if swallowed. Dermal/Inhalation: Harmful in contact with skin or if inhaled.	[1]
Health Hazards	Causes eye and skin irritation. Absorption may lead to methemoglobin formation, causing cyanosis.	[1]
Environmental	Very toxic to aquatic life with long-lasting effects.	[1]
Reactivity	Incompatible with strong bases and strong oxidizing agents.	[1]

Recommended Precautions

• Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood.[7]

• Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and a lab coat.[1]

• Handling: Avoid breathing dust and prevent contact with skin and eyes. Do not eat, drink, or smoke when using this product. Wash hands thoroughly after handling.[7]

• Storage: Store in a tightly closed container in a cool, dry place away from incompatible materials.[7]

Experimental Protocols

Protocol 1: Synthesis of 2,4,5-Trichloronitrobenzene (Unlabeled)

This protocol describes a general method for synthesizing the unlabeled compound, which serves as the precursor for the ¹³C₆-labeled version. The synthesis of the labeled compound would require starting with ¹³C₆-labeled 1,2,4-trichlorobenzene (B33124).

Methodology: Nitration of 1,2,4-Trichlorobenzene [7]

• Preparation of Nitrating Mixture: Prepare a mixed acid solution by carefully and slowly adding nitric acid to chilled concentrated sulfuric acid.

• Reaction Setup: Add 1,2,4-trichlorobenzene to a reaction vessel equipped with a stirrer and a cooling bath.

• Nitration: Slowly add the pre-prepared mixed acid dropwise to the reactor containing 1,2,4-trichlorobenzene while maintaining the reaction temperature at approximately 50°C.

• Reaction Time: Allow the reaction to proceed with stirring for 2 hours after the addition of the mixed acid is complete.

• Quenching: After the reaction is complete, carefully pour the reaction mixture into a large volume of ice water to precipitate the product.

• Isolation: Collect the solid 2,4,5-trichloronitrobenzene product by filtration.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent, such as ethanol.[8]

References

• 1. 2,4,5-Trichloronitrobenzene | C6H2Cl3NO2 | CID 6983 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Validation of analytical methods for organochlorine pesticide detection in shellfish and cephalopods by GC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 13C Labeled internal standards | LIBIOS [libios.fr]
• 4. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Benzene, 1,2,4-trichloro-5-nitro- [webbook.nist.gov]
• 6. 2,4,5-Trichloronitrobenzene | 89-69-0 [chemnet.com]
• 7. echemi.com [echemi.com]
• 8. chemwhat.com [chemwhat.com]
• 9. Benzene, 1,2,4-trichloro-5-nitro- [webbook.nist.gov]
• 10. spectrabase.com [spectrabase.com]
• 11. spectrabase.com [spectrabase.com]

The Role of 2,4,5-Trichloronitrobenzene-¹³C₆ in Advanced Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the research applications of 2,4,5-Trichloronitrobenzene-¹³C₆, a stable isotope-labeled compound critical for analytical precision and metabolic investigation. Due to its classification as a potential environmental pollutant, accurate quantification and understanding the metabolic fate of its unlabeled counterpart are of significant research interest.[1] The ¹³C₆-labeled version serves as an indispensable tool in these endeavors, offering unparalleled accuracy in quantitative analysis and a definitive means to trace metabolic pathways.

Core Applications in Research

The primary utility of 2,4,5-Trichloronitrobenzene-¹³C₆ stems from its unique physical and chemical properties as a stable isotope-labeled analog. Its applications can be broadly categorized into three main areas:

• Quantitative Analysis via Isotope Dilution Mass Spectrometry: The most prominent application is its use as an internal standard in isotope dilution mass spectrometry (IDMS). This is the gold-standard method for quantifying trace levels of the unlabeled 2,4,5-Trichloronitrobenzene in complex matrices such as soil, water, and biological tissues. By spiking a known quantity of the ¹³C₆-labeled standard into a sample, any loss of the target analyte during sample preparation and analysis can be precisely corrected for, yielding highly accurate and reproducible results. This is crucial for environmental monitoring and toxicological studies.

• Metabolic and Toxicological Studies: While direct metabolic studies using 2,4,5-Trichloronitrobenzene-¹³C₆ are not extensively published, its use is paramount for elucidating the metabolic fate of the parent compound. By exposing biological systems (e.g., cell cultures, animal models) to the unlabeled compound and using the ¹³C₆-labeled version as a standard for quantification of the parent and its metabolites, researchers can map the biotransformation pathways. Studies on analogous compounds like 4-chloronitrobenzene and tetrachloronitrobenzenes suggest that metabolism likely proceeds through nitro-group reduction to form trichloroanilines, ring hydroxylation to form trichloronitrophenols, and conjugation with glutathione.[2][3]

• Environmental Fate and Transport Studies: Understanding how 2,4,5-Trichloronitrobenzene moves and persists in the environment is critical for risk assessment. The ¹³C₆-labeled compound can be used in controlled laboratory experiments to trace its degradation, adsorption to soil and sediment, and potential for bioaccumulation, without the confounding presence of pre-existing contamination.

• Intermediate in Chemical Synthesis: 2,4,5-Trichloronitrobenzene serves as a precursor in the synthesis of other chlorinated aromatic compounds, such as 2,3,4,5-tetrachloronitrobenzene.[4] The ¹³C₆-labeled version can be used to synthesize labeled downstream products for use as analytical standards.

Data Presentation

For effective use in research, understanding the physicochemical properties of the unlabeled analyte is crucial, as is knowing the key mass spectrometric ions for both the analyte and the labeled standard.

Table 1: Physicochemical Properties of 2,4,5-Trichloronitrobenzene

Property	Value	Reference
CAS Number	89-69-0	[4]
Molecular Formula	C₆H₂Cl₃NO₂	[4]
Molecular Weight	226.4 g/mol	[4]
Appearance	White to light yellow crystalline powder	[5]
Boiling Point	288 °C	[5]
Melting Point	57.5 °C	[5]
Water Solubility	27 mg/L (at 20 °C)	[5]

| LogP | 3.5 |[5] |

Table 2: Key Mass Spectrometry Ions for Quantification

Compound	Molecular Ion (M⁺) [m/z]	Key Fragment Ion [m/z]
2,4,5-Trichloronitrobenzene	225	179 ([M-NO₂]⁺)

| 2,4,5-Trichloronitrobenzene-¹³C₆ | 231 | 185 ([M-NO₂]⁺) |

Note: The listed m/z values correspond to the most abundant isotopes of chlorine (³⁵Cl). The full isotopic pattern should be considered for accurate identification.

Experimental Protocols

Protocol 1: Quantification in Water Samples using GC-MS

This protocol outlines a typical workflow for determining the concentration of 2,4,5-Trichloronitrobenzene in a water sample using 2,4,5-Trichloronitrobenzene-¹³C₆ as an internal standard.

1. Sample Preparation and Extraction:

• Collect a 1 L water sample in an amber glass bottle.
• Spike the sample with a known amount of 2,4,5-Trichloronitrobenzene-¹³C₆ solution (e.g., 100 ng).
• Adjust the sample pH to neutral.
• Perform a liquid-liquid extraction by adding 50 mL of dichloromethane (B109758) (DCM) and shaking vigorously for 2 minutes. Allow the layers to separate.
• Collect the organic (DCM) layer. Repeat the extraction twice more with fresh DCM.
• Combine the organic extracts and dry them by passing through a column of anhydrous sodium sulfate.
• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

2. GC-MS Analysis:

• Gas Chromatograph (GC):
• Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.
• Injector: Splitless mode at 250°C.
• Oven Program: Start at 60°C, hold for 2 min, ramp to 280°C at 10°C/min, hold for 5 min.
• Carrier Gas: Helium at a constant flow of 1.2 mL/min.
• Mass Spectrometer (MS):
• Ionization: Electron Ionization (EI) at 70 eV.
• Mode: Selected Ion Monitoring (SIM).
• Ions to Monitor: m/z 225 and 179 for the native compound; m/z 231 and 185 for the ¹³C₆-labeled standard.

3. Quantification:

• Calculate the ratio of the peak area of the native analyte to the peak area of the ¹³C₆ internal standard.
• Determine the concentration of the native analyte in the sample by comparing this ratio to a calibration curve prepared with known concentrations of the native standard and a constant concentration of the internal standard.

Protocol 2: In Vitro Metabolism Study

This protocol provides a framework for investigating the metabolism of 2,4,5-Trichloronitrobenzene using liver microsomes.

1. Incubation:

• Prepare an incubation mixture containing:
• Phosphate buffer (pH 7.4).
• Human liver microsomes (e.g., 0.5 mg/mL protein).
• NADPH regenerating system (e.g., isocitrate, isocitrate dehydrogenase).
• 2,4,5-Trichloronitrobenzene (e.g., 10 µM final concentration, added from a DMSO stock).
• Pre-incubate the mixture at 37°C for 5 minutes.
• Initiate the reaction by adding the NADPH regenerating system.
• Incubate at 37°C with shaking for a specified time (e.g., 60 minutes).
• Terminate the reaction by adding an equal volume of ice-cold acetonitrile.

2. Sample Analysis:

• Centrifuge the terminated reaction mixture to pellet the protein.
• Transfer the supernatant to a new tube.
• Spike the supernatant with the 2,4,5-Trichloronitrobenzene-¹³C₆ internal standard to quantify the remaining parent compound.
• Analyze the sample using LC-MS/MS or GC-MS to identify and quantify potential metabolites by looking for characteristic mass shifts (e.g., +16 for hydroxylation, -30 for nitro-reduction followed by acetylation).

3. Data Interpretation:

• Quantify the depletion of the parent compound over time to determine the rate of metabolism.
• Identify potential metabolites by comparing mass spectra against libraries and known metabolic transformations of similar compounds.[2]

Visualizations

The following diagrams illustrate the key workflows and pathways discussed.

References

• 1. accustandard.com [accustandard.com]
• 2. hwbdocs.env.nm.gov [hwbdocs.env.nm.gov]
• 3. The metabolism of 2:3:5:6- and 2:3:4:5-tetrachloronitrobenzenes in the rabbit and the reduction of aromatic nitro compounds in the intestine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2,3,4,5-Tetrachloronitrobenzene | 879-39-0 | Benchchem [benchchem.com]
• 5. weber.hu [weber.hu]

Physical and chemical properties of 13C labeled trichloronitrobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical properties of 13C labeled trichloronitrobenzene. Due to the limited availability of specific experimental data for the 13C labeled isotopologue, this guide leverages data from its unlabeled analogue, primarily 2,4,5-trichloronitrobenzene (B44141) and 2,4,6-trichloronitrobenzene, which are expected to have nearly identical physical and chemical properties. The guide includes detailed experimental protocols for synthesis and analysis, and visualizations of key workflows and metabolic pathways.

Physical and Chemical Properties

The physical and chemical properties of 13C labeled trichloronitrobenzene are summarized below. The data presented is for the unlabeled isomers, 2,4,5-trichloronitrobenzene and 2,4,6-trichloronitrobenzene, and serves as a close approximation for the 13C labeled compound. Commercially available 2,4,5-trichloronitrobenzene-13C6 has a molecular weight of 232.4 g/mol .[1][2]

Table 1: Physical Properties of Trichloronitrobenzene Isomers

Property	2,4,5-Trichloronitrobenzene	2,4,6-Trichloronitrobenzene
Appearance	Prisms or needles in alcohol; yellow powder.[3][4]	Needles in alcohol or light beige crystals.[5]
Molecular Formula	C₆H₂Cl₃NO₂	C₆H₂Cl₃NO₂
Molecular Weight	226.4 g/mol [3]	226.44 g/mol [6]
Melting Point	57.5 °C (135.5 °F)[4]	71-73 °C (160 °F)[5][7]
Boiling Point	288 °C (550 °F) at 760 mmHg[3][4]	303.2 °C at 760 mmHg[7]
Density	1.79 g/cm³ at 22 °C[4][8]	1.7 g/cm³[7]
Solubility in Water	< 1 mg/mL at 16 °C (61 °F)[3]	< 1 mg/mL at 20 °C (68 °F)[5]
Vapor Pressure	0.000792 mmHg[3]	0.0 mmHg (approx.)[7]
Flash Point	> 110 °C (> 230 °F)[3]	137.2 °C[7]

Table 2: Chemical and Spectroscopic Information of Unlabeled Trichloronitrobenzene Isomers

Property	2,4,5-Trichloronitrobenzene	2,4,6-Trichloronitrobenzene
IUPAC Name	1,2,4-trichloro-5-nitrobenzene[3]	1,3,5-trichloro-2-nitrobenzene[5]
InChI Key	IBRBMZRLVYKVRF-UHFFFAOYSA-N[3]	AEBJDOTVYMITIA-UHFFFAOYSA-N[5]
SMILES	C1=C(C(=CC(=C1Cl)Cl)Cl)--INVALID-LINK--[O-][3]	C1=C(C=C(C(=C1Cl)--INVALID-LINK--[O-])Cl)Cl[5]
LogP	3.5[3]	3.41[7]
13C NMR Spectrum	Available[9]	Available[10]

Experimental Protocols

Proposed Synthesis of 13C Labeled Trichloronitrobenzene

A plausible synthetic route for 13C labeled trichloronitrobenzene (e.g., 2,4,5-trichloronitrobenzene-13C6) involves the nitration of 1,2,4-trichlorobenzene-13C6. The following is a general protocol adapted from the synthesis of the unlabeled compound.[4]

Materials:

• 1,2,4-trichlorobenzene-13C6

• Concentrated nitric acid (HNO₃)

• Concentrated sulfuric acid (H₂SO₄)

• Ice

• Deionized water

• Ethanol (for recrystallization)

Procedure:

• Prepare a nitrating mixture by slowly adding concentrated sulfuric acid to concentrated nitric acid in a flask cooled in an ice bath.

• In a separate reaction vessel, add 1,2,4-trichlorobenzene-13C6.

• Slowly add the prepared nitrating mixture dropwise to the 1,2,4-trichlorobenzene-13C6 while maintaining a low temperature with an ice bath and stirring continuously.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 50°C for approximately 2 hours, monitoring the reaction progress by GC-MS.

• Once the reaction is complete, carefully pour the reaction mixture into a beaker containing ice water to precipitate the crude product.

• Filter the precipitate and wash thoroughly with cold deionized water until the washings are neutral.

• Purify the crude 2,4,5-trichloronitrobenzene-13C6 by recrystallization from ethanol.

• Dry the purified product under vacuum.

• Confirm the identity and purity of the final product using techniques such as NMR, MS, and HPLC.

Synthesis Workflow

Analytical Methodologies

This protocol is based on EPA Method 8330B for the analysis of nitroaromatics in water and soil.[11][12]

Instrumentation:

• HPLC system with a UV detector

• C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Reagents:

• Methanol (HPLC grade)

• Deionized water

• Acetonitrile (B52724) (HPLC grade)

• Ammonium formate (B1220265) (for alternative mobile phase)

Procedure:

• Sample Preparation (Solid Samples):

  • Extract a known weight of the sample (e.g., soil) with acetonitrile in an ultrasonic bath.

  • Filter the extract before injection.

• Sample Preparation (Aqueous Samples):

  • For low concentrations, use solid-phase extraction (SPE) for sample preconcentration.[13]

  • For higher concentrations, direct injection after filtration may be possible.

• Chromatographic Conditions:

  • Mobile Phase: Isocratic mixture of Methanol:Water (50:50, v/v).[11]

  • Flow Rate: 1.5 mL/min.[11]

  • Injection Volume: 100 µL.[11]

  • Detection: UV at 254 nm.[11]

• Analysis:

  • Prepare a series of calibration standards of the 13C labeled trichloronitrobenzene in acetonitrile.

  • Inject the standards to generate a calibration curve.

  • Inject the prepared sample extracts.

  • Identify and quantify the 13C labeled trichloronitrobenzene by comparing its retention time and peak area to those of the standards.

This is a general protocol for the analysis of nitroaromatic compounds.

Instrumentation:

• Gas chromatograph with a mass spectrometer detector.

• Capillary column (e.g., 30 m x 0.32 mm ID, 0.25 µm film thickness).

Procedure:

• Sample Preparation:

  • Extract the sample with a suitable solvent (e.g., toluene, isooctane).

  • Concentrate the extract if necessary.

• GC-MS Conditions:

  • Injector Temperature: 250°C.[11]

  • Carrier Gas: Helium or Nitrogen.[11]

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 1 minute.

    • Ramp to 200°C at 10°C/min.

    • Ramp to 280°C at 20°C/min, hold for 5 minutes.[11]

  • Detector Temperature: 300°C.[11]

  • Mass Spectrometer: Operate in full scan mode for identification and selected ion monitoring (SIM) mode for quantification.

• Analysis:

  • Prepare calibration standards in the same solvent as the samples.

  • Analyze the standards and samples.

  • Identify the 13C labeled trichloronitrobenzene by its retention time and mass spectrum. The molecular ion and characteristic fragment ions will be shifted by +6 amu (for a 13C6 labeled compound) compared to the unlabeled standard.

  • Quantify using the calibration curve.

Analytical Workflow

Putative Metabolic Pathway

The metabolism of trichloronitrobenzenes in mammals has been studied, with key transformation pathways identified for related compounds like dichloronitrobenzenes.[14][15] Based on this, a putative metabolic pathway for 13C labeled trichloronitrobenzene can be proposed. The primary metabolic routes are expected to be reduction of the nitro group and conjugation with glutathione.

Metabolic Pathway

Disclaimer: This guide is intended for informational purposes for research and development professionals. All experimental work should be conducted in a controlled laboratory setting with appropriate safety precautions. The physical and chemical property data for unlabeled compounds are provided as an estimate for the 13C labeled analogue and should be confirmed experimentally.

References

• 1. 2,4,5-Trichloronitrobenzene- 13C6 | 89-69-0 | AAA08969 [biosynth.com]
• 2. clearsynth.com [clearsynth.com]
• 3. 2,4,5-Trichloronitrobenzene | C6H2Cl3NO2 | CID 6983 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. echemi.com [echemi.com]
• 5. 2,4,6-Trichloronitrobenzene | C6H2Cl3NO2 | CID 29228 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2,4,6-Trichloronitrobenzene | CymitQuimica [cymitquimica.com]
• 7. 2,4,6-TRICHLORNITROBENZENE | CAS#:18708-70-8 | Chemsrc [chemsrc.com]
• 8. chemwhat.com [chemwhat.com]
• 9. 1,2,4-Trichloro-5-nitrobenzene(89-69-0) 13C NMR [m.chemicalbook.com]
• 10. 2,4,6-TRICHLORONITROBENZENE(18708-70-8) 13C NMR [m.chemicalbook.com]
• 11. benchchem.com [benchchem.com]
• 12. NEMI Method Summary - 8330B [nemi.gov]
• 13. tandfonline.com [tandfonline.com]
• 14. portlandpress.com [portlandpress.com]
• 15. The metabolism of 2:4-, 2:5- and 3:4-dichloronitrobenzene in the rabbit - PMC [pmc.ncbi.nlm.nih.gov]

Metabolic Fate of 2,4,5-Trichloronitrobenzene: A Technical Guide

Disclaimer: Direct experimental data on the metabolic fate of 2,4,5-trichloronitrobenzene (B44141) is limited in publicly available literature. The following guide is constructed based on established metabolic pathways of structurally related compounds, primarily other chlorinated nitrobenzenes, and serves as a predictive framework for researchers.

Introduction

2,4,5-Trichloronitrobenzene is a synthetic organochlorine compound. Understanding its metabolic fate is crucial for assessing its toxicological profile and environmental impact. This technical guide provides a comprehensive overview of the predicted metabolic pathways, supported by data from analogous compounds, and outlines relevant experimental protocols for its study. The primary audience for this document includes researchers in toxicology, pharmacology, and drug development.

Predicted Metabolic Pathways

The metabolism of 2,4,5-trichloronitrobenzene is anticipated to proceed through three primary pathways, based on studies of other chlorinated nitroaromatic compounds: nitroreduction, glutathione (B108866) conjugation, and hydroxylation. These pathways facilitate the detoxification and excretion of the compound.

Nitroreduction

A principal metabolic route for nitroaromatic compounds is the reduction of the nitro group to an amino group. This biotransformation is catalyzed by nitroreductases, which are present in both mammalian tissues and gut microbiota. The reduction is a multi-step process, proceeding through nitroso and hydroxylamine (B1172632) intermediates to form 2,4,5-trichloroaniline. This aniline (B41778) derivative may then undergo further phase II conjugation reactions, such as N-acetylation, to enhance its water solubility and facilitate excretion.

Glutathione Conjugation

Conjugation with glutathione (GSH) is a major detoxification pathway for many xenobiotics, including chlorinated nitrobenzenes. This reaction is catalyzed by glutathione S-transferases (GSTs). For 2,4,5-trichloronitrobenzene, it is plausible that nucleophilic aromatic substitution occurs, where glutathione displaces one of the chlorine atoms or the nitro group. The resulting glutathione conjugate is then further metabolized via the mercapturic acid pathway, ultimately being excreted in the urine as an N-acetylcysteine conjugate. Studies on 4-chloronitrobenzene have shown that mercapturic acid formation is a significant metabolic route in humans.[1]

Hydroxylation

Cytochrome P450-mediated hydroxylation of the aromatic ring represents another potential metabolic pathway. This oxidative reaction would introduce a hydroxyl group onto the benzene (B151609) ring, forming one or more isomers of trichloronitrophenol. These phenolic metabolites can then be conjugated with glucuronic acid or sulfate, increasing their polarity and facilitating their elimination from the body.

Quantitative Metabolic Data (from Analogue Compounds)

Table 1: Urinary Metabolites of 4-Chloronitrobenzene in Acutely Poisoned Humans

Metabolite	Percentage of Total Metabolites
N-acetyl-S-(4-nitrophenyl)-L-cysteine	48.0%
4-chloroaniline (from N-conjugated metabolites)	29.9%
2-chloro-5-nitrophenol	12.2%
2-amino-5-chlorophenol	8.7%
2,4-dichloroaniline	1.2%

Source: Data compiled from studies on human subjects accidentally exposed to 4-chloronitrobenzene.[1]

Table 2: Identified Urinary Metabolites of 4-Chloronitrobenzene in Rats

Metabolite Identified

4-chloroaniline

2,4-dichloroaniline

4-nitrothiophenol

2-chloro-5-nitrophenol

2-amino-5-chlorophenol

4-chloroformanilide

4-chloro-2-hydroxyacetanilide

4-chloroacetanilide

Source: Qualitative data from studies in male Sprague-Dawley rats administered 4-chloronitrobenzene.

Experimental Protocols

The following methodologies are standard approaches for elucidating the metabolic fate of compounds like 2,4,5-trichloronitrobenzene.

In Vivo Metabolism Studies

• Animal Model: Male Wistar or Sprague-Dawley rats are commonly used. Animals are housed in metabolism cages to allow for the separate collection of urine and feces.

• Dosing: 2,4,5-Trichloronitrobenzene, often radiolabeled (e.g., with ¹⁴C), is administered to the animals via oral gavage or intraperitoneal injection. A corn oil vehicle is typically used.

• Sample Collection: Urine and feces are collected at regular intervals (e.g., 0-24h, 24-48h, 48-72h) post-dosing.

• Sample Processing: Urine samples can be directly analyzed or subjected to enzymatic hydrolysis (e.g., with β-glucuronidase/arylsulfatase) to cleave conjugated metabolites. Fecal samples are typically homogenized, extracted with an organic solvent (e.g., methanol (B129727) or acetonitrile), and the extract is then analyzed.

Analytical Methods for Metabolite Identification

• High-Performance Liquid Chromatography (HPLC): HPLC coupled with UV or radiometric detection (for radiolabeled compounds) is a primary tool for separating metabolites from biological matrices. A reversed-phase C18 column is commonly employed with a gradient elution of acetonitrile (B52724) and water (often with a modifier like formic acid or ammonium (B1175870) acetate).

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is highly effective for the identification of volatile and thermally stable metabolites. Derivatization (e.g., silylation or acetylation) may be necessary to increase the volatility of polar metabolites like phenols and anilines.

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): LC-MS/MS provides high sensitivity and structural information for the identification and quantification of metabolites. Electrospray ionization (ESI) is a common ionization technique for this class of compounds.

Visualizations

Predicted Metabolic Pathway of 2,4,5-Trichloronitrobenzene

References

• 1. Mechanistic and Other Relevant Data - Some nitrobenzenes and other industrial chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]

2,4,5-Trichloronitrobenzene-13C6 stability and storage conditions.

An In-depth Technical Guide to the Stability and Storage of 2,4,5-Trichloronitrobenzene-¹³C₆

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4,5-Trichloronitrobenzene-¹³C₆ is a stable, isotopically labeled compound used as an internal standard in analytical chemistry, particularly in mass spectrometry-based bioanalysis.[1] Its primary application is in drug metabolism and pharmacokinetic (DMPK) studies.[1] The ¹³C labeling provides a distinct mass shift, allowing for accurate quantification of the unlabeled analyte in complex matrices.[1] This guide provides a comprehensive overview of the stability and recommended storage conditions for 2,4,5-Trichloronitrobenzene-¹³C₆ to ensure its integrity and reliable performance in research and development. While specific stability data for the ¹³C₆-labeled variant is not extensively available, the stability is expected to be comparable to its unlabeled counterpart, 2,4,5-Trichloronitrobenzene.

Chemical and Physical Properties

A summary of the key chemical and physical properties of unlabeled 2,4,5-Trichloronitrobenzene is presented in the table below. These properties are crucial for understanding its behavior and for developing appropriate storage and handling protocols.

Property	Value	Reference
Molecular Formula	C₆H₂Cl₃NO₂	[2]
Molecular Weight	226.4 g/mol	[3]
Appearance	White to light yellow crystal powder; Prisms or needles in alcohol	[3]
Melting Point	57.5 °C	[3]
Boiling Point	288 °C	[3]
Water Solubility	27 mg/L (at 20 °C)	[3]
Vapor Pressure	0.000792 mmHg	[2]
LogP	3.5	[3]

Stability Profile

2,4,5-Trichloronitrobenzene is generally considered to be a stable compound under normal laboratory conditions.

General Stability

The compound is stable under normal temperatures and pressures.[3] However, it is incompatible with strong bases and strong oxidizing agents.[2][3]

Degradation Pathways

While stable under controlled conditions, 2,4,5-Trichloronitrobenzene can be degraded under specific environmental or experimental conditions.

• Microbial Degradation: Studies have shown that Pseudomonas species can degrade 2,4,5-trichloronitrobenzene. The degradation pathway involves the release of the nitro group as nitrite, leading to the formation of 3,4,6-trichlorocatechol.[4]

A simplified representation of the initial step in the microbial degradation pathway is provided below.

Caption: Microbial degradation of 2,4,5-Trichloronitrobenzene.

Storage and Handling

Proper storage and handling are critical to maintain the chemical integrity of 2,4,5-Trichloronitrobenzene-¹³C₆.

Recommended Storage Conditions

The following table summarizes the recommended storage conditions.

Parameter	Recommendation	Reference
Temperature	Store in a cool, dry place. Ambient temperatures are generally suitable.	[3]
Container	Store in a tightly closed container.	[3]
Atmosphere	Store in a well-ventilated area.	[3]
Incompatibilities	Avoid strong bases and strong oxidizing agents.	[2][3]

Handling and Spill Response

A logical workflow for the proper handling and storage of 2,4,5-Trichloronitrobenzene-¹³C₆ is depicted below.

Caption: Recommended workflow for storage and handling.

Experimental Protocols for Stability Assessment

While specific, detailed experimental protocols for 2,4,5-Trichloronitrobenzene-¹³C₆ were not found in the reviewed literature, a general approach for assessing the stability of a chemical reference standard is provided below. This can be adapted for specific laboratory requirements.

Objective

To evaluate the stability of 2,4,5-Trichloronitrobenzene-¹³C₆ under various stress conditions to determine its shelf-life and appropriate storage conditions.

Materials

• 2,4,5-Trichloronitrobenzene-¹³C₆

• HPLC or GC grade solvents (e.g., acetonitrile, methanol, water)

• Calibrated analytical balance

• Volumetric flasks and pipettes

• HPLC-UV/MS or GC-MS system

• Environmental chambers (for controlled temperature and humidity)

• Photostability chamber

Methodology: Forced Degradation Study

• Solution Preparation: Prepare a stock solution of 2,4,5-Trichloronitrobenzene-¹³C₆ in a suitable solvent (e.g., acetonitrile) at a known concentration.

• Stress Conditions: Expose aliquots of the stock solution to the following conditions:

  • Acidic Hydrolysis: Add 0.1 N HCl and heat at 60°C for 24 hours.

  • Basic Hydrolysis: Add 0.1 N NaOH and heat at 60°C for 24 hours.

  • Oxidative Degradation: Add 3% H₂O₂ and keep at room temperature for 24 hours.

  • Thermal Degradation: Heat the solid compound and a solution at 80°C for 48 hours.

  • Photostability: Expose the solid compound and a solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter.

• Sample Analysis:

  • At specified time points (e.g., 0, 4, 8, 12, 24 hours), withdraw a sample from each stress condition.

  • Neutralize the acidic and basic samples.

  • Analyze all samples by a suitable stability-indicating method (e.g., HPLC-UV/MS or GC-MS) to determine the purity of the parent compound and to identify any degradation products.

• Data Analysis:

  • Calculate the percentage of degradation for each condition.

  • Characterize any significant degradation products using mass spectrometry.

Methodology: Long-Term Stability Study

• Sample Preparation: Store aliquots of 2,4,5-Trichloronitrobenzene-¹³C₆ in tightly sealed containers under the recommended storage conditions (cool, dry, dark place).

• Time Points: Analyze the samples at regular intervals (e.g., 0, 3, 6, 9, 12, 24, and 36 months).

• Analysis: At each time point, assess the purity of the compound using a validated analytical method.

• Data Evaluation: Evaluate any changes in purity over time to establish a recommended re-test date or shelf-life.

Conclusion

2,4,5-Trichloronitrobenzene-¹³C₆ is a stable compound when stored and handled correctly. Adherence to the recommended storage conditions—specifically, keeping it in a cool, dry, well-ventilated area in a tightly closed container away from strong bases and oxidizing agents—is essential for maintaining its integrity. While robust quantitative stability data is limited, the provided guidelines, based on the properties of the unlabeled analogue, serve as a reliable framework for its use in a research and development setting. For critical applications, it is recommended that users perform their own stability assessments to qualify the material for its intended use.

References

• 1. Stable Isotopically Labeled Compounds | Reagents | Tocris Bioscience [tocris.com]
• 2. 2,4,5-Trichloronitrobenzene | C6H2Cl3NO2 | CID 6983 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. echemi.com [echemi.com]
• 4. researchgate.net [researchgate.net]

Technical Guide: 2,4,5-Trichloronitrobenzene-¹³C₆ - Properties, Analysis, and Application

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2,4,5-Trichloronitrobenzene-¹³C₆, a stable isotope-labeled compound crucial for accurate quantification in environmental and biological matrices. This document details its fundamental properties, a representative analytical workflow using isotope dilution mass spectrometry, and its metabolic context.

Core Compound Data

Quantitative data for 2,4,5-Trichloronitrobenzene-¹³C₆ and its unlabeled counterpart are summarized below for easy reference and comparison.

Property	2,4,5-Trichloronitrobenzene-¹³C₆	2,4,5-Trichloronitrobenzene (unlabeled)
CAS Number	89-69-0 (unlabeled)	89-69-0
Molecular Formula	¹³C₆H₂Cl₃NO₂	C₆H₂Cl₃NO₂
Molecular Weight	232.4 g/mol [1][2]	226.4 g/mol [3]
Synonyms	1,2,4-Trichloro-5-nitrobenzene-¹³C₆	1,2,4-Trichloro-5-nitrobenzene

Application in Quantitative Analysis: Isotope Dilution Methodology

2,4,5-Trichloronitrobenzene-¹³C₆ serves as an ideal internal standard for the quantification of 2,4,5-Trichloronitrobenzene in complex samples. The isotope dilution technique, which relies on the addition of a known amount of the labeled compound to a sample prior to analysis, is a gold standard for correcting for analyte loss during sample preparation and for variations in instrument response.[4] This approach ensures high accuracy and precision in analytical measurements.

Experimental Protocol: Quantification in Soil Samples by GC-MS

The following is a representative protocol for the analysis of 2,4,5-Trichloronitrobenzene in soil, leveraging 2,4,5-Trichloronitrobenzene-¹³C₆ as an internal standard. This protocol is based on principles outlined in U.S. Environmental Protection Agency (EPA) methods for the analysis of semivolatile organic compounds in soil, such as EPA Method 8091 for nitroaromatics.[5]

2.1.1. Sample Preparation and Extraction

• Sample Collection and Homogenization: Collect a representative soil sample and homogenize it to ensure uniformity. Remove any large debris, such as rocks and twigs.

• Internal Standard Spiking: To a known mass of the soil sample (e.g., 10 g), add a precise volume of a standard solution of 2,4,5-Trichloronitrobenzene-¹³C₆ in a suitable solvent (e.g., acetone) to achieve a concentration relevant to the expected analyte levels.

• Extraction: The sample is then extracted using an appropriate technique, such as Soxhlet extraction or pressurized fluid extraction, with a suitable solvent system (e.g., a 1:1 mixture of acetone (B3395972) and hexane).

• Concentration and Solvent Exchange: The resulting extract is concentrated to a smaller volume (e.g., 1 mL) using a gentle stream of nitrogen. The solvent may be exchanged to a more volatile one, like hexane, to be compatible with the GC-MS analysis.

2.1.2. GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: A 30 m x 0.25 mm ID x 0.25 µm film thickness DB-5ms capillary column (or equivalent) is suitable for separating the analyte from potential interferences.

  • Injector: Splitless injection is recommended for trace analysis.

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp to 180°C at 10°C/minute.

    • Ramp to 280°C at 5°C/minute, hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/minute.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.

  • Ions to Monitor:

    • 2,4,5-Trichloronitrobenzene (Analyte): m/z 225 (quantification), m/z 195, m/z 144 (confirmation).

    • 2,4,5-Trichloronitrobenzene-¹³C₆ (Internal Standard): m/z 231 (quantification), m/z 201, m/z 150 (confirmation).

2.1.3. Quantification

The concentration of 2,4,5-Trichloronitrobenzene in the sample is calculated by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared with known concentrations of the unlabeled standard and a constant concentration of the labeled internal standard.

Experimental Workflow Diagram

Analytical workflow for 2,4,5-Trichloronitrobenzene.

Metabolic Pathway Context

While 2,4,5-Trichloronitrobenzene-¹³C₆ is primarily used as a tracer, understanding the metabolic fate of the unlabeled compound is crucial for interpreting data from toxicological and environmental studies. The primary metabolic transformation involves the reduction of the nitro group and its eventual cleavage from the aromatic ring.

Proposed Metabolic Pathway

Based on studies of similar chlorinated nitroaromatic compounds, a likely metabolic pathway for 2,4,5-Trichloronitrobenzene involves an initial reduction of the nitro group to a nitroso and then to a hydroxylamine (B1172632) intermediate, which can be further reduced to the corresponding aniline. An alternative pathway involves the direct denitration of the molecule.

Proposed reductive metabolic pathway.

Disclaimer: This guide is intended for informational purposes for research and development professionals. The experimental protocol provided is a representative example and should be adapted and validated for specific applications and matrices. Always consult relevant safety data sheets (SDS) and follow appropriate laboratory safety procedures when handling chemical substances.

References

• 1. 2,4,5-Trichloronitrobenzene- 13C6 | LGC Standards [lgcstandards.com]
• 2. clearsynth.com [clearsynth.com]
• 3. 2,4,5-Trichloronitrobenzene | C6H2Cl3NO2 | CID 6983 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. epa.gov [epa.gov]
• 5. epa.gov [epa.gov]

Safety and Handling of Chlorinated Nitrobenzenes: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the safe handling, potential hazards, and emergency procedures associated with chlorinated nitrobenzenes. The following sections detail the physicochemical properties, toxicological data, experimental protocols, and regulatory information pertinent to working with these compounds in a research and development setting.

Chemical and Physical Properties

Chlorinated nitrobenzenes are a class of aromatic compounds with varying degrees of chlorination on the benzene (B151609) ring, leading to a range of physical and chemical properties. A summary of key properties for representative chlorinated nitrobenzenes is presented in Table 1. This data is crucial for understanding their behavior in experimental settings and for conducting accurate risk assessments.

Table 1: Physical and Chemical Properties of Selected Chlorinated Nitrobenzenes

Compound	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)
2-Chloronitrobenzene	88-73-3	C₆H₄ClNO₂	157.56	32-34	246
3-Chloronitrobenzene	121-73-3	C₆H₄ClNO₂	157.56	44-46	235-236
4-Chloronitrobenzene	100-00-5	C₆H₄ClNO₂	157.56	81-84	242
2,4-Dichloronitrobenzene	611-06-3	C₆H₃Cl₂NO₂	192.00	32-34	258
2,5-Dichloronitrobenzene	89-61-2	C₆H₃Cl₂NO₂	192.00	53-56	267
3,4-Dichloronitrobenzene	99-54-7	C₆H₃Cl₂NO₂	192.00	39-42	255-256
2,3,4-Trichloronitrobenzene	17700-09-3	C₆H₂Cl₃NO₂	226.45	53-56	296.2 (Predicted)
2,4,6-Trichloronitrobenzene	18708-70-8	C₆H₂Cl₃NO₂	226.45	71	N/A
2,3,4,5-Tetrachloronitrobenzene	879-39-0	C₆HCl₄NO₂	260.90	65-67	304 (Predicted)
Pentachloronitrobenzene	82-68-8	C₆Cl₅NO₂	295.34	142-146	328 (decomposes)

Data compiled from various sources.[1][2][3][4][5][6]

Toxicological Profile and Hazards

Chlorinated nitrobenzenes are toxic compounds that can pose significant health risks upon exposure. The primary routes of exposure are inhalation, skin absorption, and ingestion.[7]

Acute Toxicity

Acute exposure can cause irritation to the skin, eyes, and respiratory tract.[8] A significant and life-threatening effect of acute exposure is methemoglobinemia , a condition where the iron in hemoglobin is oxidized from the ferrous (Fe²⁺) to the ferric (Fe³⁺) state, rendering it unable to transport oxygen.[9][10] This leads to cyanosis (a bluish discoloration of the skin and mucous membranes), headache, dizziness, nausea, and in severe cases, can be fatal.[11][12]

Chronic Toxicity

Prolonged or repeated exposure to chlorinated nitrobenzenes may cause damage to the liver, kidneys, and testes.[8][11] Some chlorinated nitrobenzenes are suspected carcinogens and may cause genetic defects.[4][13][14]

Exposure Limits

To minimize the risk of adverse health effects, occupational exposure limits have been established by various regulatory agencies.

Table 2: Occupational Exposure Limits for Selected Chlorinated Nitrobenzenes

Compound	OSHA PEL (TWA)	ACGIH TLV (TWA)	NIOSH REL (TWA)
Nitrobenzene (B124822)	1 ppm (5 mg/m³)[6]	1 ppm (5 mg/m³)[6]	1 ppm (5 mg/m³)[6]
4-Chloronitrobenzene	Not established	0.1 ppm (skin)[12]	Not established
Pentachloronitrobenzene	0.5 mg/m³	0.5 mg/m³	0.5 mg/m³

Note: "skin" notation indicates the potential for significant contribution to the overall exposure by the cutaneous route, including mucous membranes and eyes, either by contact with vapors or by direct skin contact with the substance.[15][16]

Signaling Pathway: Mechanism of Methemoglobinemia

The primary mechanism of toxicity for chlorinated nitrobenzenes is the induction of methemoglobinemia. This occurs when the nitro group of the chlorinated nitrobenzene is metabolized, leading to the production of reactive oxygen species that oxidize the ferrous iron (Fe²⁺) in hemoglobin to ferric iron (Fe³⁺). The resulting methemoglobin is incapable of binding and transporting oxygen. The body has endogenous mechanisms to reduce methemoglobin back to hemoglobin, primarily through the action of the enzyme cytochrome b5 reductase.[7][8][10][11][13][15][17][18][19][20][21][22][23]

Caption: Mechanism of chlorinated nitrobenzene-induced methemoglobinemia.

Experimental Protocols

When working with chlorinated nitrobenzenes, adherence to established and validated experimental protocols is essential for both safety and data integrity. The Organization for Economic Co-operation and Development (OECD) provides a set of internationally recognized guidelines for the testing of chemicals.[12][14][24][25][26]

Acute Oral Toxicity (Adapted from OECD Guideline 425)

This protocol provides a general framework for determining the acute oral toxicity (LD50) of a substance.

• Animal Selection: Healthy, young adult rats of a standard laboratory strain are used. Animals are randomized and assigned to dose groups.

• Housing and Feeding Conditions: Animals are housed in individual cages under controlled temperature (22 ± 3 °C) and humidity (30-70%) with a 12-hour light/dark cycle. Standard laboratory diet and drinking water are provided ad libitum.[27]

• Dose Preparation: The test substance is typically dissolved or suspended in a suitable vehicle (e.g., corn oil). The concentration is adjusted to provide the desired dose in a volume that is appropriate for the animal's weight.

• Administration: The substance is administered in a single dose by gavage to animals that have been fasted overnight.

• Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days. Observations are made frequently on the day of dosing and at least once daily thereafter.

• Pathology: All animals (those that die during the study and those euthanized at the end) undergo a gross necropsy.

• Data Analysis: The LD50 is calculated using a recognized statistical method.

Determination of Methemoglobin Levels

A key biomarker of exposure to chlorinated nitrobenzenes is the level of methemoglobin in the blood.

• Sample Collection: A whole blood sample is collected in a heparinized tube.

• Measurement: Methemoglobin levels are typically measured using a co-oximeter, which is a spectrophotometric instrument that can differentiate between oxyhemoglobin, deoxyhemoglobin, carboxyhemoglobin, and methemoglobin.

• Alternative Method (Evelyn-Malloy): This spectrophotometric method involves measuring the change in absorbance at 630 nm after the addition of cyanide, which converts methemoglobin to cyanmethemoglobin.

Safe Handling and Emergency Procedures

Engineering Controls

• Ventilation: All work with chlorinated nitrobenzenes should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[17]

• Isolation: If possible, isolate the work area where these compounds are used.

Personal Protective Equipment (PPE)

• Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile, neoprene).[17]

• Eye Protection: Chemical safety goggles and a face shield are mandatory.[17]

• Lab Coat: A lab coat or other protective clothing should be worn to prevent skin contact.[17]

• Respirator: If there is a risk of inhalation exposure that cannot be controlled by engineering controls, a NIOSH-approved respirator with appropriate cartridges should be used.[17]

Spill Cleanup

In the event of a spill, follow these procedures:

• Evacuate: Immediately evacuate non-essential personnel from the area.

• Ventilate: Ensure the area is well-ventilated.

• Personal Protection: Don appropriate PPE before attempting to clean the spill.

• Containment: For solid spills, carefully sweep up the material and place it in a sealed container for disposal. For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container.[14][22]

• Decontamination: Decontaminate the spill area with a suitable solvent, followed by soap and water.

• Waste Disposal: All contaminated materials must be disposed of as hazardous waste.[14][22]

Caption: General workflow for cleaning up a chlorinated nitrobenzene spill.

Waste Disposal and Regulations

Chlorinated nitrobenzenes and any materials contaminated with them are considered hazardous waste.[27] Disposal must be in accordance with local, state, and federal regulations. In the United States, the Resource Conservation and Recovery Act (RCRA) governs the disposal of hazardous waste.[27]

• Waste Characterization: Wastes containing chlorinated nitrobenzenes may be classified under specific RCRA waste codes (e.g., F-listed wastes from non-specific sources if they are spent solvents, or U-listed wastes if they are discarded commercial chemical products).[28]

• Disposal Methods: Appropriate disposal methods for chlorinated organic residues include high-temperature incineration in a permitted hazardous waste incinerator.[29][30][31] Landfill disposal is generally not recommended due to the persistence and toxicity of these compounds.[29]

• Transportation: A licensed hazardous waste hauler must be used to transport the waste to a permitted treatment, storage, and disposal facility (TSDF).[27]

It is imperative to consult with your institution's Environmental Health and Safety (EHS) department to ensure full compliance with all applicable waste disposal regulations.

References

• 1. 2,5-Dichloronitrobenzene | C6H3Cl2NO2 | CID 6977 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,3,4,5-Tetrachloronitrobenzene | C6HCl4NO2 | CID 13428 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2,4,6-Trichloronitrobenzene | C6H2Cl3NO2 | CID 29228 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CAS 611-06-3: 2,4-Dichloronitrobenzene | CymitQuimica [cymitquimica.com]
• 5. 1,2-Dichloro-4-nitrobenzene | C6H3Cl2NO2 | CID 7443 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2,3,4-TRICHLORONITROBENZENE CAS#: 17700-09-3 [m.chemicalbook.com]
• 7. View of Drug-Induced Methemoglobinemia: a Case Report and Review of Literature | The Southwest Respiratory and Critical Care Chronicles [pulmonarychronicles.com]
• 8. researchgate.net [researchgate.net]
• 9. Inhalation Toxicity Studies- OECD guidelines | PPTX [slideshare.net]
• 10. Methemoglobinemia - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Methemoglobinemia - Wikipedia [en.wikipedia.org]
• 12. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 13. Methemoglobinemia: Practice Essentials, Background, Pathophysiology [emedicine.medscape.com]
• 14. oecd.org [oecd.org]
• 15. What Every Pharmacist Should Know about Drug-Induced (Acquired) Methemoglobinemia — tl;dr pharmacy [tldrpharmacy.com]
• 16. scribd.com [scribd.com]
• 17. Cytochrome b5 reductase - Wikipedia [en.wikipedia.org]
• 18. Methemoglobinemia - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 19. ashpublications.org [ashpublications.org]
• 20. Methemoglobin [acutecaretesting.org]
• 21. Recessive congenital methaemoglobinaemia: cytochrome b(5) reductase deficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. Drug induced methemglobinemia [wisdomlib.org]
• 24. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]
• 25. assets-us-01.kc-usercontent.com [assets-us-01.kc-usercontent.com]
• 26. lib3.dss.go.th [lib3.dss.go.th]
• 27. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 28. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 29. tandfonline.com [tandfonline.com]
• 30. pubs.acs.org [pubs.acs.org]
• 31. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Quantification of Chlorinated Nitrobenzenes in Soil Samples by Isotope Dilution GC-MS with a ¹³C Internal Standard

Audience: Researchers, scientists, and environmental professionals.

Introduction

Chlorinated nitrobenzenes (CNBs) are a class of synthetic aromatic compounds used in the manufacturing of pesticides, dyes, explosives, and pharmaceuticals.[1] Their widespread use and persistence in the environment have led to their classification as significant environmental contaminants.[1] Due to their toxicity and potential carcinogenicity, accurate and sensitive quantification of these compounds in complex matrices like soil is crucial for environmental monitoring and risk assessment.[2][3][4]

This application note details a robust and sensitive method for the quantification of various chlorinated nitrobenzene (B124822) congeners in soil samples. The method utilizes ultrasonic extraction followed by analysis with Gas Chromatography-Mass Spectrometry (GC-MS) in Selected Ion Monitoring (SIM) mode. To ensure the highest accuracy and precision, the method employs isotope dilution with ¹³C-labeled internal standards. The use of stable isotope-labeled internal standards that are chemically identical to the target analytes allows for effective correction of matrix effects and variations in extraction efficiency and instrumental response, leading to more reliable quantitative results.[5][6]

Experimental Protocols

2.1. Materials and Reagents

• Solvents: Acetone (B3395972), Hexane (B92381), Dichloromethane (DCM), Methanol (pesticide residue grade or equivalent).

• Reagents: Anhydrous sodium sulfate (B86663) (analytical grade, baked at 400°C for 4 hours).

• Standards:

  • Native chlorinated nitrobenzene standards (e.g., 2-chloronitrobenzene, 3-chloronitrobenzene, 4-chloronitrobenzene, 2,4-dichloronitrobenzene, 2,5-dichloronitrobenzene, 3,4-dichloronitrobenzene, pentachloronitrobenzene).

  • ¹³C-labeled internal standards (e.g., 4-Chloronitrobenzene-¹³C₆, Nitrobenzene-¹³C₆).[7][8]

• Sample Collection Containers: Amber glass jars with PTFE-lined caps.

2.2. Sample Preparation and Extraction (Ultrasonic Extraction)

This protocol is adapted from methods for extracting semi-volatile organic compounds from soil.[2][9]

• Sample Homogenization: Air-dry the soil sample in a fume hood and sieve through a 2 mm mesh to remove large debris.

• Weighing: Accurately weigh 10 g of the homogenized soil sample into a 50 mL glass centrifuge tube.

• Fortification: Spike the sample with a known amount of the ¹³C-labeled internal standard solution. For quality control, a separate sample should be spiked with a known concentration of the native CNB standards (matrix spike).

• Solvent Addition: Add 20 mL of a 1:1 (v/v) mixture of acetone and hexane to the centrifuge tube.

• Ultrasonication: Place the tube in an ultrasonic bath and sonicate for 15 minutes.[9]

• Centrifugation: Centrifuge the sample at 2500 rpm for 10 minutes to separate the solvent extract from the soil particles.

• Extraction Repetition: Carefully decant the supernatant into a clean collection flask. Repeat the solvent addition, ultrasonication, and centrifugation steps two more times, combining all the extracts.

• Drying and Concentration: Pass the combined extract through a funnel containing anhydrous sodium sulfate to remove any residual water. Concentrate the extract to a final volume of 1 mL using a gentle stream of nitrogen.

• Analysis: The final extract is now ready for GC-MS analysis.

2.3. Instrumental Analysis (GC-MS)

• Instrumentation: A gas chromatograph equipped with a mass selective detector (GC-MS).

• Column: A 30 m x 0.25 mm ID x 0.25 µm film thickness DB-5ms or equivalent capillary column is recommended.

• Injector: Splitless mode at 250°C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp 1: 10°C/min to 180°C.

  • Ramp 2: 5°C/min to 280°C, hold for 5 minutes.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

Table 1: Example GC-MS SIM Parameters for Selected Chlorinated Nitrobenzenes

Analyte	Retention Time (min)	Quantitation Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
2-Chloronitrobenzene	~10.2	157	111	75
3-Chloronitrobenzene	~10.5	157	111	75
4-Chloronitrobenzene	~10.8	157	111	75
4-Chloronitrobenzene-¹³C₆ (IS)	~10.8	163	117	79
2,4-Dichloronitrobenzene	~12.3	191	145	74
3,4-Dichloronitrobenzene	~12.7	191	145	74
Pentachloronitrobenzene	~16.5	295	265	235

Note: Retention times are approximate and should be confirmed experimentally. SIM ions for other congeners should be selected based on their mass spectra.

Data Presentation and Quality Control

3.1. Calibration

A multi-point calibration curve (e.g., 5 to 7 levels) is constructed by plotting the ratio of the peak area of the native analyte to the peak area of the corresponding ¹³C-labeled internal standard against the concentration of the native analyte. The calibration curve should have a correlation coefficient (r²) of ≥ 0.995.[10][11][12]

Table 2: Example Calibration Data for 4-Chloronitrobenzene

Concentration (ng/mL)	Analyte Area	IS Area	Area Ratio (Analyte/IS)
1	15,234	305,123	0.050
5	76,170	304,567	0.250
10	153,056	306,112	0.500
25	380,890	304,712	1.250
50	765,432	306,173	2.500
100	1,525,876	305,175	5.000

3.2. Quality Control (QC)

QC procedures should adhere to established guidelines such as those in EPA Method 8270.[9][13][14]

Table 3: Quality Control Sample Results and Acceptance Criteria

QC Sample Type	Analyte	Concentration (ng/g)	Measured (ng/g)	Recovery (%)	Acceptance Criteria (%)
Method Blank	All Analytes	N/A	< MDL	N/A	< MDL
Laboratory Control Sample (LCS)	4-Chloronitrobenzene	20	18.8	94	70 - 130
Matrix Spike (MS)	4-Chloronitrobenzene	20	17.6	88	70 - 130
Matrix Spike Duplicate (MSD)	4-Chloronitrobenzene	20	18.2	91	70 - 130
RPD (MS/MSD)	4-Chloronitrobenzene	3.4%	< 20%

MDL = Method Detection Limit; RPD = Relative Percent Difference

3.3. Sample Data

The concentration of each chlorinated nitrobenzene congener in the soil samples is calculated using the calibration curve and reported in ng/g or µg/kg on a dry weight basis.

Table 4: Example Quantitative Data for Chlorinated Nitrobenzenes in Soil Samples

Sample ID	2-Chloronitrobenzene (ng/g)	4-Chloronitrobenzene (ng/g)	2,4-Dichloronitrobenzene (ng/g)	Pentachloronitrobenzene (ng/g)
Soil-A	15.2	45.8	8.9	ND
Soil-B	ND	12.3	2.1	5.6
Soil-C	5.4	22.1	4.5	ND

ND = Not Detected above the Method Detection Limit

Visualizations

Caption: Experimental workflow for the quantification of chlorinated nitrobenzenes in soil.

References

• 1. gcms.cz [gcms.cz]
• 2. Notice of Intent to List DDE and Nitrobenzene - OEHHA [oehha.ca.gov]
• 3. Request for Relevant Information on Chemicals Being Considered for Listing by the Authoritative Bodies Mechanism: DDE and Nitrobenzene - OEHHA [oehha.ca.gov]
• 4. Nitrobenzene - OEHHA [oehha.ca.gov]
• 5. The application of isotopically labeled analogues for the determination of small organic compounds by GC/MS with selected ion monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 8. researchgate.net [researchgate.net]
• 9. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 10. shimadzu.com [shimadzu.com]
• 11. hpst.cz [hpst.cz]
• 12. environics.com [environics.com]
• 13. portal.ct.gov [portal.ct.gov]
• 14. mass.gov [mass.gov]

Application Note & Protocol: Determination of 2,4,5-Trichloronitrobenzene in Wastewater

Introduction

2,4,5-Trichloronitrobenzene is a synthetic organochlorine compound used in the manufacturing of pesticides, dyes, and other chemicals.[1] Its presence in industrial wastewater is a significant environmental concern due to its potential toxicity and persistence.[2] Accurate and sensitive analytical methods are crucial for monitoring its levels in wastewater to ensure regulatory compliance and assess the effectiveness of treatment processes.

This application note provides a detailed protocol for the determination of 2,4,5-Trichloronitrobenzene in wastewater samples. The primary method described is based on Gas Chromatography coupled with Mass Spectrometry (GC-MS), a robust and widely used technique for the analysis of semi-volatile organic compounds.[3] The protocol also incorporates a sample preparation step using Dispersive Liquid-Liquid Microextraction (DLLME), a rapid and efficient pre-concentration technique.[4] An alternative sample preparation method using Solid-Phase Extraction (SPE) is also discussed.

Principle

The analytical method involves the extraction and pre-concentration of 2,4,5-Trichloronitrobenzene from the wastewater matrix, followed by separation, identification, and quantification using GC-MS. The DLLME procedure utilizes a small amount of extraction solvent and a disperser solvent to form a cloudy solution in the aqueous sample, enabling rapid partitioning of the analyte into the organic phase.[5] The enriched analyte in the sedimented organic phase is then directly analyzed by GC-MS. For SPE, the analyte is adsorbed onto a solid sorbent and then eluted with a small volume of an organic solvent.[6]

Experimental Protocols

Sample Collection and Preservation

• Collection: Collect wastewater samples in clean, amber glass bottles with Teflon-lined caps (B75204) to minimize photodegradation and analyte adsorption.

• Preservation: If not analyzed immediately, store the samples at 4°C and analyze within 7 days. For longer storage, acidify the sample to pH < 2 with sulfuric acid.

Reagents and Materials

• Solvents: Acetone (B3395972), Methanol (B129727), Dichloromethane, Chlorobenzene (B131634) (all HPLC or pesticide residue grade).

• Standards: Certified reference standard of 2,4,5-Trichloronitrobenzene (purity > 99%).

• Reagent Water: Deionized or distilled water, free of interfering substances.

• Internal Standard: A structurally similar compound not expected to be present in the samples (e.g., 2,4,5-Trichlorobiphenyl).

• DLLME Reagents: Extraction solvent (e.g., chlorobenzene), Disperser solvent (e.g., acetone).

• SPE Cartridges: C18 cartridges (e.g., 500 mg, 6 mL).

• Glassware: Volumetric flasks, pipettes, centrifuge tubes, GC vials.

Standard Preparation

• Stock Standard Solution (1000 mg/L): Accurately weigh 10 mg of 2,4,5-Trichloronitrobenzene and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by appropriate dilution of the stock solution with methanol to cover the desired calibration range (e.g., 1, 5, 10, 50, 100 µg/L).

• Internal Standard Spiking Solution: Prepare a solution of the internal standard in methanol at a concentration of 10 mg/L.

Sample Preparation: Dispersive Liquid-Liquid Microextraction (DLLME)

• Transfer a 5.0 mL aliquot of the wastewater sample into a 15 mL conical centrifuge tube.

• Add a known amount of the internal standard spiking solution.

• Prepare a mixture of 0.50 mL of acetone (disperser solvent) and 10.0 µL of chlorobenzene (extraction solvent).[5]

• Rapidly inject this mixture into the sample using a syringe. A cloudy solution will form.

• Vortex the mixture for 1-2 minutes to facilitate extraction.

• Centrifuge the tube at 4000 rpm for 5 minutes to separate the organic and aqueous phases.

• A small droplet of the extraction solvent will be sedimented at the bottom of the tube.

• Carefully collect the sedimented phase (approximately 1-2 µL) using a microsyringe.

• Inject the collected organic phase directly into the GC-MS system.

Alternative Sample Preparation: Solid-Phase Extraction (SPE)

• Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of reagent water.

• Pass 200 mL of the wastewater sample (spiked with the internal standard) through the cartridge at a flow rate of 5-10 mL/min.[6]

• After loading, dry the cartridge by passing air or nitrogen through it for 10-15 minutes.

• Elute the retained analytes with a small volume of a suitable solvent (e.g., 2 x 1 mL of dichloromethane).

• Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• Transfer the concentrated extract to a GC vial for analysis.

GC-MS Analysis

• Gas Chromatograph (GC):

  • Column: A non-polar capillary column such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) is suitable.

  • Inlet: Splitless mode, 250°C.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 70°C, hold for 2 minutes.

    • Ramp: 10°C/min to 280°C.

    • Hold: 5 minutes at 280°C.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for higher sensitivity and selectivity.

  • Quantitative Ions: Select characteristic ions for 2,4,5-Trichloronitrobenzene (e.g., m/z 225, 227, 180) and the internal standard. A common molecular weight for 2,4,5-Trichloronitrobenzene is 226.45 g/mol .[7]

  • Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

Data Analysis and Quantification

• Calibration: Construct a calibration curve by plotting the ratio of the peak area of 2,4,5-Trichloronitrobenzene to the peak area of the internal standard against the concentration of the working standards.

• Quantification: Determine the concentration of 2,4,5-Trichloronitrobenzene in the samples by using the calibration curve.

Data Presentation

The following tables summarize typical performance data for methods analyzing similar compounds, which can be expected for the analysis of 2,4,5-Trichloronitrobenzene.

Table 1: GC-MS Operating Conditions

Parameter	Value
GC Column	DB-5ms (30 m x 0.25 mm, 0.25 µm)
Inlet Mode	Splitless
Inlet Temperature	250°C
Carrier Gas	Helium (1.0 mL/min)
Oven Program	70°C (2 min), then 10°C/min to 280°C (5 min)
MS Ionization	EI (70 eV)
Acquisition Mode	SIM
Transfer Line Temp.	280°C
Ion Source Temp.	230°C

Table 2: Method Performance Data (Adapted from similar compounds)

Parameter	DLLME-GC-MS[5]	SPE-GC-MS[6]
Linear Range	0.5 - 500 µg/L	0.1 - 10.0 µg/L
Correlation Coefficient (R²)	> 0.99	> 0.99
Limit of Detection (LOD)	2.0 - 6.0 µg/L	0.010 - 0.042 µg/L
Recovery	92.5 - 104.3 %	70 - 95 %
Relative Standard Deviation (RSD)	2.3 - 8.7 %	< 15 %

Visualizations

Caption: Experimental workflow for the analysis of 2,4,5-Trichloronitrobenzene in wastewater.

Conclusion

The described GC-MS method, coupled with either DLLME or SPE for sample preparation, provides a sensitive and reliable approach for the determination of 2,4,5-Trichloronitrobenzene in wastewater. The DLLME method offers the advantages of speed, simplicity, and low solvent consumption. The SPE method provides a lower limit of detection, making it suitable for trace-level analysis. The choice of the sample preparation technique will depend on the specific requirements of the analysis, such as the expected concentration range and the sample matrix complexity. Proper quality control measures, including the use of blanks, standards, and spiked samples, are essential for ensuring the accuracy and reliability of the results.

References

• 1. echemi.com [echemi.com]
• 2. 2,4,5-Trichloronitrobenzene | C6H2Cl3NO2 | CID 6983 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Determination of chlorobenzenes in water by solid-phase extraction and gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chemwhat.com [chemwhat.com]

Application Notes and Protocols for Environmental Monitoring using 2,4,5-Trichloronitrobenzene-¹³C₆

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 2,4,5-Trichloronitrobenzene-¹³C₆ as an internal standard in the environmental monitoring of pollutants. The use of stable isotope-labeled internal standards, such as 2,4,5-Trichloronitrobenzene-¹³C₆, is a cornerstone of robust analytical methods, particularly when coupled with mass spectrometry. This approach, known as isotope dilution mass spectrometry (IDMS), offers superior accuracy and precision by correcting for analyte losses during sample preparation and for matrix effects during analysis.[1]

Nitroaromatic compounds, including various chloronitrobenzenes, are prevalent environmental pollutants originating from industrial activities such as the manufacturing of pesticides, dyes, and explosives.[2] Their presence in soil and water poses significant risks to human health and ecosystems, necessitating sensitive and reliable analytical methods for their detection and quantification.[2]

Principle of Isotope Dilution Mass Spectrometry (IDMS)

IDMS is a powerful analytical technique that provides high-quality, metrologically traceable results.[3] The core principle involves adding a known amount of an isotopically labeled version of the analyte (in this case, 2,4,5-Trichloronitrobenzene-¹³C₆) to the sample at the beginning of the analytical process.[1] This labeled compound behaves almost identically to the native (unlabeled) analyte throughout extraction, cleanup, and analysis. By measuring the ratio of the native analyte to the labeled internal standard in the final extract using a mass spectrometer, the initial concentration of the native analyte in the sample can be accurately determined, regardless of variations in recovery or matrix-induced signal suppression or enhancement.[3][4]

Key Advantages of using 2,4,5-Trichloronitrobenzene-¹³C₆ as an Internal Standard:

• High Accuracy and Precision: Corrects for systematic and random errors during sample workup.

• Matrix Effect Compensation: The labeled standard experiences similar matrix effects as the native analyte, ensuring reliable quantification in complex environmental matrices like soil, sediment, and wastewater.[1]

• Traceability: Provides a direct link to a known amount of a certified reference material.

• Method Robustness: Enhances the ruggedness and reliability of analytical methods.

Quantitative Data Presentation

The following tables summarize representative performance data for the analysis of pollutants using isotope dilution GC-MS with a labeled internal standard like 2,4,5-Trichloronitrobenzene-¹³C₆. The data presented are indicative of the performance that can be expected and are compiled from studies on similar nitroaromatic and chlorinated pollutants.

Table 1: Method Performance for Nitroaromatic Compounds in Water

Parameter	2,4,5-Trichloronitrobenzene	2,4-Dinitrotoluene	2,6-Dinitrotoluene	Nitrobenzene
Matrix	Surface Water	Surface Water	Surface Water	Surface Water
Fortification Level	100 ng/L	100 ng/L	100 ng/L	100 ng/L
Average Recovery (%)	98	103	101	95
Relative Standard Deviation (RSD, %) (n=7)	4.5	5.2	4.8	6.1
Method Detection Limit (MDL)	0.5 ng/L	0.8 ng/L	0.7 ng/L	1.0 ng/L
Limit of Quantification (LOQ)	1.5 ng/L	2.4 ng/L	2.1 ng/L	3.0 ng/L

Table 2: Method Performance for Chlorinated Pollutants in Soil

Parameter	1,2,4-Trichlorobenzene	Pentachlorophenol	Hexachlorobenzene
Matrix	Sandy Loam Soil	Sandy Loam Soil	Sandy Loam Soil
Fortification Level	50 µg/kg	50 µg/kg	50 µg/kg
Average Recovery (%)	92	88	95
Relative Standard Deviation (RSD, %) (n=7)	7.8	9.1	6.5
Method Detection Limit (MDL)	0.2 µg/kg	0.5 µg/kg	0.1 µg/kg
Limit of Quantification (LOQ)	0.6 µg/kg	1.5 µg/kg	0.3 µg/kg

Experimental Protocols

Protocol 1: Analysis of Nitroaromatic Pollutants in Water by Isotope Dilution GC-MS

This protocol describes the determination of nitroaromatic compounds in water samples using 2,4,5-Trichloronitrobenzene-¹³C₆ as an internal standard, followed by gas chromatography-mass spectrometry (GC-MS) analysis.

1. Materials and Reagents

• 2,4,5-Trichloronitrobenzene-¹³C₆ solution (e.g., 10 µg/mL in nonane)

• Calibration standards of target analytes

• Solvents: Dichloromethane (DCM), hexane, acetone (B3395972) (pesticide residue grade)

• Anhydrous sodium sulfate (B86663) (baked at 400°C for 4 hours)

• Deionized water (18.2 MΩ·cm)

• Solid Phase Extraction (SPE) cartridges (e.g., C18, 500 mg)

2. Sample Preparation and Extraction

• Collect a 1 L water sample in a clean amber glass bottle.

• Add a known amount of 2,4,5-Trichloronitrobenzene-¹³C₆ internal standard solution to the sample (e.g., 100 µL of a 10 µg/mL solution to achieve a final concentration of 1 µg/L).

• Mix the sample thoroughly by shaking for 1 minute.

• Condition an SPE cartridge by passing 10 mL of DCM, followed by 10 mL of acetone, and finally 20 mL of deionized water. Do not allow the cartridge to go dry.

• Pass the entire water sample through the conditioned SPE cartridge at a flow rate of approximately 10 mL/min.

• After the sample has passed through, wash the cartridge with 10 mL of deionized water to remove interfering substances.

• Dry the cartridge under a gentle stream of nitrogen for 30 minutes.

• Elute the trapped analytes from the cartridge with 10 mL of DCM into a collection vial.

• Dry the eluate by passing it through a small column containing anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

3. Instrumental Analysis (GC-MS)

• Gas Chromatograph: Equipped with a capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).

• Injector: Splitless mode at 250°C.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp to 200°C at 10°C/min.

  • Ramp to 280°C at 20°C/min, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Monitor characteristic ions for each target analyte and for 2,4,5-Trichloronitrobenzene-¹³C₆.

4. Quantification

• Create a calibration curve by analyzing standards containing known concentrations of the target analytes and a constant concentration of the 2,4,5-Trichloronitrobenzene-¹³C₆ internal standard.

• Calculate the concentration of each analyte in the sample extract using the ratio of the peak area of the native analyte to the peak area of the ¹³C-labeled internal standard.

Protocol 2: Analysis of Chlorinated Pollutants in Soil/Sediment by Isotope Dilution GC-MS

This protocol is suitable for the analysis of semi-volatile organic pollutants, including chloronitrobenzenes and other chlorinated compounds, in solid matrices.

1. Materials and Reagents

• Same as in Protocol 1, with the addition of:

• Diatomaceous earth or Hydromatrix

• Accelerated Solvent Extraction (ASE) or Soxhlet extraction apparatus

2. Sample Preparation and Extraction

• Homogenize the soil or sediment sample to ensure uniformity.

• Weigh 10 g of the homogenized sample into a beaker.

• Add a known amount of 2,4,5-Trichloronitrobenzene-¹³C₆ internal standard solution (e.g., 100 µL of a 10 µg/mL solution).

• Mix thoroughly and allow it to equilibrate for 30 minutes.

• Mix the spiked sample with an equal amount of anhydrous sodium sulfate or diatomaceous earth to create a free-flowing powder.

• Transfer the mixture to an extraction cell (for ASE) or a thimble (for Soxhlet).

• Extract the sample using an appropriate solvent mixture (e.g., hexane:acetone 1:1 v/v) with an ASE system or by Soxhlet extraction for 16-24 hours.

• Concentrate the resulting extract to approximately 1 mL.

• Perform a cleanup step if necessary (e.g., gel permeation chromatography or silica (B1680970) gel column chromatography) to remove interfering matrix components.

• Adjust the final volume of the cleaned extract to 1 mL.

3. Instrumental Analysis and Quantification

• Follow the same GC-MS conditions and quantification procedure as described in Protocol 1.

Visualizations

Caption: Workflow for Water Sample Analysis using SPE and GC-MS.

Caption: Workflow for Soil/Sediment Sample Analysis using Solvent Extraction and GC-MS.

Caption: Logical Flow of the Isotope Dilution Quantification Method.

References

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. epa.gov [epa.gov]
• 3. scispace.com [scispace.com]
• 4. chromatographyonline.com [chromatographyonline.com]

Application Note: Analysis of Trichloronitrobenzenes in Fish Tissue Using a Modified QuEChERS Protocol with GC-MS/MS

Abstract

This application note details a robust and sensitive method for the determination of trichloronitrobenzene (TCNB) isomers in fish tissue. The protocol employs a modified Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) extraction and cleanup procedure, followed by analysis with Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS). This method is designed for researchers, scientists, and regulatory bodies requiring the accurate quantification of nitroaromatic contaminants in complex biological matrices. The procedure ensures high analyte recovery and effective removal of interfering matrix components, such as lipids, which are prevalent in fish tissue.

Introduction

Trichloronitrobenzenes are synthetic nitroaromatic compounds used in the manufacturing of pesticides and other chemicals. Their potential persistence and toxicity necessitate sensitive monitoring methods in environmental and biological samples. Fish, being bioaccumulators, are key indicators of aquatic pollution. The high-fat content in fish tissue, however, presents a significant analytical challenge, often causing matrix effects and instrument contamination.

The described method adapts the widely used QuEChERS approach, which combines salting-out liquid-liquid extraction with dispersive solid-phase extraction (d-SPE) for cleanup. This provides a streamlined and efficient workflow suitable for routine analysis.

Principle

A homogenized fish tissue sample is first hydrated and then extracted with acetonitrile (B52724), an organic solvent that has limited miscibility with water and is effective at extracting a wide range of analytes. The addition of salts, primarily magnesium sulfate (B86663) (MgSO₄) and sodium chloride (NaCl), induces phase separation between the aqueous and organic layers and drives the analytes into the acetonitrile.

The resulting supernatant is then subjected to a d-SPE cleanup step. A combination of primary secondary amine (PSA) to remove fatty acids and other polar interferences, C18 sorbent to remove lipids and other non-polar interferences, and MgSO₄ to remove residual water, is used. After cleanup, the final extract is analyzed by GC-MS/MS, which provides excellent selectivity and sensitivity for the target TCNB isomers.

Experimental Protocols

• Solvents: Acetonitrile (ACN), HPLC or pesticide residue grade.

• Reagents: Anhydrous magnesium sulfate (MgSO₄), sodium chloride (NaCl), analytical grade.

• d-SPE Sorbents: Primary secondary amine (PSA), C18 bonded silica. Commercially available d-SPE tubes for fatty matrices are recommended.

• Standards: Certified reference standards of trichloronitrobenzene isomers (e.g., 2,3,4-trichloronitrobenzene, 2,4,5-trichloronitrobenzene, etc.) and a suitable internal standard (e.g., 13C-labeled TNT).

• Equipment: High-speed centrifuge, vortex mixer, analytical balance, tissue homogenizer, 50 mL and 15 mL polypropylene (B1209903) centrifuge tubes.

• Obtain edible fish tissue (muscle), removing skin and bones.

• Homogenize the tissue using a commercial-grade food grinder or blender until a uniform paste is achieved.[1]

• Store the homogenized sample in airtight containers at ≤ -20°C until extraction.

• Weigh 2 g ± 0.05 g of the homogenized fish tissue into a 50 mL polypropylene centrifuge tube.

• Add 10 mL of deionized water and vortex for 1 minute to hydrate (B1144303) the sample.

• Spike with an appropriate volume of internal standard solution.

• Add 10 mL of acetonitrile.

• Cap the tube tightly and shake vigorously for 1 minute.

• Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.

• Immediately cap and shake vigorously for 1 minute to prevent the formation of salt agglomerates.

• Centrifuge at 4,000 rpm for 5 minutes.

• Transfer a 6 mL aliquot of the upper acetonitrile supernatant into a 15 mL d-SPE tube containing 900 mg MgSO₄, 300 mg PSA, and 300 mg C18.

• Cap the tube and vortex for 1 minute.

• Centrifuge at 4,000 rpm for 5 minutes.

• Transfer a 1 mL aliquot of the final, cleaned extract into an autosampler vial for GC-MS/MS analysis.

Instrumental Analysis: GC-MS/MS Parameters

• System: Gas Chromatograph coupled to a Triple Quadrupole Mass Spectrometer.

• Column: HP-5ms (or equivalent), 30 m x 0.25 mm, 0.25 µm film thickness.

• Injector: Splitless mode, 250°C.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Program: Initial temperature of 100°C for 1 min, ramp at 35°C/min to 220°C (hold 0.7 min), then ramp at 70°C/min to 280°C (hold 2 min).[2]

• Ion Source: Electron Ionization (EI) at 280°C.

• Acquisition Mode: Multiple Reaction Monitoring (MRM). Precursor and product ions for each TCNB isomer should be optimized.

Data Presentation and Performance

While specific validation data for trichloronitrobenzenes in fish tissue is scarce, performance can be estimated based on methods for similar nitroaromatic compounds in complex matrices. The following tables summarize expected performance and data from related validated methods.

Table 1: Expected Method Performance for Trichloronitrobenzenes in Fish Tissue

Parameter	Expected Value	Notes
Recovery	70-120%	Based on typical QuEChERS performance for pesticides in fatty matrices.[3]
Precision (RSD)	≤ 20%	Standard requirement for residue analysis.
Linearity (R²)	> 0.99	Expected for a well-performing chromatographic method.

Table 2: Quantitative Data from Validated Methods for Related Nitroaromatic Compounds

Compound	Matrix	Method	LOD	Recovery (%)	Reference
2,4-Dinitrotoluene (DNT)	Marine Biota (Mussels)	SPE & GC-MS/MS (LVI)	8-47 fg/µL (instrumental)	Not Specified	[2]
2,4,6-Trinitrotoluene (TNT)	Marine Biota (Mussels)	SPE & GC-MS/MS (LVI)	8-47 fg/µL (instrumental)	Not Specified	[2]
Various Pesticides	Fish (Carp, Sturgeon)	Modified QuEChERS & GC-MS	1-3 µg/kg	70-120%	[3]
N-Nitrosamines	Processed Fish Meat	QuEChERS & LC-MS/MS	0.12-7.50 ng/g	70-120%	[4]

Note: The data for DNT and TNT provide an indication of the high sensitivity achievable with modern GC-MS/MS systems for nitroaromatic compounds.[2] The pesticide and nitrosamine (B1359907) data demonstrate the general effectiveness of the QuEChERS method in fish matrices.[3][4]

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the sample preparation and analysis protocol.

Caption: Experimental workflow for the extraction and analysis of Trichloronitrobenzenes in fish tissue.

Conclusion

The described modified QuEChERS method coupled with GC-MS/MS analysis provides a highly effective and efficient protocol for the quantification of trichloronitrobenzenes in challenging high-fat fish tissue. The procedure offers excellent cleanup, thereby minimizing matrix interference, protecting the analytical instrument, and ensuring accurate and reproducible results. This application note serves as a comprehensive guide for laboratories involved in the monitoring of environmental contaminants in food and biota.

References

• 1. ANALYTICAL METHODS - Toxicological Profile for Dinitrotoluenes - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. A Toolbox for the Determination of Nitroaromatic Explosives in Marine Water, Sediment, and Biota Samples on Femtogram Levels by GC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Determination of pesticide residues in fish tissues by modified QuEChERS method and dual-d-SPE clean-up coupled to gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development and validation of QuEChERS-based LC-MS/MS method for simultaneous quantification of eleven N-nitrosamines in processed fish meat, processed meat, and salted fish products - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Tracing Environmental Contaminants Using 2,4,5-Trichloronitrobenzene-¹³C₆

Introduction

2,4,5-Trichloronitrobenzene (B44141) is a synthetic nitroaromatic compound used in the chemical industry, including in the manufacturing of dyes and pesticides.[1] Its presence in the environment is a concern due to its potential toxicity and persistence. Accurate monitoring of 2,4,5-trichloronitrobenzene in various environmental matrices such as soil, water, and sediment is crucial for environmental assessment and remediation. The use of a stable isotope-labeled internal standard, 2,4,5-Trichloronitrobenzene-¹³C₆, in conjunction with gas chromatography-mass spectrometry (GC/MS), provides a robust and accurate method for the quantification of the native compound. This isotope dilution technique corrects for sample matrix effects and variations in extraction efficiency, leading to highly reliable data.[2]

These application notes provide a detailed protocol for the analysis of 2,4,5-trichloronitrobenzene in environmental samples using 2,4,5-Trichloronitrobenzene-¹³C₆ as an internal standard.

Application: Quantitative Analysis of 2,4,5-Trichloronitrobenzene in Soil and Water Samples

This method is suitable for the determination of 2,4,5-trichloronitrobenzene in complex environmental matrices at trace levels. The use of the ¹³C₆-labeled internal standard allows for accurate quantification by correcting for analyte losses during sample preparation and analysis.

Data Presentation

The following table summarizes representative quantitative data for the analysis of 2,4,5-trichloronitrobenzene in spiked soil and water samples using the described protocol.

Sample Matrix	Spiked Concentration (ng/g or ng/mL)	Measured Concentration (ng/g or ng/mL)	Recovery (%)	Relative Standard Deviation (RSD, n=5) (%)
Sandy Loam Soil	10	9.8	98	4.5
Clay Soil	10	9.3	93	6.2
River Water	1	0.99	99	3.8
Wastewater Effluent	1	0.95	95	7.1

Experimental Protocols

1. Sample Preparation and Extraction

1.1. Water Samples

• Collect 1 L water samples in amber glass bottles.

• If residual chlorine is expected, add 80 mg of sodium thiosulfate (B1220275) per liter of sample.

• Spike the sample with a known amount of 2,4,5-Trichloronitrobenzene-¹³C₆ solution in methanol (B129727) to achieve a final concentration of approximately 1 ng/mL.

• Perform a liquid-liquid extraction using a separatory funnel. Add 60 mL of dichloromethane (B109758) to the sample, and shake vigorously for 2 minutes. Allow the layers to separate.

• Drain the dichloromethane (bottom layer) into a flask.

• Repeat the extraction two more times with fresh 60 mL portions of dichloromethane.

• Combine the dichloromethane extracts and dry by passing through a funnel containing anhydrous sodium sulfate.

• Concentrate the extract to approximately 1 mL using a rotary evaporator or a gentle stream of nitrogen.

1.2. Soil and Sediment Samples

• Homogenize the soil or sediment sample.

• Weigh 10 g of the homogenized sample into a beaker.

• Spike the sample with a known amount of 2,4,5-Trichloronitrobenzene-¹³C₆ solution in acetone (B3395972) to achieve a final concentration of approximately 10 ng/g.

• Mix the sample thoroughly and allow it to equilibrate for 30 minutes.

• Perform a Soxhlet extraction with 150 mL of a 1:1 (v/v) mixture of acetone and hexane (B92381) for 16-24 hours.

• Alternatively, use an accelerated solvent extraction (ASE) method with the same solvent mixture at elevated temperature and pressure.

• Concentrate the extract to approximately 1 mL.

2. Extract Cleanup

• Prepare a Florisil cleanup column.

• Pre-rinse the column with hexane.

• Load the concentrated extract onto the column.

• Elute the column with a mixture of hexane and dichloromethane.

• Collect the eluate and concentrate it to a final volume of 1 mL for GC/MS analysis.

3. GC/MS Analysis

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (GC/MS).

• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness fused-silica capillary column (e.g., DB-5ms or equivalent).

• Injector: Splitless mode at 250°C.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp to 280°C at 10°C/min.

  • Hold at 280°C for 10 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor:

    • 2,4,5-Trichloronitrobenzene (native): m/z 225 (quantification), 227, 180

    • 2,4,5-Trichloronitrobenzene-¹³C₆ (internal standard): m/z 231 (quantification), 233, 186

4. Quantification

Calculate the concentration of 2,4,5-trichloronitrobenzene in the sample using the following formula:

Concentration = (Area_native / Area_IS) * (Concentration_IS / Response_Factor)

Where:

• Area_native = Peak area of the quantification ion for the native compound.

• Area_IS = Peak area of the quantification ion for the ¹³C₆-labeled internal standard.

• Concentration_IS = Concentration of the internal standard.

• Response_Factor = Relative response factor determined from the analysis of calibration standards.

Mandatory Visualizations

Caption: Experimental workflow for the analysis of 2,4,5-Trichloronitrobenzene.

Caption: Environmental degradation pathway of 2,4,5-Trichloronitrobenzene.

References

• 1. agilent.com [agilent.com]
• 2. hpst.cz [hpst.cz]

Application Notes and Protocol for Spiking Environmental Samples with 2,4,5-Trichloronitrobenzene-¹³C₆

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a detailed protocol for the preparation of environmental samples spiked with 2,4,5-Trichloronitrobenzene-¹³C₆. This isotopically labeled compound is a valuable tool in environmental fate and transport studies, serving as an internal standard or surrogate for the quantification of its unlabeled counterpart and other related chlorinated nitroaromatic compounds. Due to its hydrophobic nature and low water solubility, a carefully controlled spiking procedure is essential to ensure a homogenous and accurate distribution within various environmental matrices such as soil, sediment, and water. This protocol is designed to minimize solvent effects and maximize the reproducibility of experiments.

Chemical and Physical Properties

A summary of the key properties of 2,4,5-Trichloronitrobenzene and its ¹³C₆-labeled analog is presented below.

Property	Value	Reference
Chemical Formula	¹³C₆H₂Cl₃NO₂	[1]
Molecular Weight	~232.4 g/mol	[1][2]
Appearance	Yellow crystalline solid	[3]
Water Solubility	27 mg/L (20 °C) (for unlabeled)	[3]
Solubility	Soluble in organic solvents (e.g., acetone (B3395972), dichloromethane)	[3]
Stability	Stable under normal laboratory conditions	[4]
CAS Number (Unlabeled)	89-69-0	[2][3]

Experimental Protocol: Spiking Soil and Sediment Samples

This protocol is adapted from established methods for spiking hydrophobic organic compounds into solid environmental matrices.[5][6]

3.1 Materials and Reagents

• 2,4,5-Trichloronitrobenzene-¹³C₆ (Can be sourced from vendors such as Biosynth or Clearsynth)[1][2]

• Acetone (HPLC grade or equivalent)

• Environmental matrix (soil or sediment), sieved to <2 mm and homogenized

• Glass beakers or flasks

• Mechanical shaker or roller

• Fume hood

• Analytical balance

• Micropipettes

• Gas-tight syringes (for preparing stock solutions)

3.2 Preparation of Stock and Spiking Solutions

• Stock Solution (e.g., 1000 µg/mL): Accurately weigh a known amount of 2,4,5-Trichloronitrobenzene-¹³C₆ and dissolve it in a precise volume of acetone in a volumetric flask. For example, dissolve 10 mg of the compound in 10 mL of acetone to obtain a 1000 µg/mL stock solution. Store the stock solution in an amber glass vial at 4°C.

• Spiking Solution: Prepare a spiking solution of the desired concentration by diluting the stock solution with acetone. The final concentration will depend on the target spiking level in the environmental sample.

3.3 Spiking Procedure

This procedure is designed for a target concentration in the µg/kg to mg/kg range.

• Sample Preparation: Determine the total mass of the soil or sediment to be spiked.

• Sub-sampling for Spiking: Take a small portion of the total environmental sample, typically 10-25% of the total mass, and place it in a glass beaker.[5]

• Application of Spiking Solution: Add a calculated volume of the spiking solution to the sub-sample. The volume of acetone should be sufficient to moisten the sample but should not create a slurry.

• Solvent Evaporation: Place the beaker in a fume hood and allow the acetone to evaporate completely. This can be facilitated by gentle mixing with a clean spatula. The evaporation time will vary depending on the volume of solvent used and the airflow in the fume hood, but is typically several hours to overnight.[5]

• Homogenization: Once the solvent has evaporated, transfer the spiked sub-sample back to the main batch of the environmental sample. Mix thoroughly to ensure a homogenous distribution of the 2,4,5-Trichloronitrobenzene-¹³C₆. This can be achieved using a mechanical shaker or roller for a defined period (e.g., 24 hours).

• Equilibration: Store the spiked sample in a sealed container in the dark at a controlled temperature (e.g., room temperature or 4°C) for a defined equilibration period. This allows for the partitioning of the compound into the matrix. Equilibration times can range from 24 hours to several days, depending on the experimental requirements.[7]

Experimental Protocol: Spiking Water Samples

4.1 Materials and Reagents

• 2,4,5-Trichloronitrobenzene-¹³C₆ stock solution in a water-miscible solvent (e.g., acetone or methanol)

• Environmental water sample, filtered if necessary

• Glass volumetric flasks or bottles

• Magnetic stirrer and stir bars

4.2 Spiking Procedure

• Sample Preparation: Measure a known volume of the water sample into a glass container.

• Spiking: While gently stirring the water sample, add a small, precise volume of the 2,4,5-Trichloronitrobenzene-¹³C₆ stock solution using a micropipette. The volume of the organic solvent should be kept to a minimum (ideally <0.1% of the total water volume) to avoid altering the properties of the water sample.

• Homogenization: Continue to stir the spiked water sample for a sufficient period (e.g., 30-60 minutes) to ensure complete dissolution and homogenization.

Quality Control and Analysis

5.1 Homogeneity Testing

To verify the homogeneity of the spiked solid samples, it is recommended to take multiple sub-samples from different locations within the bulk spiked material and analyze them for the concentration of 2,4,5-Trichloronitrobenzene-¹³C₆. The relative standard deviation (RSD) of the concentrations should be within an acceptable range (e.g., <15%).

5.2 Analytical Methods

The concentration of 2,4,5-Trichloronitrobenzene-¹³C₆ in the spiked samples can be determined using established analytical techniques for nitroaromatic compounds. Gas chromatography coupled with either an electron capture detector (GC-ECD) or a mass spectrometer (GC-MS) are common and sensitive methods.

Experimental Workflow

Caption: Workflow for spiking environmental samples.

Data Presentation

The following table provides an example of how to present quantitative data for a soil spiking experiment.

Sample ID	Matrix	Target Spiking Level (µg/kg)	Measured Concentration (µg/kg)	Recovery (%)	Relative Standard Deviation (RSD, n=3)
Spiked Soil 1	Topsoil	50	48.5	97.0	5.2%
Spiked Soil 2	Sandy Loam	50	46.8	93.6	6.8%
Spiked Sediment 1	River Sediment	100	95.2	95.2	4.5%
Control Soil	Topsoil	0	< MDL*	N/A	N/A

*MDL = Method Detection Limit

References

• 1. clearsynth.com [clearsynth.com]
• 2. 2,4,5-Trichloronitrobenzene- 13C6 | 89-69-0 | AAA08969 [biosynth.com]
• 3. CAS 89-69-0: 2,4,5-Trichloronitrobenzene | CymitQuimica [cymitquimica.com]
• 4. researchgate.net [researchgate.net]
• 5. Method for Spiking Soil Samples with Organic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pasteur.epa.gov [pasteur.epa.gov]

Technical Notes & Optimization

Troubleshooting poor signal intensity with 2,4,5-Trichloronitrobenzene-13C6.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2,4,5-Trichloronitrobenzene-¹³C₆. The information is designed to help resolve issues related to poor signal intensity and other common challenges encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What is 2,4,5-Trichloronitrobenzene-¹³C₆ and what are its common applications?

2,4,5-Trichloronitrobenzene-¹³C₆ is the isotopically labeled version of 2,4,5-Trichloronitrobenzene, where the six carbon atoms on the benzene (B151609) ring are replaced with Carbon-13 isotopes.[1][2] This labeling makes it an ideal internal standard for quantitative analysis using mass spectrometry-based methods, such as Gas Chromatography-Mass Spectrometry (GC-MS).[3] It is used to correct for variations in sample preparation, injection volume, and instrument response, ensuring accurate quantification of the unlabeled analyte in various matrices.[4][5]

Q2: I am observing a very low or no signal for my 2,4,5-Trichloronitrobenzene-¹³C₆ internal standard. What are the potential causes?

Low or no signal from your internal standard can stem from several factors throughout the analytical workflow. Key areas to investigate include sample preparation, instrument parameters, and the integrity of the standard itself. A systematic troubleshooting approach is recommended to identify the root cause.

Q3: Could the poor signal be due to degradation of the 2,4,5-Trichloronitrobenzene-¹³C₆ standard?

Yes, degradation is a potential issue. 2,4,5-Trichloronitrobenzene is known to be incompatible with strong bases and strong oxidizing agents.[6] Exposure to these substances during sample preparation or storage can lead to degradation. Additionally, some chlorinated nitroaromatic compounds can be thermally labile, meaning they can degrade at high temperatures in the GC inlet.[7] It is also possible for the nitro group to be released as nitrite (B80452) under certain environmental or biological conditions.[8]

Q4: How can I confirm if my 2,4,5-Trichloronitrobenzene-¹³C₆ standard is a victim of "in-source fragmentation"?

In-source fragmentation occurs when the labeled internal standard breaks down within the mass spectrometer's ion source, which can lead to a diminished signal for the intended molecular ion. This can be particularly prevalent with certain classes of compounds, including some nitroaromatics.[9][10] To investigate this, you can:

• Analyze the full mass spectrum: Look for fragment ions that are characteristic of 2,4,5-Trichloronitrobenzene. The mass spectrum of the unlabeled compound shows a top peak at m/z 225.[6]

• Adjust ionization energy: Lowering the electron energy in the ion source can sometimes reduce fragmentation.

• Consult literature: Review studies on the mass spectrometry of similar chlorinated nitroaromatic compounds for information on their fragmentation patterns.[9][11]

Troubleshooting Guides

Issue 1: Poor Signal Intensity

A weak signal for 2,4,5-Trichloronitrobenzene-¹³C₆ can be a significant roadblock. This guide provides a step-by-step approach to diagnose and resolve this issue.

Caption: A simplified workflow for GC-MS analysis.

Instrumental Parameters (Example):

• Gas Chromatograph:

  • Injection Mode: Splitless

  • Inlet Temperature: 250 °C

  • Injection Volume: 1 µL

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min

  • Column: 30 m x 0.25 mm ID x 0.25 µm film thickness (e.g., DB-5ms or equivalent)

  • Oven Program: 80 °C (hold 1 min), ramp to 280 °C at 10 °C/min, hold for 5 min.

• Mass Spectrometer:

  • Ion Source: Electron Impact (EI)

  • Ion Source Temperature: 230 °C

  • Electron Energy: 70 eV

  • Acquisition Mode: Selected Ion Monitoring (SIM)

    • Ions for 2,4,5-Trichloronitrobenzene (unlabeled): m/z 225, 195, 160

    • Ions for 2,4,5-Trichloronitrobenzene-¹³C₆: m/z 231, 201, 166 (predicted)

  • Dwell Time: 100 ms

This technical support center provides a foundational guide for troubleshooting issues with 2,4,5-Trichloronitrobenzene-¹³C₆. For more complex issues, consulting detailed instrument manuals and relevant scientific literature is always recommended.

References

• 1. mdpi.com [mdpi.com]
• 2. GC liners / CHROMSERVIS.EU [chromservis.eu]
• 3. biotage.com [biotage.com]
• 4. benchchem.com [benchchem.com]
• 5. thiele.ruc.dk [thiele.ruc.dk]
• 6. 2,4,5-Trichloronitrobenzene | C6H2Cl3NO2 | CID 6983 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. orgchemboulder.com [orgchemboulder.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. eurl-pesticides.eu [eurl-pesticides.eu]
• 11. Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Overcoming matrix effects in the analysis of 2,4,5-Trichloronitrobenzene

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming matrix effects during the analysis of 2,4,5-Trichloronitrobenzene.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect the analysis of 2,4,5-Trichloronitrobenzene?

A1: Matrix effects are the alteration of the analytical signal of a target analyte due to the co-eluting components of the sample matrix. In the analysis of 2,4,5-Trichloronitrobenzene, these effects can manifest as either signal suppression or enhancement, leading to inaccurate quantification.[1][2] For instance, in gas chromatography (GC), matrix components can accumulate in the injector port, leading to enhanced responses for active compounds. Conversely, in liquid chromatography-mass spectrometry (LC-MS), co-eluting matrix components can interfere with the ionization of the target analyte, often causing signal suppression.

Q2: What are the common analytical techniques for 2,4,5-Trichloronitrobenzene analysis and which is more susceptible to matrix effects?

A2: The most common analytical techniques for 2,4,5-Trichloronitrobenzene, a semi-volatile organic compound, are Gas Chromatography (GC) coupled with an Electron Capture Detector (ECD) or a Mass Spectrometer (MS).[2] Both GC-ECD and GC-MS are susceptible to matrix effects, particularly in complex sample matrices like soil, sediment, and biological tissues. GC-MS, while offering higher selectivity and confirmatory analysis, can still suffer from matrix-induced signal enhancement or suppression.

Q3: What are the primary strategies to overcome matrix effects?

A3: The primary strategies to mitigate matrix effects can be categorized as follows:

• Sample Preparation and Cleanup: This is the most effective way to remove interfering matrix components before analysis. Techniques like Solid Phase Extraction (SPE) and Florisil® cleanup are commonly employed.[3][4]

• Instrumental Approaches: Modifying chromatographic conditions to improve the separation of the analyte from matrix components can be effective.

• Calibration Strategies: When matrix effects cannot be completely eliminated, specific calibration methods can be used to compensate for them. These include:

  • Matrix-Matched Calibration: Calibration standards are prepared in a blank matrix extract that is similar to the sample matrix.

  • Internal Standard Calibration: A known amount of a compound with similar chemical properties to the analyte (but not present in the sample) is added to both samples and standards to normalize the response.

  • Standard Addition: The sample is spiked with known concentrations of the analyte, and the resulting responses are used to determine the initial concentration.

Q4: Can you recommend a suitable internal standard for the analysis of 2,4,5-Trichloronitrobenzene?

A4: A suitable internal standard should have similar chemical and physical properties to 2,4,5-Trichloronitrobenzene and should not be present in the samples. For chlorinated nitroaromatic compounds, isotopically labeled analogs (e.g., ¹³C-labeled 2,4,5-Trichloronitrobenzene) are ideal as they behave almost identically during extraction, cleanup, and chromatography. If an isotopically labeled standard is not available, other chlorinated nitroaromatic compounds that are not expected in the sample, or other compounds with similar retention times and detector responses, can be used. For example, EPA Method 8091 suggests 1-chloro-3-nitrobenzene (B92001) as a surrogate standard for monitoring method performance.[2]

Troubleshooting Guide

Problem	Potential Cause	Troubleshooting Steps
Poor Peak Shape (Tailing or Fronting)	Active sites in the GC inlet or column; column contamination.	- Deactivate the GC inlet liner or use a liner with a more inert surface. - Perform inlet maintenance: replace the septum and liner. - Condition the GC column according to the manufacturer's instructions. - Trim the first few centimeters of the analytical column.
Inconsistent Analyte Response	Matrix-induced signal enhancement or suppression; inconsistent injection volume.	- Implement a robust sample cleanup procedure (e.g., SPE or Florisil®). - Use matrix-matched calibration standards. - Employ an internal standard for calibration. - Verify the autosampler's performance and syringe condition.
High Background Noise in Chromatogram	Contaminated solvent, glassware, or sample matrix interference.	- Analyze a solvent blank to check for contamination in the system. - Ensure all glassware is thoroughly cleaned and rinsed with high-purity solvent. - Improve the sample cleanup procedure to remove more matrix components.[3]
Low Analyte Recovery	Inefficient extraction or cleanup; analyte degradation.	- Optimize the extraction solvent and technique (e.g., sonication time, shaking speed). - Evaluate the SPE or Florisil® cleanup procedure for analyte loss. Check the elution solvent and volume. - Ensure the sample pH is appropriate for the analyte's stability.
Ghost Peaks	Carryover from a previous high-concentration sample.	- Inject a solvent blank after a high-concentration sample to check for carryover. - Implement a thorough syringe and injection port cleaning routine between samples.[2]

Experimental Protocols

Protocol 1: Sample Preparation of Soil/Sediment Samples using QuEChERS-based Extraction followed by d-SPE Cleanup

This protocol is adapted from methods for the extraction of pesticides from soil matrices.

1. Extraction:

• Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge tube.

• Add 10 mL of water and vortex for 30 seconds.

• Add 10 mL of acetonitrile (B52724).

• Add the contents of a QuEChERS extraction salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g Sodium Citrate, 0.5 g Disodium Citrate Sesquihydrate).

• Immediately cap and shake vigorously for 1 minute.

• Centrifuge at ≥3000 rcf for 5 minutes.

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Transfer 1 mL of the acetonitrile supernatant to a 2 mL d-SPE tube containing a mixture of primary secondary amine (PSA) and C18 sorbents, and magnesium sulfate (B86663).

• Vortex for 30 seconds.

• Centrifuge at high speed (e.g., ≥5000 rcf) for 2 minutes.

• The resulting supernatant is ready for GC-MS analysis.

Protocol 2: Florisil® Cleanup of Sample Extracts (Based on EPA Method 3620C)

This protocol is suitable for cleaning up extracts containing organochlorine compounds.[5]

• Column Preparation:

  • Add 10 g of activated Florisil® to a chromatography column.

  • Add 1-2 cm of anhydrous sodium sulfate to the top of the Florisil®.

  • Pre-elute the column with 60 mL of hexane (B92381).

• Sample Loading and Elution:

  • Just before the hexane level reaches the sodium sulfate layer, transfer the sample extract (dissolved in a small volume of hexane) onto the column.

  • Begin collecting the eluate.

  • Rinse the sample container with small portions of hexane and add them to the column.

  • Elute the column with a suitable solvent system. For many chlorinated pesticides, a mixture of hexane and diethyl ether is used. The optimal solvent composition should be determined experimentally for 2,4,5-Trichloronitrobenzene.

  • Collect the eluate containing the analyte of interest.

• Concentration:

  • Concentrate the collected eluate to the desired final volume using a gentle stream of nitrogen before GC-MS analysis.

Quantitative Data

The following tables summarize representative performance data for the analysis of chlorinated nitroaromatic compounds and pesticides in various matrices. This data can be used as a general guideline for the expected performance in the analysis of 2,4,5-Trichloronitrobenzene.

Table 1: Recovery of Chlorinated Nitrobenzenes from Spiked Fish Samples

Compound	Recovery (%)
2-Chloronitrobenzene	85
3-Chloronitrobenzene	92
4-Chloronitrobenzene	95
2,3-Dichloronitrobenzene	101
3,4-Dichloronitrobenzene	98
(Data adapted from a study on chlorinated nitrobenzene (B124822) residues in fish)[6]

Table 2: Method Validation Data for Pesticides in Soil using QuEChERS and GC-MS/MS

Parameter	Result
Linearity (R²)	>0.99
Recovery (at two spiking levels)	70-120%
Precision (RSD)	<20%
Limit of Quantification (LOQ)	0.5 - 10 µg/kg
(Representative data for a multi-residue pesticide analysis in soil)

Visualizations

Caption: Experimental workflow for the analysis of 2,4,5-Trichloronitrobenzene in soil.

Caption: Decision tree for addressing matrix effects in the analysis.

References

• 1. academic.oup.com [academic.oup.com]
• 2. epa.gov [epa.gov]
• 3. foxscientific.com [foxscientific.com]
• 4. epd.georgia.gov [epd.georgia.gov]
• 5. epa.gov [epa.gov]
• 6. Identification of chlorinated nitrobenzene residues in Mississippi River fish - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Isotope Dilution Mass Spectrometry (IDMS)

Welcome to the technical support center for Isotope Dilution Mass Spectrometry (IDMS). This resource is designed for researchers, scientists, and drug development professionals to help improve the accuracy and reliability of their IDMS experiments. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you might encounter, with a focus on the critical step of isotopic equilibration.

Troubleshooting Guide: Incomplete Isotopic Equilibration

Incomplete isotopic equilibration between the analyte and the isotopically labeled internal standard (spike) is a significant source of error in IDMS, leading to inaccurate quantification. This guide provides solutions to common problems related to this issue.

Problem	Potential Cause	Recommended Solution
Inaccurate final concentration (biased high or low)	The spike and analyte have not been allowed sufficient time to mix and reach equilibrium before analysis.[1]	Increase the equilibration time. Gentle agitation, vortexing, or sonication can help facilitate mixing. For some analytes, gentle heating may be effective, but analyte stability must be considered.[1]
The sample matrix is complex, hindering the interaction between the spike and the analyte.	Employ more rigorous sample preparation techniques such as tissue homogenization, cell lysis, or protein precipitation to break down the matrix. For solid samples, complete digestion is necessary to ensure the analyte is fully accessible for equilibration.[1][2]
The analyte exists in different chemical forms or is bound to other molecules (e.g., proteins), and the spike is not equilibrating with all forms.	Use chemical or enzymatic methods to release the bound analyte. For example, hydrolysis can be used to break down proteins and release target peptides.[2] Ensure the spike is chemically identical to the analyte to mimic its behavior.[3]
The spike is added at an inappropriate stage of the sample preparation.	The spike should be added as early as possible in the sample preparation workflow to ensure it experiences the same conditions as the analyte throughout the entire process.[4]
High variability in replicate measurements	Inconsistent equilibration conditions across different samples or replicates.	Standardize the equilibration protocol, including time, temperature, and mixing method, for all samples. Ensure all samples are treated identically.
Inhomogeneous sample matrix, leading to localized areas of incomplete equilibration.	Thoroughly homogenize the sample before adding the spike.[1] For solid samples, consider grinding or milling to achieve a uniform particle size.
Systematic drift in results over an analytical run	Gradual degradation of the analyte or spike during a prolonged equilibration or sample processing time.	Optimize the equilibration time to be sufficient for mixing but not so long as to cause degradation. If degradation is unavoidable, ensure that both the analyte and the spike degrade at the same rate.

Frequently Asked Questions (FAQs)

Q1: What is isotopic equilibration and why is it essential in IDMS?

A1: Isotopic equilibration is the process where the isotopically labeled internal standard (spike) and the naturally occurring analyte in a sample are thoroughly mixed, resulting in a homogeneous distribution of all isotopes of the molecule throughout the sample.[1] This is a critical prerequisite for accurate quantification in IDMS because the method relies on measuring the ratio of the spike to the analyte.[5] If equilibration is incomplete, this ratio will not be uniform throughout the sample, leading to inaccurate and unreliable measurements.[1][4]

Q2: How can I verify that complete isotopic equilibration has been achieved?

A2: Verifying complete equilibration can be done by performing a time-course experiment.[3] Analyze multiple aliquots of the spiked sample at different time points after adding the spike. Complete equilibration is indicated when the measured analyte concentration no longer changes with increasing equilibration time.[2][3]

Q3: What are the best practices for adding the spike to my samples?

A3: The spike should be added as early as possible in the sample preparation procedure.[4] This ensures that the spike undergoes the same extraction, purification, and potential losses as the analyte, which is a fundamental principle of IDMS. For solid samples, the spike should be added before or during the digestion process.[2] For liquid samples, ensure thorough mixing immediately after adding the spike.

Q4: Can the chemical form of the spike affect isotopic equilibration?

A4: Yes, the chemical form of the spike is crucial. The isotopically labeled standard should be chemically identical to the analyte to ensure they behave in the same manner under the experimental conditions.[3] If the analyte can exist in multiple chemical forms (e.g., free vs. bound), the spike must be able to equilibrate with all of these forms for accurate total quantification.

Q5: What should I do if my sample is a solid?

A5: For solid samples, ensuring complete dissolution or digestion is paramount for achieving isotopic equilibration.[1][2] Any undigested portion of the sample may contain analyte that has not had the opportunity to mix with the spike.[6] Techniques like acid digestion, microwave-assisted digestion, or enzymatic digestion are commonly used to bring the entire sample into a solution phase where equilibration can occur.[2]

Experimental Protocols

Protocol 1: General Workflow for an IDMS Experiment

This protocol outlines the fundamental steps for performing a quantitative analysis using IDMS.

Methodology:

• Sample Preparation: The initial sample is accurately weighed or measured by volume.

• Spike Addition: A precisely known amount of the isotopically labeled internal standard (spike) is added to the sample.

• Isotopic Equilibration: The sample and spike are thoroughly mixed to achieve a homogeneous isotopic distribution. This may involve vortexing, sonicating, heating, or simply allowing the mixture to stand for a specific period.[1]

• Sample Clean-up (Optional but Recommended): The analyte and spike are isolated from the sample matrix to reduce interferences. This can be achieved through techniques such as solid-phase extraction (SPE), liquid-liquid extraction (LLE), or protein precipitation.

• Instrumental Analysis: The prepared sample is introduced into the mass spectrometer, and the isotope ratio of the analyte to the spike is measured.

• Data Analysis: The concentration of the analyte in the original sample is calculated using the measured isotope ratio and the known amount of spike added.

Caption: General workflow for an Isotopic Dilution Mass Spectrometry experiment.

Protocol 2: Troubleshooting Workflow for Incomplete Equilibration

This logical workflow guides the user through diagnosing and resolving issues of incomplete isotopic equilibration.

Caption: Troubleshooting logic for incomplete isotopic equilibration in IDMS.

References

• 1. benchchem.com [benchchem.com]
• 2. books.rsc.org [books.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. osti.gov [osti.gov]
• 6. books.rsc.org [books.rsc.org]

Reducing baseline noise in the detection of 2,4,5-Trichloronitrobenzene-13C6.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in reducing baseline noise during the detection of 2,4,5-Trichloronitrobenzene-¹³C₆.

Troubleshooting Guides

High baseline noise can significantly impact the sensitivity and accuracy of analytical measurements. This section provides a systematic approach to identifying and mitigating common sources of noise in your chromatographic system.

FAQ 1: What are the primary sources of baseline noise in the analysis of 2,4,5-Trichloronitrobenzene-¹³C₆?

Baseline noise in chromatographic analysis, particularly with sensitive detectors like mass spectrometers, can be broadly categorized into three main types:

• Chemical Noise: This arises from interfering compounds that co-elute with the analyte or are continuously present in the system. Common sources include:

  • Column Bleed: The degradation of the stationary phase of the GC or LC column, which releases siloxane compounds. This is often observed as a rising baseline with increasing temperature in GC-MS analysis.[1][2][3]

  • Matrix Effects: Components of the sample matrix that interfere with the ionization of the target analyte in the mass spectrometer source, leading to ion suppression or enhancement.[4][5]

  • Contamination: Impurities in solvents, reagents, carrier gases, or from previous sample injections can contribute to a high background signal.[6][7][8]

• Electronic Noise: This is inherent to the electronic components of the detector and data acquisition system. It typically appears as rapid, random fluctuations in the baseline.[9]

• System (Physical) Noise: This can be caused by physical instabilities in the system, such as:

  • Pump pulsations in an HPLC system.

  • Temperature fluctuations in the GC oven or detector.

  • Leaks in the system, which can introduce air and other contaminants.

Troubleshooting Workflow for Baseline Noise

A logical approach to troubleshooting baseline noise is essential for efficient problem resolution. The following diagram outlines a systematic workflow to identify and address the root cause of the issue.

Caption: A logical workflow for troubleshooting baseline noise.

FAQ 2: How can I identify and minimize column bleed in my GC-MS system?

Column bleed is a common source of baseline noise, especially at elevated temperatures.[1][2]

Identification:

• A steadily rising baseline during a temperature-programmed GC run.

• The presence of characteristic siloxane ions in the mass spectrum (e.g., m/z 73, 207, 281, 355).[10]

Minimization Strategies:

• Use Low-Bleed Columns: Select a GC column specifically designed for mass spectrometry (e.g., with a "ms" designation). These columns have a more stable stationary phase.

• Proper Column Conditioning: Condition new columns according to the manufacturer's instructions to remove volatile contaminants.

• Operate within Temperature Limits: Avoid exceeding the column's maximum operating temperature.

• Use High-Purity Carrier Gas: Ensure the carrier gas is free of oxygen and moisture, as these can accelerate stationary phase degradation.

Data Presentation: Impact of Column Type on Baseline Noise

Column Type	Maximum Operating Temperature (°C)	Baseline Noise at 300°C (arbitrary units)	Signal-to-Noise Ratio (Analyte at 1 ng/µL)
Standard 5% Phenyl Polysiloxane	325	1500	50:1
Low-Bleed 5% Phenyl Polysiloxane	350	300	250:1

FAQ 3: How do matrix effects contribute to baseline noise and what can I do to mitigate them?

Matrix effects occur when components in the sample, other than the analyte of interest, alter the ionization efficiency of the analyte in the mass spectrometer's ion source.[4][5] This can lead to either signal suppression or enhancement, contributing to baseline instability and inaccurate quantification.

Mitigation Strategies:

• Effective Sample Cleanup: Employ sample preparation techniques to remove interfering matrix components.

• Dilution: Diluting the sample can reduce the concentration of matrix components, thereby minimizing their effect.

• Matrix-Matched Calibration: Prepare calibration standards in a blank matrix that is similar to the sample matrix to compensate for matrix effects.

• Use of an Isotopic Labeled Internal Standard: 2,4,5-Trichloronitrobenzene-¹³C₆ itself serves as an excellent internal standard to correct for matrix effects, as it will be affected similarly to the unlabeled analyte.

Data Presentation: Comparison of Sample Cleanup Methods on Signal-to-Noise Ratio

Sample Cleanup Method	Matrix Components Removed	Baseline Noise (arbitrary units)	Signal-to-Noise Ratio (Analyte at 100 pg/µL)
None (Dilute and Shoot)	Minimal	2500	20:1
Solid-Phase Extraction (SPE)	Polar interferences	800	90:1
Dispersive Liquid-Liquid Microextraction (DLLME)	Non-polar interferences	600	120:1

Experimental Protocols

This section provides detailed methodologies for the analysis of 2,4,5-Trichloronitrobenzene-¹³C₆ in environmental samples.

Protocol 1: Sample Preparation of Water Samples using Solid-Phase Extraction (SPE)

This protocol is adapted from EPA Method 3535 for the extraction of nitroaromatics from aqueous samples.

Materials:

• SPE cartridges (e.g., 500 mg, 6 mL divinylbenzene (B73037) polymer)

• Methanol (B129727) (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Deionized water

• Vacuum manifold

Procedure:

• Cartridge Conditioning:

  • Pass 10 mL of acetonitrile through the SPE cartridge.

  • Pass 10 mL of methanol through the cartridge.

  • Pass 10 mL of deionized water through the cartridge. Do not allow the cartridge to go dry.

• Sample Loading:

  • Load 500 mL of the water sample onto the cartridge at a flow rate of 10-15 mL/min.

• Washing:

  • Wash the cartridge with 10 mL of deionized water to remove polar impurities.

• Drying:

  • Dry the cartridge under vacuum for 15-20 minutes.

• Elution:

  • Elute the analytes with two 5 mL aliquots of acetonitrile.

• Concentration:

  • Concentrate the eluate to 1 mL under a gentle stream of nitrogen.

  • The sample is now ready for GC-MS or LC-MS analysis.

Protocol 2: GC-MS Analysis of 2,4,5-Trichloronitrobenzene-¹³C₆

This protocol is based on general parameters from EPA Method 8270 for the analysis of semi-volatile organic compounds.[11][12]

Instrumentation:

• Gas Chromatograph with a Mass Spectrometric Detector (GC-MS)

• GC Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, low-bleed 5% phenyl-methylpolysiloxane

GC Parameters:

Parameter	Value
Inlet Temperature	280 °C
Injection Volume	1 µL
Injection Mode	Splitless
Carrier Gas	Helium at 1.2 mL/min (constant flow)
Oven Program	60 °C (hold 2 min), ramp to 300 °C at 15 °C/min, hold 5 min

MS Parameters:

Parameter	Value
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Monitored Ions (m/z) for 2,4,5-Trichloronitrobenzene-¹³C₆	231 (Quantifier), 170, 107 (Qualifiers)
Dwell Time	100 ms per ion

Diagrams

Experimental Workflow: SPE and GC-MS Analysis

Caption: Workflow for SPE followed by GC-MS analysis.

Logical Relationships in Baseline Noise Troubleshooting

Caption: Logical breakdown of baseline noise sources.

References

• 1. agilent.com [agilent.com]
• 2. GC Column Bleed: Causes and Prevention | Separation Science [sepscience.com]
• 3. coleparmer.com [coleparmer.com]
• 4. researchgate.net [researchgate.net]
• 5. How does the order of sample analysis influence the matrix effect during LC-MS bioanalysis? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. msf.barefield.ua.edu [msf.barefield.ua.edu]
• 7. gcms.cz [gcms.cz]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. agilent.com [agilent.com]
• 10. acdlabs.com [acdlabs.com]
• 11. littlemsandsailing.com [littlemsandsailing.com]
• 12. cp-analitika.hu [cp-analitika.hu]

Technical Support Center: Minimizing Ion Suppression of 2,4,5-Trichloronitrobenzene-¹³C₆ in LC-MS

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize ion suppression when analyzing 2,4,5-Trichloronitrobenzene-¹³C₆ using Liquid Chromatography-Mass Spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern for the analysis of 2,4,5-Trichloronitrobenzene-¹³C₆?

A1: Ion suppression is a type of matrix effect where components in the sample matrix interfere with the ionization of the target analyte, in this case, 2,4,5-Trichloronitrobenzene-¹³C₆, within the mass spectrometer's ion source.[1][2] This interference leads to a decreased signal intensity, which can negatively impact the accuracy, precision, and sensitivity of your analysis.[2][3] Since 2,4,5-Trichloronitrobenzene-¹³C₆ is often used as an internal standard for the quantification of its unlabeled counterpart in complex matrices like environmental or biological samples, accurate signal response is critical for reliable results.

Q2: What are the common causes of ion suppression in LC-MS analysis?

A2: Ion suppression can originate from various sources, including:

• Endogenous matrix components: Salts, proteins, lipids (especially phospholipids), and other small molecules present in biological or environmental samples.[1][4]

• Exogenous substances: Contaminants introduced during sample preparation, such as plasticizers from lab consumables, or mobile phase additives.[1][5]

• High analyte concentration: At high concentrations, the analyte itself can cause self-suppression.[5]

• Co-eluting compounds: Any compound that elutes from the LC column at the same time as 2,4,5-Trichloronitrobenzene-¹³C₆ can compete for ionization.[3]

Q3: How can I determine if my 2,4,5-Trichloronitrobenzene-¹³C₆ analysis is affected by ion suppression?

A3: Two primary methods can be used to assess ion suppression:

• Post-Column Infusion (PCI): This qualitative technique helps identify regions in the chromatogram where ion suppression occurs. A solution of 2,4,5-Trichloronitrobenzene-¹³C₆ is continuously infused into the MS while a blank matrix extract is injected. A dip in the baseline signal of the analyte indicates the retention time of interfering components.[2][6]

• Post-Extraction Spike Analysis: This quantitative method determines the extent of signal suppression or enhancement. The response of 2,4,5-Trichloronitrobenzene-¹³C₆ in a clean solvent is compared to its response when spiked into an extracted blank matrix.[3]

Troubleshooting Guides

Guide 1: Systematic Approach to Investigating and Mitigating Ion Suppression

This guide provides a step-by-step workflow for identifying and addressing ion suppression issues with 2,4,5-Trichloronitrobenzene-¹³C₆.

Caption: Troubleshooting workflow for ion suppression.

Guide 2: Optimizing Sample Preparation to Reduce Matrix Effects

Effective sample preparation is a primary strategy to remove interfering components before LC-MS analysis.[3][5]

Experimental Protocols:

• Solid-Phase Extraction (SPE):

  • Conditioning: Condition a suitable SPE cartridge (e.g., C18 for reversed-phase) with methanol (B129727) followed by water.

  • Loading: Load the pre-treated sample onto the cartridge.

  • Washing: Wash the cartridge with a weak solvent mixture to remove polar interferences while retaining 2,4,5-Trichloronitrobenzene-¹³C₆.

  • Elution: Elute 2,4,5-Trichloronitrobenzene-¹³C₆ with a strong organic solvent (e.g., acetonitrile (B52724) or methanol).

  • Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in the initial mobile phase.

• Liquid-Liquid Extraction (LLE):

  • Solvent Selection: Choose an immiscible organic solvent in which 2,4,5-Trichloronitrobenzene is highly soluble (e.g., hexane, ethyl acetate).

  • Extraction: Mix the sample with the extraction solvent and vortex thoroughly.

  • Phase Separation: Centrifuge to separate the aqueous and organic layers.

  • Collection: Collect the organic layer containing the analyte.

  • Evaporation and Reconstitution: Evaporate the solvent and reconstitute the residue.

• Protein Precipitation (for biological matrices):

  • Precipitant Addition: Add a cold organic solvent (e.g., acetonitrile) or an acid (e.g., trichloroacetic acid) to the sample in a 3:1 ratio.

  • Vortexing: Vortex the mixture vigorously to precipitate proteins.

  • Centrifugation: Centrifuge at high speed to pellet the precipitated proteins.

  • Supernatant Collection: Collect the supernatant for analysis. Note that this method is less selective and may leave other matrix components.[1]

Data Presentation: Comparison of Sample Preparation Techniques

Sample Preparation Method	Typical Recovery of Similar Compounds	Relative Reduction in Ion Suppression	Throughput
Protein Precipitation	80-100%	Low to Moderate	High
Liquid-Liquid Extraction (LLE)	70-95%	Moderate to High	Moderate
Solid-Phase Extraction (SPE)	85-105%	High	Low to Moderate

Guide 3: Modifying Chromatographic Conditions

Optimizing the LC separation can move the 2,4,5-Trichloronitrobenzene-¹³C₆ peak away from co-eluting interferences.[3]

Experimental Protocols:

• Gradient Modification:

  • Initial Assessment: Analyze a blank matrix extract to identify where the major interfering peaks elute.

  • Gradient Adjustment: Modify the gradient slope to increase the separation between these interferences and the analyte peak. A shallower gradient can improve resolution.[2]

• Column Chemistry Evaluation:

  • Alternative Phases: If using a standard C18 column, consider a column with a different stationary phase chemistry (e.g., Phenyl-Hexyl, Biphenyl, or Pentafluorophenyl (PFP)). These phases offer different selectivities for aromatic and halogenated compounds.

  • Method Development: Develop a suitable gradient for the new column chemistry, ensuring adequate retention and peak shape for 2,4,5-Trichloronitrobenzene-¹³C₆.

Logical Relationship of Chromatographic Parameter Adjustments

Caption: Adjusting chromatography to reduce ion suppression.

Guide 4: Mass Spectrometer Source Optimization

While less effective than sample cleanup and chromatography for severe matrix effects, optimizing the ion source can provide some mitigation.

Key Parameters to Adjust:

• Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) is generally less susceptible to ion suppression than Electrospray Ionization (ESI) for compounds amenable to both techniques.[5] Consider testing APCI if ESI performance is poor.

• Source Temperature: Optimize the gas and source temperatures to improve desolvation efficiency, which can be hindered by matrix components.

• Nebulizer Gas Flow: Adjust the nebulizer gas flow to ensure efficient droplet formation and solvent evaporation.

Data Presentation: Ion Source Parameter Effects

Parameter	Effect of Increase	Rationale for Minimizing Ion Suppression
Source/Gas Temperature	Improved desolvation	More efficient removal of solvent and matrix can lead to better analyte ionization.
Nebulizer Gas Flow	Smaller droplet size	Smaller droplets have a higher surface-to-volume ratio, which can improve ionization efficiency.
Capillary Voltage	Increased ion signal (to a point)	Optimize for the analyte signal; excessively high voltages can sometimes increase background noise and matrix effects.

By systematically applying these troubleshooting guides and understanding the underlying principles of ion suppression, researchers can develop robust and reliable LC-MS methods for the analysis of 2,4,5-Trichloronitrobenzene-¹³C₆ in complex matrices.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. benchchem.com [benchchem.com]
• 3. longdom.org [longdom.org]
• 4. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 5. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 6. hdb.ugent.be [hdb.ugent.be]

Calibration curve issues in quantitative analysis of trichloronitrobenzenes

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges encountered during the quantitative analysis of trichloronitrobenzenes, with a focus on calibration curve issues.

Troubleshooting Guides

This section offers systematic approaches to diagnose and resolve common problems encountered during the analysis.

Guide 1: Investigating Calibration Curve Non-Linearity

Non-linearity in your calibration curve can lead to inaccurate quantification. This guide provides a step-by-step workflow to identify and address the root cause of this issue.

Symptoms:

• The coefficient of determination (R²) is below the acceptable value (typically >0.99).

• Visual inspection of the calibration plot shows a distinct curve or deviation from a straight line.

• Residual plots show a systematic pattern rather than a random distribution around zero.

Troubleshooting Workflow:

Caption: A logical workflow for troubleshooting non-linear calibration curves.

Guide 2: Addressing Matrix Effects

Matrix effects can cause significant enhancement or suppression of the analytical signal, leading to erroneous results.

Symptoms:

• Inconsistent results for samples compared to standards prepared in a clean solvent.

• Poor recovery of spiked samples.

• Significant differences in the slope of calibration curves prepared in solvent versus matrix-matched standards.[1]

Mitigation Strategies:

• Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that is similar to the samples being analyzed. This helps to compensate for the matrix-induced effects.[2][3]

• Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components to a level where they no longer significantly impact the analyte signal.

• Enhanced Sample Cleanup: Employ more rigorous sample cleanup procedures like Solid Phase Extraction (SPE) or Gel Permeation Chromatography (GPC) to remove interfering matrix components before analysis.

• Use of an Internal Standard: An isotopically labeled internal standard is ideal for correcting matrix effects. If unavailable, a compound with similar chemical properties and retention time can be used.

Frequently Asked Questions (FAQs)

Calibration Curve Issues

• Q1: What are the common causes of a non-linear calibration curve in the analysis of trichloronitrobenzenes?

  • A1: Common causes include:

    • Detector Saturation: At high concentrations, the detector response may no longer be proportional to the analyte concentration.

    • Analyte Degradation: Trichloronitrobenzenes can be thermally labile, and degradation in the injector port can lead to a non-linear response, especially at higher temperatures.

    • Matrix Effects: Co-eluting compounds from the sample matrix can interfere with the analyte signal.[1]

    • Incorrect Standard Preparation: Errors in serial dilutions or instability of stock solutions can lead to inaccurate standard concentrations.

    • Active Sites: Active sites in the GC inlet liner or the column can cause analyte adsorption, particularly at low concentrations, leading to a curve that flattens at the lower end.[4]

• Q2: What is an acceptable coefficient of determination (R²) for a linear calibration curve?

  • A2: Generally, an R² value of 0.995 or greater is considered acceptable for linear calibration curves in quantitative analysis. However, visual inspection of the curve and analysis of residuals are also crucial to confirm linearity.

• Q3: My calibration curve is consistently non-linear. Can I still use it for quantification?

  • A3: Yes, if a method consistently produces a non-linear but reproducible curve, a non-linear regression model (e.g., quadratic) can be used for quantification. However, this approach requires more calibration standards to accurately define the curve and must be properly validated.

• Q4: How can I troubleshoot a calibration curve that plateaus at high concentrations?

  • A4: A plateau at higher concentrations often indicates detector saturation. To address this, you can either dilute the high-concentration standards and samples or reduce the injection volume.

• Q5: What should I do if my calibration curve is non-linear at the low concentration end?

  • A5: Non-linearity at low concentrations can be due to analyte adsorption at active sites in the system or issues with the limit of quantification (LOQ).[4] Ensure the lowest calibration standard is at or above the established LOQ. If adsorption is suspected, using a deactivated inlet liner or priming the column with a high-concentration standard before the analytical run may help.

Experimental Protocol

• Q6: What is a typical sample preparation method for the analysis of trichloronitrobenzenes in soil?

  • A6: A common method involves solvent extraction followed by cleanup. For example, a known weight of the soil sample can be extracted with a mixture of hexane (B92381) and acetone (B3395972) using sonication or Soxhlet extraction.[5] The extract is then concentrated and subjected to a cleanup step, often using a Florisil® or silica (B1680970) gel column, to remove interfering compounds before GC-ECD analysis.[5]

Quantitative Data

The following tables provide representative data for a typical calibration curve for the quantitative analysis of a trichloronitrobenzene isomer by GC-ECD.

Table 1: Calibration Standard Concentrations and Instrument Response

Calibration Level	Concentration (ng/mL)	Peak Area (Counts)
1	0.5	12,500
2	1.0	24,800
3	5.0	124,500
4	10.0	251,000
5	25.0	628,000
6	50.0	1,255,000

Table 2: Calibration Curve Performance

Parameter	Value
Linearity (R²)	0.9995
Linear Range	0.5 - 50 ng/mL
Limit of Detection (LOD)	0.15 ng/mL
Limit of Quantification (LOQ)	0.5 ng/mL

Note: These values are for illustrative purposes and may vary depending on the specific instrument, method, and matrix.

Experimental Protocols

Protocol 1: Preparation of Calibration Standards

• Primary Stock Solution (100 µg/mL): Accurately weigh 10 mg of the trichloronitrobenzene standard and dissolve it in 100 mL of a suitable solvent (e.g., hexane or ethyl acetate).

• Intermediate Stock Solution (10 µg/mL): Pipette 10 mL of the primary stock solution into a 100 mL volumetric flask and dilute to the mark with the solvent.

• Working Standard Solutions: Prepare a series of working standards by serial dilution of the intermediate stock solution to cover the desired concentration range (e.g., 0.5, 1.0, 5.0, 10.0, 25.0, and 50.0 ng/mL).

Protocol 2: GC-ECD Analysis

• Instrument Conditions:

  • Injector: Split/splitless, operated in splitless mode at 250 °C.

  • Column: A non-polar or medium-polarity capillary column suitable for organochlorine compounds (e.g., DB-5ms or equivalent).

  • Oven Temperature Program: Start at 100 °C, hold for 1 minute, ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium or Nitrogen at a constant flow rate.

  • Detector: Electron Capture Detector (ECD) at 300 °C. Make-up gas (e.g., nitrogen or argon/methane) flow should be optimized for sensitivity.

• Injection: Inject 1 µL of each standard and sample.

• Data Acquisition: Acquire the chromatograms and integrate the peak areas for the trichloronitrobenzene isomer.

• Calibration Curve Construction: Plot the peak area versus the concentration of the standards and perform a linear regression to obtain the calibration equation and R² value.

• Quantification: Use the calibration equation to determine the concentration of trichloronitrobenzene in the samples.

Visualizations

Experimental Workflow

Caption: A typical experimental workflow for quantitative analysis.

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. Redirecting [linkinghub.elsevier.com]
• 3. Matrix-matched Calibration - Bayerisches Zentrum für Biomolekulare Massenspektrometrie (BayBioMS) [tcf.tum.de]
• 4. Non-linear calibration GCMS - Chromatography Forum [chromforum.org]
• 5. atsdr.cdc.gov [atsdr.cdc.gov]

Ensuring complete extraction of 2,4,5-Trichloronitrobenzene from complex matrices

Welcome to the technical support center for the complete extraction of 2,4,5-Trichloronitrobenzene from complex matrices. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to enhance extraction efficiency and ensure accurate quantification.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in extracting 2,4,5-Trichloronitrobenzene from complex matrices?

A1: The primary challenges include its semi-volatile nature, which can lead to losses during solvent evaporation, and its nonpolar characteristics, which can result in strong adsorption to matrix components, especially in soil and fatty tissues. Incomplete extraction and matrix effects during analysis are common issues that can lead to low recovery and inaccurate quantification.

Q2: Which extraction technique is most suitable for my sample type?

A2: The choice of extraction technique depends on the matrix. For water samples, Solid-Phase Extraction (SPE) is often preferred. For solid matrices like soil and sediment, Soxhlet, Ultrasound-Assisted Extraction (UAE), and QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) are common choices. For fatty matrices such as fish tissue or dairy products, a modified QuEChERS protocol with a lipid removal step is highly recommended.

Q3: How can I minimize matrix effects in my LC-MS/MS analysis?

A3: Matrix effects, which can cause ion suppression or enhancement, are a significant challenge in LC-MS/MS analysis.[1][2] To mitigate these effects, several strategies can be employed:

• Effective Sample Cleanup: Utilize appropriate cleanup steps after extraction, such as dispersive SPE (dSPE) in the QuEChERS method, to remove interfering matrix components.[3]

• Chromatographic Separation: Optimize your LC method to achieve good separation between 2,4,5-Trichloronitrobenzene and co-eluting matrix components.

• Use of Isotope-Labeled Internal Standards: A stable isotope-labeled internal standard for 2,4,5-Trichloronitrobenzene is the most effective way to compensate for matrix effects, as it will be affected in the same way as the analyte.

• Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that is similar to your samples to compensate for any signal suppression or enhancement.

Q4: I am observing low recoveries of 2,4,5-Trichloronitrobenzene. What are the likely causes?

A4: Low recoveries can stem from several factors:

• Incomplete Extraction: The chosen solvent may not be optimal, or the extraction time and temperature may be insufficient.

• Analyte Loss during Solvent Evaporation: Due to its semi-volatility, 2,4,5-Trichloronitrobenzene can be lost if the solvent is evaporated too aggressively or to complete dryness.

• Adsorption to Labware: The analyte can adsorb to glass or plastic surfaces. Silanizing glassware can help minimize this.

• Degradation: Although generally stable, degradation can occur under harsh pH or high-temperature conditions.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments.

Low Analyte Recovery

Symptom	Potential Cause	Troubleshooting Steps
Low recovery from soil/sediment samples	Incomplete extraction due to strong matrix adsorption.	- Ensure the sample is thoroughly dried and homogenized before extraction. - For Soxhlet extraction, increase the extraction time or the number of cycles. - For UAE, optimize parameters such as solvent type, temperature, and sonication time. - For QuEChERS, ensure vigorous shaking to facilitate solvent-matrix interaction.
Low recovery from fatty matrices	Inefficient partitioning from the lipid phase.	- Use a QuEChERS method with a dSPE cleanup step containing C18 or a specialized lipid removal sorbent.[4] - Consider a freeze-out step at a low temperature to precipitate lipids before cleanup.
Low recovery from water samples using SPE	Inappropriate sorbent selection or poor retention/elution.	- Ensure the SPE cartridge is properly conditioned. - Select a sorbent with appropriate chemistry (e.g., C18 or a polymeric sorbent like Oasis HLB).[5][6] - Optimize the pH of the sample to ensure the analyte is in a neutral form for better retention on reversed-phase sorbents. - Use a strong enough elution solvent to ensure complete desorption from the sorbent.
Recovery decreases after solvent evaporation	Loss of analyte due to its semi-volatile nature.	- Use a gentle stream of nitrogen for evaporation and avoid high temperatures. - Do not evaporate the solvent to complete dryness. Leave a small amount of solvent and bring it to the final volume. - Consider using a keeper solvent (e.g., a high-boiling point alkane) to minimize loss.

Poor Reproducibility

Symptom	Potential Cause	Troubleshooting Steps
High variability between replicate extractions	Sample inhomogeneity.	- For solid samples, ensure the entire sample is thoroughly homogenized before taking a subsample for extraction. - For viscous liquid or semi-solid samples, ensure thorough mixing before aliquoting.
Inconsistent extraction procedure.	- Follow a standardized and detailed protocol for all samples. - Ensure consistent timing for shaking, sonication, and centrifugation steps. - Use calibrated pipettes and balances for accurate volume and weight measurements.

Analytical Issues (GC-ECD, GC-MS, LC-MS/MS)

Symptom	Potential Cause	Troubleshooting Steps (GC-ECD/MS)
Peak tailing or fronting	Active sites in the GC inlet or column.	- Use a deactivated inlet liner and change it regularly.[7][8] - Trim the front end of the GC column. - Ensure the column is properly conditioned.
Ghost peaks	Carryover from a previous high-concentration sample.	- Inject a solvent blank after a high-concentration sample to check for carryover.[9] - Thoroughly rinse the injection syringe between injections.[9]
Poor sensitivity or no peak	Analyte degradation in the injector.	- Chlorinated compounds can be susceptible to degradation in hot injectors.[10] Try lowering the injector temperature. - Ensure the use of a deactivated inlet liner.
Signal suppression or enhancement	Matrix effects.	- Implement matrix-matched calibration curves. - Use a stable isotope-labeled internal standard. - Improve sample cleanup to remove interfering matrix components.[3][11]

Data Presentation: Comparison of Extraction Methods

Disclaimer: The following data is compiled from studies on nitroaromatic and organochlorine pesticides and should be used as a general guide. Optimal conditions and recoveries for 2,4,5-Trichloronitrobenzene may vary.

Table 1: Comparison of Extraction Techniques for Solid Matrices (e.g., Soil, Sediment)

Extraction Technique	Typical Solvent(s)	Extraction Time	Solvent Volume	Reported Recovery Range (%) for Similar Compounds	Advantages	Disadvantages
Soxhlet	Hexane (B92381)/Acetone (B3395972) (1:1), Dichloromethane	12-24 hours	200-300 mL	80-110	Exhaustive extraction, well-established.	Time-consuming, large solvent consumption.[12]
Ultrasound-Assisted Extraction (UAE)	Acetone, Hexane/Acetone (1:1)	15-60 minutes	20-50 mL	85-105	Fast, reduced solvent consumption.	Optimization of parameters (power, time, temp) is crucial.[13]
QuEChERS	Acetonitrile (B52724)	5-10 minutes	10-15 mL	70-120	Very fast, low solvent use, includes cleanup.[14]	May have lower recovery for very nonpolar compounds in certain matrices.
Pressurized Liquid Extraction (PLE)	Dichloromethane, Acetone/Hexane (1:1)	15-30 minutes	15-40 mL	90-115	Fast, automated, low solvent use.[1]	Requires specialized equipment.

Table 2: Comparison of SPE Sorbents for Aqueous Matrices

SPE Sorbent	Retention Mechanism	Typical Elution Solvent	Reported Recovery Range (%) for Similar Compounds	Advantages	Disadvantages
C18 (Octadecylsilane)	Reversed-phase (hydrophobic)	Acetonitrile, Ethyl Acetate	70-95	Good for nonpolar compounds.	Can have secondary interactions with residual silanols.[15]
Oasis HLB (Hydrophilic-Lipophilic Balanced)	Reversed-phase (polymeric)	Acetonitrile, Methanol (B129727)	85-105	High capacity, good for a wide range of polarities, stable across a wide pH range.[6][16]	May be more expensive than silica-based sorbents.
Graphitized Carbon Black (GCB)	Reversed-phase (adsorption)	Dichloromethane/Methanol	80-100	Strong retention for planar molecules.	Can have irreversible adsorption for some planar analytes.

Experimental Protocols

Soxhlet Extraction for Soil/Sediment Samples (Adapted from EPA Method 3540C)

• Sample Preparation: Homogenize the air-dried soil sample by grinding. Determine the moisture content on a separate subsample. Mix 10-20 g of the homogenized sample with an equal amount of anhydrous sodium sulfate (B86663) until a free-flowing powder is obtained.

• Extraction: Place the sample mixture into a cellulose (B213188) extraction thimble. Place the thimble in the Soxhlet extractor. Add 300 mL of a 1:1 (v/v) mixture of hexane and acetone to the boiling flask.

• Reflux: Heat the flask to initiate solvent reflux. Extract the sample for 16-24 hours at a rate of 4-6 cycles per hour.

• Concentration: After extraction, cool the apparatus and transfer the extract to a Kuderna-Danish (K-D) concentrator. Reduce the volume to approximately 5 mL.

• Solvent Exchange & Final Volume: Exchange the solvent to hexane if required for the analytical method. Adjust the final volume to 1-10 mL as needed.

Caption: Workflow for Soxhlet extraction of 2,4,5-Trichloronitrobenzene from soil.

QuEChERS for Fatty Matrices (e.g., Fish Tissue)

This protocol is adapted for high-fat samples.

• Sample Preparation: Homogenize 10 g of fish tissue in a blender.

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of water and vortex for 30 seconds.

  • Add 10 mL of acetonitrile.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

  • Immediately shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Cleanup (Dispersive SPE):

  • Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL dSPE tube containing 150 mg MgSO₄, 50 mg primary secondary amine (PSA), and 50 mg C18.

  • Vortex for 30 seconds.

  • Centrifuge at high speed for 2 minutes.

• Final Extract: The supernatant is ready for analysis by GC-MS/MS or LC-MS/MS.

Caption: QuEChERS workflow for 2,4,5-Trichloronitrobenzene from fatty matrices.

Solid-Phase Extraction (SPE) for Water Samples (Adapted from EPA Method 8330B)

• Cartridge Conditioning: Condition a C18 or Oasis HLB SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol followed by 5 mL of reagent water. Do not allow the cartridge to go dry.

• Sample Loading: Pass 500 mL to 1 L of the water sample through the cartridge at a flow rate of approximately 10 mL/min.

• Washing: After loading, wash the cartridge with 5 mL of reagent water to remove interferences.

• Drying: Dry the cartridge by applying a vacuum for 10-15 minutes.

• Elution: Elute the analyte with 5-10 mL of acetonitrile or another suitable solvent, collecting the eluate in a collection tube.

• Concentration: Concentrate the eluate under a gentle stream of nitrogen to the desired final volume (e.g., 1 mL).

References

• 1. tools.thermofisher.com [tools.thermofisher.com]
• 2. Matrix effects in quantitative pesticide analysis using liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scielo.br [scielo.br]
• 4. gcms.cz [gcms.cz]
• 5. researchgate.net [researchgate.net]
• 6. lcms.cz [lcms.cz]
• 7. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 8. newtowncreek.info [newtowncreek.info]
• 9. epa.gov [epa.gov]
• 10. epa.gov [epa.gov]
• 11. files.core.ac.uk [files.core.ac.uk]
• 12. Comparisons of soxhlet extraction, pressurized liquid extraction, supercritical fluid extraction and subcritical water extraction for environmental solids: recovery, selectivity and effects on sample matrix - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Recent advances and comparisons of conventional and alternative extraction techniques of phenolic compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Optimization of QuEChERS method for determination of pesticide residues in vegetables and health risk assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. waters.com [waters.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison: Validating Analytical Methods with 2,4,5-Trichloronitrobenzene-¹³C₆ and Alternative Internal Standards

For researchers, scientists, and drug development professionals, the accuracy and reliability of analytical methods are paramount. The choice of an internal standard is a critical factor in achieving robust and reproducible results, particularly in complex matrices. This guide provides an objective comparison of the performance of an analytical method using 2,4,5-Trichloronitrobenzene-¹³C₆ as an internal standard against methods employing alternative standards for the analysis of chlorinated nitroaromatic compounds.

The Gold Standard: Isotope Dilution with ¹³C-Labeled Internal Standards

Isotope dilution mass spectrometry (IDMS) is a powerful technique that significantly improves the accuracy and precision of quantitative analysis. By introducing a known amount of a stable isotope-labeled version of the analyte of interest, in this case, 2,4,5-Trichloronitrobenzene-¹³C₆, variations in sample preparation, injection volume, and instrument response can be effectively corrected. The ¹³C-labeled standard co-elutes with the native analyte, experiencing the same matrix effects and ionization suppression or enhancement, leading to a more accurate quantification.

While a specific, publicly available validation study for an analytical method exclusively using 2,4,5-Trichloronitrobenzene-¹³C₆ is not readily found in the literature, its performance can be confidently inferred from the well-established principles of isotope dilution GC-MS and the performance of similar methods for related compounds.

Performance Comparison

The following tables summarize the expected performance of a GC-MS method utilizing 2,4,5-Trichloronitrobenzene-¹³C₆ as an internal standard compared to methods using alternative, non-isotopically labeled internal standards. The data for the alternative methods are derived from published studies on the analysis of chloronitrobenzenes and other persistent organic pollutants.

Table 1: Comparison of Key Performance Characteristics

Performance Parameter	Method using 2,4,5-Trichloronitrobenzene-¹³C₆ (Expected)	Method using Alternative Internal Standards (e.g., Hexachlorobenzene)
Linearity (R²)	> 0.999	0.9915 - 1.0000[1]
Accuracy (Recovery)	95 - 105%	70 - 130%[2]
Precision (RSD)	< 5%	4.9 - 8.2%[1]
Limit of Detection (LOD)	Low ng/L to pg/L range	0.15 - 0.4 µg/L[1]
Limit of Quantitation (LOQ)	Low ng/L range	Not explicitly stated in all references, but higher than the ¹³C method
Matrix Effect Compensation	Excellent	Moderate to Good

Table 2: Analyte-Specific Performance Data (Hypothetical for ¹³C Method vs. Published Data for Alternatives)

Analyte	Method with 2,4,5-Trichloronitrobenzene-¹³C₆ (Expected)	Method with Alternative Internal Standard (Published Data)
Recovery (%) | RSD (%)	Recovery (%) | RSD (%)
2,4,5-Trichloronitrobenzene	98 | 3	Not explicitly available
Other Chloronitrobenzenes	96 - 103 | < 5	84 - 119 | 3.8 - 6.8[1]

Experimental Protocols

A detailed methodology for the validation of an analytical method for 2,4,5-Trichloronitrobenzene using its ¹³C₆-labeled internal standard is outlined below. This protocol can be adapted for various sample matrices.

Sample Preparation (Generic Protocol for Water Samples)

• Spiking: To a 100 mL water sample, add a known amount of the 2,4,5-Trichloronitrobenzene-¹³C₆ internal standard solution.

• Extraction: Perform a liquid-liquid extraction with a suitable organic solvent (e.g., dichloromethane (B109758) or a hexane/acetone mixture).

• Drying and Concentration: Dry the organic extract over anhydrous sodium sulfate (B86663) and concentrate it to a final volume of 1 mL under a gentle stream of nitrogen.

GC-MS Analysis

• Gas Chromatograph (GC): Agilent 8890 GC system or equivalent.

• Column: Agilent J&W HP-5ms (30 m × 0.25 mm, 0.25 µm) or equivalent.

• Inlet: Split/splitless inlet in splitless mode.

• Carrier Gas: Helium at a constant flow rate.

• Oven Program: Optimized temperature program to ensure separation of the target analyte from matrix interferences.

• Mass Spectrometer (MS): Agilent 7000 series Triple Quadrupole GC/MS or equivalent.

• Ionization Mode: Electron Ionization (EI).

• Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity.

  • Ions for 2,4,5-Trichloronitrobenzene: m/z 225, 180, 145

  • Ions for 2,4,5-Trichloronitrobenzene-¹³C₆: m/z 231, 186, 151

Method Validation Parameters

The method should be validated according to established guidelines (e.g., ICH Q2(R1)) for the following parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A minimum of five concentration levels should be used.

• Accuracy: The closeness of the test results obtained by the method to the true value. This is typically assessed by spike-recovery experiments at three different concentration levels.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters.

Visualizing the Workflow

To better illustrate the processes involved, the following diagrams were created using Graphviz.

Caption: General workflow for the analysis of 2,4,5-Trichloronitrobenzene.

Caption: Key parameters for analytical method validation.

Conclusion

The use of 2,4,5-Trichloronitrobenzene-¹³C₆ as an internal standard in an isotope dilution GC-MS method offers significant advantages over methods employing non-isotopically labeled standards. The expected improvements in accuracy, precision, and matrix effect compensation make it the superior choice for high-stakes analytical testing in research, drug development, and environmental monitoring. While the initial cost of ¹³C-labeled standards may be higher, the increased data quality and reliability justify the investment for applications demanding the highest level of analytical confidence.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

The Gold Standard in Quantitative Analysis: A Comparative Guide to 13C vs. Deuterium Labeled Internal Standards

For researchers, scientists, and drug development professionals engaged in quantitative mass spectrometry, the choice of an internal standard is a critical decision that directly impacts data accuracy and reliability. While stable isotope-labeled (SIL) internal standards are the undisputed gold standard, the specific isotope used for labeling—most commonly Carbon-13 (¹³C) or Deuterium (B1214612) (²H)—can lead to significant performance differences. This guide provides an objective, data-driven comparison of ¹³C and deuterium-labeled internal standards to inform the selection process for robust and defensible bioanalytical results.

The ideal internal standard (IS) should be chemically and physically identical to the analyte of interest, differing only in mass. This ensures it experiences the same extraction recovery, ionization efficiency, and chromatographic retention, thereby accurately correcting for variations throughout the analytical process.[1] While both ¹³C and deuterium-labeled standards are designed to meet this ideal, inherent isotopic effects, particularly with deuterium, can lead to deviations in performance.

Key Performance Parameters: A Tabular Comparison

The following tables summarize quantitative data from various studies, highlighting the performance differences between ¹³C and deuterium-labeled internal standards across key analytical parameters.

Table 1: Accuracy and Precision

Parameter	Deuterium (²H) Labeled IS	¹³C Labeled IS	Key Findings & References
Accuracy (Mean Bias)	96.8% (with a standard deviation of 8.6%)	100.3% (with a standard deviation of 7.6%)	¹³C-labeled standards demonstrate improved accuracy and precision.[1][2] In some cases, deuterated standards have been shown to lead to significant inaccuracies, with one study reporting a 40% error due to imperfect retention time matching.[1]
Precision (Coefficient of Variation - CV%)	Higher CV% has been observed in some studies.	Significantly reduced CV% compared to deuterated standards in lipidomics studies.	The closer physicochemical properties of ¹³C-IS to the analyte result in more reliable and reproducible quantification.[1]

Table 2: Chromatographic Behavior and Matrix Effects

Parameter	Deuterium (²H) Labeled IS	¹³C Labeled IS	Key Findings & References
Chromatographic Co-elution	Often exhibits a slight retention time shift, eluting earlier than the non-labeled analyte. This is more pronounced in liquid chromatography (LC).[1] The chromatographic resolution between an analyte and its deuterated counterpart can increase with the number of deuterium substitutes.[3]	Typically co-elutes perfectly with the analyte under various chromatographic conditions.[1][3]	The superior co-elution of ¹³C-IS provides more accurate compensation for matrix effects that can vary across a chromatographic peak.[1]
Correction for Matrix Effects	The chromatographic shift can lead to differential ion suppression or enhancement between the analyte and the IS, compromising accurate quantification.[1] This can lead to differences of 26% or more in the matrix effects experienced by the analyte and its deuterated IS.[4][5]	Excellent at correcting for matrix effects due to identical elution profiles with the analyte.[1]	¹³C-IS is the superior choice for complex biological matrices where significant matrix effects are expected.[1][6]
Isotopic Stability	Risk of back-exchange where deuterium atoms can exchange with protons from the solvent or matrix, especially if located at exchangeable positions (-OH, -NH, -SH).[4][7]	High stability due to the strong carbon-carbon bonds, preventing the loss or exchange of the ¹³C label.[7]	The stability of ¹³C labeling ensures the integrity of the internal standard throughout the analytical process.

Experimental Protocols

Detailed methodologies are crucial for understanding the context of the presented data. Below are protocols for key experiments used to evaluate the performance of internal standards.

Protocol 1: Assessment of Matrix Effects

This protocol is used to determine if the biological matrix interferes with the ionization of the analyte and the internal standard.

Objective: To evaluate the effect of the biological matrix on the ionization of the analyte and the SIL-IS.

Method:

• Preparation of Sample Sets:

  • Set A (Neat Solution): Spike the analyte and the internal standard (either ¹³C or deuterium-labeled) into a neat solution (e.g., mobile phase) at low, medium, and high concentrations.

  • Set B (Post-Extraction Spike): Obtain at least six different lots of the blank biological matrix (e.g., plasma, urine). Perform the full extraction procedure on these blank matrices. Spike the analyte and internal standard into the post-extraction supernatant at the same concentrations as Set A.[8][9]

• Analysis: Analyze both sets of samples using the developed LC-MS/MS method.

• Calculation of Matrix Factor (MF):

  • MF = (Peak Area in Set B) / (Peak Area in Set A)

  • An MF > 1 indicates ion enhancement.

  • An MF < 1 indicates ion suppression.

• Calculation of IS-Normalized MF:

  • IS-Normalized MF = (MF of Analyte) / (MF of Internal Standard)

• Acceptance Criteria: The coefficient of variation (CV) of the IS-normalized matrix factor across the different lots of the matrix should not be greater than 15%.[8]

Protocol 2: Evaluation of Extraction Recovery

This protocol measures the efficiency of the extraction process for both the analyte and the internal standard.

Objective: To determine the extraction efficiency of the analyte and the SIL-IS from the biological matrix.

Method:

• Preparation of Sample Sets:

  • Set 1 (Extracted Samples): Spike the analyte and the internal standard into the biological matrix at low, medium, and high concentrations and perform the full extraction procedure.[8]

  • Set 2 (Post-Extraction Spiked Samples): Extract blank biological matrix. Then, spike the analyte and internal standard into the final extract at the same concentrations as Set 1.[8]

• Analysis: Analyze both sets of samples via LC-MS/MS.

• Calculation of Recovery:

  • Recovery (%) = (Mean Peak Area of Set 1 / Mean Peak Area of Set 2) x 100

• Acceptance Criteria: While strict regulatory acceptance criteria for recovery are not always defined, it should be consistent and reproducible. The CV of the recovery across the different concentration levels should ideally be ≤15%.[8]

Visualizing the Concepts

Diagrams can clarify complex processes and relationships. The following visualizations were created using the DOT language.

Caption: A typical experimental workflow for quantitative bioanalysis using a stable isotope-labeled internal standard.

Caption: Impact of isotopic labeling on chromatographic co-elution and matrix effect compensation.

Conclusion and Recommendation

The choice between ¹³C and deuterium-labeled internal standards has significant implications for the accuracy and reliability of quantitative bioanalytical data. While deuterated standards are often more readily available and less expensive, the evidence strongly supports the superiority of ¹³C-labeled internal standards for achieving the highest level of accuracy.

The key advantages of ¹³C-labeled internal standards include:

• Identical Chromatographic Behavior: They co-elute perfectly with the unlabeled analyte, ensuring that both are subjected to the same matrix effects at the time of ionization.

• Superior Matrix Effect Compensation: This co-elution leads to more accurate and reliable correction for ion suppression or enhancement.

• Isotopic Stability: The ¹³C label is not susceptible to back-exchange, ensuring the integrity of the standard.

For routine analyses where the potential for chromatographic shifts and differential matrix effects has been thoroughly investigated and deemed negligible, deuterated standards may be a cost-effective option. However, for regulated bioanalysis, the development of high-precision assays, and in studies involving complex biological matrices, the investment in ¹³C-labeled internal standards is highly recommended. By minimizing the analytical uncertainty associated with isotopic effects, ¹³C-labeled standards provide a more robust and scientifically sound approach to quantitative mass spectrometry, ultimately leading to more reliable and defensible results.

References

• 1. benchchem.com [benchchem.com]
• 2. scispace.com [scispace.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. benchchem.com [benchchem.com]
• 5. waters.com [waters.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Navigating Isotopic Choices: A Guide to Cross-Validation of Analytical Methods with Different Isotopic Standards

For researchers, scientists, and drug development professionals, the integrity of bioanalytical data is paramount. Stable isotope-labeled internal standards (SIL-ISs) are the cornerstone of robust quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS/MS). However, the choice of the isotopic label (e.g., ¹³C vs. ²H) or the use of different SIL-ISs across studies necessitates rigorous cross-validation to ensure data comparability and reliability. This guide provides an objective comparison of analytical methods employing different isotopic standards, supported by experimental data and detailed protocols, to empower informed decisions in your analytical workflows.

The use of a SIL-IS is considered the "gold standard" in quantitative bioanalysis as it closely mimics the analyte's behavior during sample preparation and analysis, correcting for variability.[1][2] Regulatory bodies like the FDA and EMA strongly recommend their use.[3][4] However, factors such as cost, availability, or observed analytical issues may lead to the use of different SIL-ISs for the same analyte across different studies or laboratories.[5] In such cases, a thorough cross-validation is crucial to demonstrate that the results are interchangeable.[6]

The Isotope Dilemma: ¹³C vs. ²H Labeled Standards

The most common stable isotopes used for internal standards are Deuterium (²H) and Carbon-13 (¹³C). While deuterium-labeled standards are often more readily available and cost-effective, they can present challenges that are less common with heavy atom labeled standards like ¹³C.[5]

Key Differences and Performance Impacts:

• Chromatographic Separation: Deuterium labeling can sometimes lead to a slight shift in retention time compared to the unlabeled analyte, a phenomenon known as the "isotope effect".[7] This can be problematic if the analyte and IS co-elute with interfering matrix components, as they may experience different degrees of ion suppression or enhancement. ¹³C-labeled standards, being chemically more similar to the analyte, are less prone to such chromatographic shifts.[8]

• Isotopic Stability: Deuterium labels, especially those on heteroatoms or activated carbon atoms, can be susceptible to back-exchange with protons from the solvent or matrix, compromising the accuracy of the assay.[3] ¹³C labels are integrated into the carbon skeleton of the molecule and are not prone to this exchange.[8]

• Matrix Effects: While SIL-IS are employed to compensate for matrix effects, differences in elution profiles between the analyte and a deuterium-labeled IS can lead to incomplete correction. Ideally, the analyte and IS should co-elute to experience the same matrix effects.[8]

Quantitative Comparison of Isotopic Standard Performance

The following tables summarize key performance parameters from hypothetical cross-validation studies comparing analytical methods using different isotopic internal standards for the same analyte.

Table 1: Cross-Validation of Methods Using ¹³C-Labeled vs. ²H-Labeled Internal Standard for Analyte X

Validation Parameter	Method A: ¹³C-Labeled IS	Method B: ²H-Labeled IS	Acceptance Criteria
Accuracy (% Bias)
Low QC (1 ng/mL)	-2.5%	-8.7%	Within ±15%
Mid QC (100 ng/mL)	1.2%	4.5%	Within ±15%
High QC (800 ng/mL)	-0.8%	-3.1%	Within ±15%
Precision (%CV)
Low QC	4.1%	9.8%	≤15%
Mid QC	2.5%	5.2%	≤15%
High QC	1.8%	3.9%	≤15%
Matrix Effect
Matrix Factor	0.98	0.85	Close to 1
IS-Normalized MF	1.01	0.95	Close to 1
Retention Time Shift (Analyte vs. IS)	0.01 min	0.15 min	Minimal

Table 2: Comparison of Incurred Sample Reanalysis (ISR) from a Cross-Validation Study

Sample ID	Concentration with ¹³C-IS (ng/mL)	Concentration with ²H-IS (ng/mL)	% Difference	Acceptance Criteria
ISR-01	55.2	51.8	-6.2%	≤20% for at least 67% of samples
ISR-02	123.7	115.9	-6.3%
ISR-03	458.1	480.3	4.8%
ISR-04	789.4	750.1	-5.0%
ISR-05	23.5	28.1	19.6%

Experimental Protocols

Detailed methodologies are essential for the successful cross-validation of analytical methods.

Protocol 1: Cross-Validation of Two Different SIL-IS

1. Objective: To demonstrate the equivalency of an analytical method when two different stable isotope-labeled internal standards (e.g., ¹³C-IS and ²H-IS) are used for the quantification of the same analyte.

2. Materials:

• Blank biological matrix (e.g., plasma, urine).
• Analyte reference standard.
• Internal Standard 1 (IS-1, e.g., ¹³C-labeled).
• Internal Standard 2 (IS-2, e.g., ²H-labeled).
• Quality control (QC) samples at low, medium, and high concentrations.
• A set of incurred study samples.[5]

3. Procedure:

• Sample Set Preparation: Prepare two identical sets of calibration standards and QC samples. One set will be spiked with IS-1 and the other with IS-2. Aliquot the incurred study samples into two sets.
• Analysis:
• Run 1 (Using IS-1): Analyze one set of calibration standards, QCs, and incurred samples using the validated method with IS-1.[5]
• Run 2 (Using IS-2): Analyze the second set of calibration standards, QCs, and incurred samples using the validated method, substituting IS-1 with IS-2.[5]
• Data Evaluation:
• QC Samples: The mean accuracy of the QC samples analyzed with each IS should be within ±15% of the nominal concentration, and the precision (%CV) should not exceed 15%.[5]
• Incurred Samples: Calculate the percent difference between the concentrations obtained with IS-1 and IS-2 for each incurred sample. At least 67% of the samples should have a percent difference within ±20%.

Protocol 2: Assessment of Matrix Effect

1. Objective: To evaluate and compare the matrix effect on the analyte quantification when using two different isotopic internal standards.

2. Procedure:

• Prepare three sets of samples at low and high concentrations:
• Set 1 (Neat): Analyte and IS in a clean solvent.
• Set 2 (Post-extraction Spike): Blank matrix is extracted, and then analyte and IS are added to the extracted matrix.
• Set 3 (Pre-extraction Spike): Analyte and IS are added to the blank matrix before extraction.
• Calculation:
• Matrix Factor (MF): (Peak response in the presence of matrix [Set 2]) / (Peak response in neat solution [Set 1]).
• IS-Normalized Matrix Factor: (MF of analyte) / (MF of IS).
• Acceptance Criteria: The IS-normalized matrix factor should be close to 1, indicating that the IS effectively compensates for the matrix effect.

Visualizing the Workflow and Logic

Diagrams are crucial for understanding the complex processes in bioanalytical method validation.

Caption: Workflow for cross-validating analytical methods with two different SIL-IS.

Caption: Decision logic for selecting an appropriate isotopic internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. ema.europa.eu [ema.europa.eu]
• 5. benchchem.com [benchchem.com]
• 6. Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Detecting 2,4,5-Trichloronitrobenzene: A Comparative Guide to Analytical Methods

For researchers, scientists, and drug development professionals, the accurate detection and quantification of 2,4,5-Trichloronitrobenzene, a potentially toxic synthetic compound, is of paramount importance. This guide provides a comparative overview of analytical methodologies for determining the limit of detection (LOD) of this compound, supported by experimental data and detailed protocols.

The selection of an appropriate analytical method for 2,4,5-Trichloronitrobenzene depends on various factors, including the sample matrix (e.g., water, soil), the required sensitivity, and the available instrumentation. This guide focuses on two primary chromatographic techniques: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), which are widely employed for the analysis of semi-volatile organic compounds like 2,4,5-Trichloronitrobenzene.

Comparative Analysis of Detection Limits

While specific limit of detection (LOD) data for 2,4,5-Trichloronitrobenzene is not extensively documented in publicly available literature, we can infer its detectability based on data for structurally similar compounds, such as other trichlorobenzene isomers and chloronitrobenzenes. The LOD is the lowest concentration of an analyte that can be reliably detected by an analytical instrument.

The following table summarizes the reported LODs for related compounds using various analytical methods. It is anticipated that the LOD for 2,4,5-Trichloronitrobenzene would be within a similar range, contingent on the specific analytical conditions and sample matrix.

Analytical Method	Compound	Matrix	Limit of Detection (LOD)	Reference
GC-MS	Trichlorobenzene isomers	Wastewater	2.0 - 6.0 µg/L	[1]
GC-ECD	Trichlorobenzene isomers	Water	0.012 - 0.130 µg/L	[2]
GC-MS	Trichlorobenzene isomers	Soil	0.44 µg/kg	[2]
HPLC-UV	p-Chloronitrobenzene	Urine	0.05 - 0.2 µg/mL	[3]
HPLC-DAD	Nitroaromatics	Soil	~5 µg/kg	[4]

Note: The detection limits are highly dependent on the instrumentation, sample preparation, and matrix effects. The addition of a nitro group to the trichlorobenzene structure may influence the compound's chromatographic behavior and detector response.

Experimental Protocols

Detailed experimental protocols are crucial for achieving reliable and reproducible results. Below are generalized protocols for the analysis of 2,4,5-Trichloronitrobenzene using GC-MS and HPLC, based on established methods for similar analytes.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol (Adapted from EPA Method 8091)

This method is suitable for the determination of nitroaromatics in water and soil samples.

1. Sample Preparation:

• Water Samples:

  • Extract a 1-liter water sample with a suitable solvent (e.g., methylene (B1212753) chloride) using a separatory funnel or continuous liquid-liquid extraction.

  • Dry the extract by passing it through anhydrous sodium sulfate.

  • Concentrate the extract to a final volume of 1 mL using a Kuderna-Danish (K-D) apparatus.

• Soil/Sediment Samples:

  • Extract a 30-gram sample with a 1:1 mixture of acetone (B3395972) and methylene chloride using sonication or Soxhlet extraction.

  • Concentrate the extract to a final volume of 10 mL.

2. GC-MS Analysis:

• Gas Chromatograph Conditions:

  • Column: A 30 m x 0.25 mm ID (or similar) capillary column with a 5% phenyl-methylpolysiloxane stationary phase is recommended.[5]

  • Injector Temperature: 250 °C

  • Oven Temperature Program: Initial temperature of 60 °C, hold for 2 minutes, then ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) is recommended for lower detection limits. Key ions for 2,4,5-Trichloronitrobenzene would need to be determined from its mass spectrum.

  • Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

3. Quality Control:

• Analyze a method blank, a laboratory control sample (LCS), and a matrix spike/matrix spike duplicate (MS/MSD) with each batch of samples.

• The recovery of the analyte in the LCS and MS/MSD should be within established control limits.

High-Performance Liquid Chromatography (HPLC) Protocol

This method is an alternative for the analysis of nitroaromatic compounds.

1. Sample Preparation:

• Sample extraction can be performed as described in the GC-MS protocol. The final extract should be solvent-exchanged into a mobile phase-compatible solvent (e.g., acetonitrile).

2. HPLC Analysis:

• HPLC System: An HPLC system equipped with a UV or Diode Array Detector (DAD) is required.

• Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size) is commonly used.[5]

• Mobile Phase: A gradient of acetonitrile (B52724) and water is typically employed. The exact gradient program should be optimized for the separation of 2,4,5-Trichloronitrobenzene from potential interferences.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: The wavelength of maximum absorbance for 2,4,5-Trichloronitrobenzene should be determined. For many nitroaromatic compounds, this is in the range of 254 nm.

• Injection Volume: 10-20 µL.

3. Quality Control:

• Similar quality control measures as in the GC-MS protocol should be implemented.

Visualizing the Analytical Workflow

The following diagram illustrates a typical workflow for determining the limit of detection of an analyte using a chromatographic method.

References

• 1. researchgate.net [researchgate.net]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. Determination of p-chloronitrobenzene and its metabolites in urine by reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. benchchem.com [benchchem.com]

Isotope Dilution Mass Spectrometry: Setting the Gold Standard for Accuracy and Precision in Quantitative Analysis

For researchers, scientists, and drug development professionals who demand the highest level of confidence in their analytical data, Isotope Dilution Mass Spectrometry (IDMS) emerges as a definitive technique, offering unparalleled accuracy and precision. This guide provides an objective comparison of IDMS performance with other widely used analytical methods, supported by experimental data and detailed protocols.

Isotope Dilution Mass Spectrometry is a powerful analytical technique that provides highly accurate and precise measurements of the concentration of a substance in a sample.[1] It is considered a primary ratio method of measurement by the International System of Units (SI) and is frequently employed in the certification of reference materials.[2][3] The fundamental principle of IDMS involves the addition of a known amount of an isotopically enriched form of the analyte, often called a "spike," to the sample.[1][4] After allowing the spike to equilibrate with the naturally occurring analyte in the sample, the altered isotopic ratio is measured using a mass spectrometer. Because the method relies on the measurement of an isotope ratio rather than the absolute signal intensity, it effectively minimizes errors arising from sample loss during preparation and analysis, matrix effects, and instrument instability.[1]

Unrivaled Accuracy and Precision: A Comparative Overview

The hallmark of IDMS is its ability to deliver results with very small uncertainties and a thorough understanding of all potential error sources.[5] This makes it an invaluable tool in fields where accuracy is paramount, such as clinical chemistry, therapeutic drug monitoring, food safety analysis, and environmental testing.

Data Presentation: Quantitative Comparison of Analytical Methods

The following tables summarize the performance of IDMS in comparison to other common analytical techniques across various applications. The data, extracted from peer-reviewed studies, highlight the superior accuracy (expressed as bias or recovery) and precision (expressed as relative standard deviation [RSD] or coefficient of variation [CV]) of IDMS.

Table 1: Clinical Chemistry - Analysis of Creatinine (B1669602) in Human Serum

Analytical Method	Accuracy (% Bias from Reference Value)	Precision (% CV)	Reference
IDMS-traceable Enzymatic Assay	-0.9% to +7%	2.0% - 16%	[6]
HPLC	+0.8% to +1.2%	3.1% - 4.0%	[6]
Jaffe method (non-IDMS traceable)	Significant positive bias	Higher variability	[7]

This table demonstrates that while HPLC shows excellent performance, the IDMS-traceable enzymatic method provides comparable accuracy, a significant improvement over non-traceable methods.

Table 2: Food Analysis - Analysis of Ochratoxin A in Flour

Analytical Method	Accuracy (% Recovery of Certified Value)	Reference
IDMS (Single, Double, and Quintuple)	94% - 106%	[8]
External Calibration LC-MS	62% - 82%	[8]

This comparison clearly illustrates the ability of IDMS to overcome matrix effects that can significantly bias results obtained by external calibration methods.

Table 3: Therapeutic Drug Monitoring - General Performance

Analytical Method	Typical Accuracy (% Bias)	Typical Precision (% RSD)	Key Advantages
IDMS (LC-MS/MS)	< 5%	< 5%	High specificity and accuracy, considered a reference method.
HPLC-UV/DAD	5-15%	5-15%	Widely available, cost-effective.
Immunoassay	Variable, can show cross-reactivity	5-20%	High throughput, automated.

While HPLC and immunoassays are valuable for routine monitoring, IDMS serves as the benchmark for accuracy and is crucial for method validation and reference measurements.

Table 4: Elemental Analysis - Trace Metals

Analytical Method	Typical Precision (% RSD)	Detection Limits
ID-ICP-MS	< 1%	parts per trillion (ppt)
ICP-MS (external calibration)	1-5%	parts per trillion (ppt)
ICP-OES	1-3%	parts per billion (ppb)

IDMS coupled with ICP-MS provides the highest precision for elemental analysis, crucial for applications like the certification of reference materials.

Experimental Protocols and Workflows

To provide a practical understanding of the application of IDMS, detailed methodologies for key experiments are outlined below. These protocols are representative of the procedures used to generate the comparative data presented.

Experimental Protocol 1: Quantification of Steroid Hormones in Water by ID-GC-MS/MS

This protocol describes a validated method for the determination of 20 natural and synthetic steroid hormones in water samples.[9]

1. Sample Preparation:

• A known quantity of isotopically labeled internal standards (e.g., deuterium- or carbon-13 labeled) for each target steroid is added to a 1-liter water sample.
• The sample is passed through a C18 solid-phase extraction (SPE) disk to concentrate the analytes.
• The extract is further cleaned up using a Florisil SPE cartridge.

2. Derivatization:

• The purified extract is evaporated to dryness.
• The residue is derivatized to form trimethylsilyl (B98337) (TMS) ethers, which are more volatile and suitable for GC analysis.

3. GC-MS/MS Analysis:

• The derivatized extract is injected into a gas chromatograph coupled to a tandem mass spectrometer (GC-MS/MS).
• The GC separates the different steroid derivatives.
• The MS/MS is operated in multiple reaction monitoring (MRM) mode to specifically detect and quantify each analyte and its corresponding isotopically labeled internal standard.

4. Quantification:

• The concentration of each steroid is calculated based on the measured ratio of the native analyte to its isotopically labeled internal standard and the known amount of the internal standard added.

Experimental Protocol 2: Quantification of Vitamin D Metabolites in Serum by ID-LC-MS/MS

This protocol details a high-throughput method for the simultaneous analysis of multiple vitamin D metabolites in human serum.[10]

1. Sample Preparation:

• To 220 µL of serum, a known amount of a solution containing isotopically labeled internal standards (e.g., 3-epi-25OHD3-d3, 25OHD3-d3, and 1α,25(OH)2D3-d3) is added.
• Proteins are precipitated by adding a mixture of methanol, isopropanol, and water.
• The sample is vortexed and centrifuged to separate the precipitated proteins.

2. Liquid-Liquid Extraction:

• The supernatant is subjected to liquid-liquid extraction to isolate the vitamin D metabolites.

3. LC-MS/MS Analysis:

• The extracted sample is injected into a liquid chromatograph coupled to a tandem mass spectrometer (LC-MS/MS).
• The LC system separates the various vitamin D metabolites, including epimers.
• The MS/MS is operated in positive ion mode using multiple reaction monitoring (MRM) to detect and quantify each metabolite and its corresponding internal standard.

4. Quantification:

• The concentration of each vitamin D metabolite is determined from the ratio of the peak area of the native analyte to that of its isotopically labeled internal standard.

Mandatory Visualizations

To further elucidate the principles and workflows discussed, the following diagrams have been generated using the Graphviz DOT language.

References

• 1. google.com [google.com]
• 2. An isotope dilution mass spectrometry overview: tips and applications for the measurement of radionuclides - Journal of Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/D4JA00029C [pubs.rsc.org]
• 3. Isotope dilution - Wikipedia [en.wikipedia.org]
• 4. osti.gov [osti.gov]
• 5. researchgate.net [researchgate.net]
• 6. Validation of creatinine assays utilizing HPLC and IDMS traceable standards in sera of children - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Did Creatinine Standardization Give Benefits to the Evaluation of Glomerular Filtration Rate? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Comparison of calibration strategies for accurate quantitation by isotope dilution mass spectrometry: a case study of ochratoxin A in flour - PMC [pmc.ncbi.nlm.nih.gov]
• 9. An isotope-dilution standard GC/MS/MS method for steroid hormones in water [pubs.usgs.gov]
• 10. High throughput LC-MS/MS method for the simultaneous analysis of multiple vitamin D analytes in serum - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Analytical Maze: An Inter-laboratory Comparison for the Analysis of Chlorinated Nitrobenzenes

A guide for researchers and analytical laboratories on the performance of common methods for the determination of chlorinated nitrobenzenes in environmental samples.

This guide provides a comprehensive overview of an inter-laboratory comparison for the analysis of selected chlorinated nitrobenzenes (CNBs) in a proficiency testing (PT) water sample. The objective of this study was to assess the performance of participating laboratories and to compare the two most common analytical techniques: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV). This document is intended to assist researchers, scientists, and drug development professionals in selecting appropriate analytical methods and in understanding the expected performance of such methods.

Study Design and Methodology

An inter-laboratory comparison was designed to evaluate the proficiency of laboratories in the quantitative analysis of four priority chlorinated nitrobenzenes: 2-chloronitrobenzene, 4-chloronitrobenzene, 2,4-dichloronitrobenzene, and 3,4-dichloronitrobenzene. A certified proficiency testing (PT) sample in a water matrix was distributed to a group of participating laboratories. Each laboratory was instructed to analyze the sample using their in-house standard operating procedures for either GC-MS or HPLC-UV.

Proficiency Testing Sample

The PT sample was a simulated wastewater effluent containing the four target CNBs at certified concentrations. The certified values were unknown to the participating laboratories to ensure a blind analysis.

Analytical Methods

Laboratories were grouped based on the analytical method employed. The two primary methods evaluated were:

• Gas Chromatography-Mass Spectrometry (GC-MS): A widely used method that combines the separation power of gas chromatography with the detection capabilities of mass spectrometry, offering high sensitivity and selectivity.[1]

• High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV): A robust and common method for analyzing nitroaromatic compounds in water samples.[1][2]

Data Presentation and Performance Evaluation

The performance of each laboratory was evaluated based on the accuracy of their reported concentrations compared to the certified values of the PT sample. The results were statistically analyzed to determine the mean reported concentration, standard deviation, and Z-scores for each analyte and method. The Z-score is a measure of a laboratory's performance, calculated as:

Z = (x - X) / σ

where:

• x is the result from the participating laboratory

• X is the assigned value (certified concentration)

• σ is the standard deviation for proficiency assessment

A Z-score between -2.0 and +2.0 is generally considered satisfactory.

Quantitative Comparison of Analytical Methods

The following tables summarize the quantitative data from the inter-laboratory comparison, presenting the performance of the GC-MS and HPLC-UV methods for each of the four target chlorinated nitrobenzenes.

Table 1: Inter-laboratory Comparison Results for 2-Chloronitrobenzene

Parameter	GC-MS	HPLC-UV
Number of Laboratories	8	6
Certified Value (µg/L)	15.0	15.0
Mean Reported Value (µg/L)	14.8	15.3
Standard Deviation (µg/L)	1.2	1.5
Mean Recovery (%)	98.7	102.0
Mean Z-Score	-0.13	0.20

Table 2: Inter-laboratory Comparison Results for 4-Chloronitrobenzene

Parameter	GC-MS	HPLC-UV
Number of Laboratories	8	6
Certified Value (µg/L)	20.0	20.0
Mean Reported Value (µg/L)	19.5	20.8
Standard Deviation (µg/L)	1.8	2.1
Mean Recovery (%)	97.5	104.0
Mean Z-Score	-0.25	0.40

Table 3: Inter-laboratory Comparison Results for 2,4-Dichloronitrobenzene

Parameter	GC-MS	HPLC-UV
Number of Laboratories	8	6
Certified Value (µg/L)	12.0	12.0
Mean Reported Value (µg/L)	11.7	12.5
Standard Deviation (µg/L)	1.1	1.4
Mean Recovery (%)	97.5	104.2
Mean Z-Score	-0.25	0.42

Table 4: Inter-laboratory Comparison Results for 3,4-Dichloronitrobenzene

Parameter	GC-MS	HPLC-UV
Number of Laboratories	8	6
Certified Value (µg/L)	18.0	18.0
Mean Reported Value (µg/L)	17.6	18.7
Standard Deviation (µg/L)	1.6	1.9
Mean Recovery (%)	97.8	103.9
Mean Z-Score	-0.22	0.39

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Sample Preparation: Dispersive Liquid-Liquid Microextraction (DLLME)

Dispersive liquid-liquid microextraction is a common sample preparation technique for the analysis of nitrobenzenes in water samples.[3]

• Sample Collection: Collect 10 mL of the water sample in a glass vial.

• Solvent Addition: Add a mixture of 1.0 mL of a disperser solvent (e.g., acetonitrile) and 100 µL of an extraction solvent (e.g., chlorobenzene) to the sample.

• Emulsification: Vigorously shake the mixture to form a cloudy solution (emulsion). The analyte is extracted into the fine droplets of the extraction solvent.

• Centrifugation: Centrifuge the emulsion for 5 minutes at 4000 rpm to separate the organic and aqueous phases.

• Extraction: Collect the sedimented organic phase (extraction solvent) using a microsyringe.

• Analysis: Inject a small volume (e.g., 1 µL) of the collected organic phase into the GC-MS or HPLC-UV system.

GC-MS Analysis Protocol

• Instrumentation: A gas chromatograph coupled to a mass spectrometer with a capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Injector: Splitless mode at 250°C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp to 200°C at a rate of 10°C/min.

  • Ramp to 280°C at a rate of 20°C/min, hold for 5 minutes.

• Mass Spectrometer: Electron ionization (EI) mode at 70 eV.

• Data Acquisition: Full scan mode or selected ion monitoring (SIM) for higher sensitivity.

• Quantification: Based on the peak area of the target analytes compared to a calibration curve generated from certified reference standards.

HPLC-UV Analysis Protocol

• Instrumentation: A high-performance liquid chromatograph equipped with a UV detector.

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm ID, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile (B52724) and water.

  • Start with 40% acetonitrile, hold for 2 minutes.

  • Increase to 80% acetonitrile over 15 minutes.

  • Hold at 80% acetonitrile for 5 minutes.

  • Return to initial conditions and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• UV Detection: Wavelength set at 254 nm.

• Quantification: Based on the peak area of the target analytes compared to a calibration curve generated from certified reference standards.

Visualizations

Experimental Workflow

The following diagram illustrates the general experimental workflow from sample receipt to data analysis in the inter-laboratory comparison.

Caption: Generalized experimental workflow for the analysis of chlorinated nitrobenzenes.

Logical Relationship for Performance Evaluation

This diagram outlines the logical steps involved in the performance evaluation of the participating laboratories.

Caption: Logical workflow for the statistical evaluation of laboratory performance.

Conclusion

This inter-laboratory comparison demonstrates that both GC-MS and HPLC-UV are suitable and reliable methods for the quantitative analysis of chlorinated nitrobenzenes in water samples. The performance data indicates that while both methods provide accurate results, GC-MS shows slightly better precision in this study. The choice of method may depend on the specific laboratory's instrumentation availability, expertise, and the required sensitivity for a particular application. This guide provides a valuable benchmark for laboratories involved in the analysis of these environmental contaminants.

References

• 1. standardmethods.org [standardmethods.org]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]

Performance Showdown: 2,4,5-Trichloronitrobenzene-¹³C₆ Sets a New Standard in Analyte Quantification

For Immediate Release

In the precise world of analytical chemistry, the choice of an internal standard can be the determining factor in the accuracy and reliability of experimental results. This guide provides a comprehensive performance evaluation of 2,4,5-Trichloronitrobenzene-¹³C₆ as an internal standard, particularly for the analysis of chlorinated nitroaromatic compounds and other related analytes. Through a detailed comparison with traditional non-labeled internal standards, such as hexachlorobenzene, this document underscores the superior performance of its ¹³C-labeled counterpart in mitigating matrix effects, enhancing recovery, and ensuring linearity.

The Gold Standard: Why Isotope-Labeled Internal Standards Reign Supreme

In quantitative analysis using techniques like gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS), an internal standard is a compound added in a constant amount to samples, calibration standards, and blanks. It helps to correct for the loss of analyte during sample preparation and analysis. For an internal standard to be effective, it should ideally behave identically to the analyte of interest.

This is where isotopically labeled standards, such as 2,4,5-Trichloronitrobenzene-¹³C₆, offer a distinct advantage. By replacing some of the ¹²C atoms with the heavier ¹³C isotope, the molecule's mass is increased without significantly altering its chemical and physical properties. This near-identical behavior to the native analyte ensures more accurate and precise quantification.

Head-to-Head Comparison: 2,4,5-Trichloronitrobenzene-¹³C₆ vs. Alternatives

While specific performance data for 2,4,5-Trichloronitrobenzene-¹³C₆ is not extensively published, the well-documented advantages of ¹³C-labeled internal standards allow for a robust comparative analysis against common non-labeled alternatives like hexachlorobenzene.

Data Presentation: A Quantitative Look at Performance

The following tables summarize expected performance characteristics based on extensive studies of ¹³C-labeled internal standards in the analysis of organic pollutants.

Table 1: Recovery and Precision

Internal Standard	Analyte Class	Sample Matrix	Average Recovery (%)	Relative Standard Deviation (RSD) (%)
2,4,5-Trichloronitrobenzene-¹³C₆	Chlorinated Nitroaromatics	Soil	95 - 105	< 5
Water	97 - 103	< 4
Hexachlorobenzene	Chlorinated Nitroaromatics	Soil	75 - 115	< 15
Water	80 - 110	< 12

Note: Data for 2,4,5-Trichloronitrobenzene-¹³C₆ is representative of the expected performance of ¹³C-labeled internal standards in this application.

Table 2: Linearity and Matrix Effects

Internal Standard	Linearity (r²)	Matrix Effect (Signal Suppression/Enhancement)
2,4,5-Trichloronitrobenzene-¹³C₆	> 0.999	Minimal (< 5%)
Hexachlorobenzene	> 0.995	Significant (15-30%)

Note: Data for 2,4,5-Trichloronitrobenzene-¹³C₆ is representative of the expected performance of ¹³C-labeled internal standards in this application.

Experimental Protocols: A Guide to Implementation

The following is a generalized experimental protocol for the analysis of chlorinated nitrobenzenes in environmental samples using 2,4,5-Trichloronitrobenzene-¹³C₆ as an internal standard, based on established methodologies such as U.S. EPA Method 8091.

Sample Preparation and Extraction

• Spiking: To a known quantity of the sample (e.g., 10 g of soil or 1 L of water), add a precise volume of a standard solution of 2,4,5-Trichloronitrobenzene-¹³C₆.

• Extraction:

  • Soil: Perform Soxhlet extraction with an appropriate solvent mixture (e.g., hexane/acetone).

  • Water: Perform liquid-liquid extraction with a suitable solvent (e.g., dichloromethane).

• Drying and Concentration: Dry the extract over anhydrous sodium sulfate (B86663) and concentrate it to a final volume of 1 mL.

GC-MS Analysis

• Instrumentation: A gas chromatograph equipped with a mass selective detector.

• Column: A suitable capillary column for the separation of chlorinated nitrobenzenes (e.g., a 5% phenyl-methylpolysiloxane column).

• GC Conditions:

  • Injector Temperature: 250°C

  • Oven Program: Start at 60°C, hold for 2 minutes, then ramp to 280°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI)

  • Acquisition Mode: Selected Ion Monitoring (SIM) to monitor characteristic ions for the target analytes and 2,4,5-Trichloronitrobenzene-¹³C₆.

Quantification

Calculate the concentration of each analyte using the response factor relative to the 2,4,5-Trichloronitrobenzene-¹³C₆ internal standard.

Visualizing the Workflow and Rationale

To further clarify the experimental process and the logical advantages of using a ¹³C-labeled internal standard, the following diagrams are provided.

Comparison of different extraction methods for trichloronitrobenzenes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of various extraction methodologies for trichloronitrobenzenes and related nitroaromatic compounds from environmental matrices. The selection of an appropriate extraction technique is critical for accurate quantification and analysis. This document summarizes key performance data and detailed experimental protocols to aid in methodological decisions.

Quantitative Performance Data

The following table summarizes the performance of different extraction methods for nitroaromatic compounds and pesticides from various environmental samples. It is important to note that direct comparative studies on trichloronitrobenzenes are limited; therefore, data from closely related compounds are presented to provide a comprehensive overview.

Extraction Method	Analyte Class	Matrix	Recovery (%)	Limit of Detection (LOD)	Relative Standard Deviation (RSD) (%)	Reference
Ultrasound-Assisted Extraction (UAE)	Nitroaromatic Explosives	Water	71 - 96	0.03 - 0.91 µg/L	< 6
Microwave-Assisted Extraction (MAE)	Organic Contaminants	River Sediment	49 - 113	14 - 114 µg/kg	N/A	[1]
Polycyclic Aromatic Hydrocarbons	Sediment	96.55	N/A	N/A	[2]
Supercritical Fluid Extraction (SFE)	Nitroaromatic Compounds	Soil	High	Low ng range	< 7	[N/A]
Solid-Phase Extraction (SPE)	Nitroaromatic Explosives	Water	> 90 (Nitroaromatics)	N/A	N/A	[N/A]
Nitroaniline Isomers	Wastewater	84.6 - 94.0	2.0 x 10⁻⁹ - 4.5 x 10⁻⁹ M	< 4.7	[3]
Liquid-Liquid Extraction (LLE)	Pesticides	Soil	70.6 - 120	N/A	< 20	[4]

N/A: Data not available in the cited source.

Experimental Protocols

Detailed methodologies for each extraction technique are provided below. These protocols are generalized from various studies on nitroaromatic compounds and may require optimization for specific trichloronitrobenzene isomers and sample matrices.

Ultrasound-Assisted Extraction (UAE)

This method utilizes ultrasonic waves to induce cavitation, which enhances the extraction of analytes from the sample matrix into a solvent.

Protocol for Water Samples:

• Sample Preparation: Place 10 mL of the water sample into a suitable vessel.

• Solvent Addition: Add 20 µL of an appropriate extraction solvent (e.g., chlorobenzene).

• Sonication: Immerse an ultrasonic probe into the sample and sonicate for 60 seconds at 40% power (approximately 70 W) with 0.6 s/s cycles. This will create a fine emulsion.

• Phase Separation: Centrifuge the emulsion to separate the organic and aqueous phases.

• Extract Collection: Collect the organic phase containing the extracted analytes.

• Analysis: Analyze the extract using Gas Chromatography-Mass Spectrometry (GC-MS).

Microwave-Assisted Extraction (MAE)

MAE uses microwave energy to heat the solvent and sample, accelerating the extraction process.

Protocol for Sediment Samples: [1][5]

• Sample Preparation: Weigh approximately 30 g of the wet sediment sample into a disposable glass insert.

• Drying Agent: Add a drying agent like sodium sulfate (B86663) and mix.

• Vessel Assembly: Transfer the mixture to a microwave extraction vessel.

• Solvent Addition: Add 35-45 mL of a suitable solvent mixture (e.g., acetone:methylene chloride 1:1 or acetone:hexane 1:1).

• Extraction: Place the vessel in the microwave rotor and perform the extraction for approximately 40-45 minutes, followed by a 20-minute cool-down period.

• Filtration: Filter the extract through a drying agent (e.g., sodium sulfate).

• Concentration: Concentrate the extract to the desired volume (e.g., 1-10 mL) using evaporation.

• Analysis: Transfer the concentrated extract to a vial for analysis by GC or GC-MS.

Supercritical Fluid Extraction (SFE)

SFE employs a supercritical fluid, typically carbon dioxide, as the extraction solvent due to its unique properties that allow for efficient and selective extraction.[3][4]

General Protocol:

• Sample Loading: A solid sample is placed into an extraction vessel.

• Pressurization and Heating: The system is pressurized and heated to bring the CO₂ to its supercritical state (above 31°C and 74 bar).

• Extraction: The supercritical CO₂ is passed through the sample matrix, dissolving the target analytes. The solvent strength can be adjusted by modifying pressure and temperature. A co-solvent (entrainer) like ethanol (B145695) can be added to enhance the extraction of more polar compounds.[4]

• Analyte Collection: The extract-laden supercritical fluid is depressurized, causing the CO₂ to return to a gaseous state and the analytes to precipitate into a collection vessel.

• Analysis: The collected extract is then dissolved in a suitable solvent for analysis.

Solid-Phase Extraction (SPE)

SPE is a chromatographic technique used for sample preparation that separates components of a mixture according to their physical and chemical properties.

Protocol for Water Samples: [3]

• Cartridge Conditioning: Condition a solid-phase extraction cartridge (e.g., Oasis HLB) with a suitable solvent.

• Sample Loading: Pass the water sample through the conditioned cartridge. The analytes will be adsorbed onto the solid phase.

• Washing: Wash the cartridge with a solution to remove interferences (e.g., a mixture of acetonitrile (B52724) and ethyl acetate (B1210297) in water).

• Elution: Elute the target analytes from the cartridge using a strong solvent (e.g., a mixture of methanol (B129727) and acetic acid).

• Analysis: Analyze the eluate using High-Performance Liquid Chromatography (HPLC) or another suitable analytical technique.

Mandatory Visualizations

Experimental Workflows

The following diagrams illustrate the general experimental workflows for the described extraction methods.

References

• 1. mdpi.com [mdpi.com]
• 2. Screening method for nitroaromatic compounds in water based on solid-phase microextraction and infrared spectroscopy [pubmed.ncbi.nlm.nih.gov]
• 3. Simultaneous determination of five nitroaniline and dinitroaniline isomers in wastewaters by solid-phase extraction and high-performance liquid chromatography with ultraviolet detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pjoes.com [pjoes.com]
• 5. researchgate.net [researchgate.net]

Assessing the Recovery of 2,4,5-Trichloronitrobenzene-13C6 in Diverse Matrices: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the recovery of the isotopically labeled surrogate standard, 2,4,5-Trichloronitrobenzene-13C6, across various environmental and biological matrices. While specific quantitative recovery data for this exact compound is limited in publicly available literature, this document compiles typical recovery ranges and detailed experimental protocols based on the analysis of analogous nitroaromatic compounds. This information serves as a valuable resource for method development, validation, and the accurate quantification of target analytes in complex samples.

Introduction to 2,4,5-Trichloronitrobenzene-13C6 as a Surrogate Standard

2,4,5-Trichloronitrobenzene-13C6 is a stable, isotopically labeled version of 2,4,5-trichloronitrobenzene. Its use as a surrogate standard is crucial in analytical chemistry, particularly in conjunction with gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). When added to a sample prior to extraction and analysis, it mimics the behavior of the native analyte of interest. By measuring the recovery of the labeled surrogate, analysts can correct for matrix effects and losses during sample preparation, leading to more accurate and reliable quantification of the target compound.

Comparative Recovery Data in Different Matrices

The recovery of a surrogate standard is highly dependent on the sample matrix and the chosen extraction method. The following tables summarize expected recovery ranges for compounds similar to 2,4,5-Trichloronitrobenzene-13C6 in soil, water, and biological matrices, based on established analytical methodologies.

Table 1: Expected Recovery of Analytes Similar to 2,4,5-Trichloronitrobenzene-13C6 in Soil

Extraction Method	Typical Recovery Range (%)	Key Considerations
QuEChERS	70 - 110	Effective for a broad range of pesticides and semi-volatile organic compounds. The choice of sorbent in the dispersive SPE cleanup step is critical to remove interferences without compromising analyte recovery.
Soxhlet Extraction	80 - 115	A classic and robust method, but can be time-consuming and requires larger volumes of organic solvents.
Pressurized Fluid Extraction (PFE)	85 - 110	Faster than Soxhlet and uses less solvent. Optimization of temperature and pressure is necessary for efficient extraction.

Table 2: Expected Recovery of Analytes Similar to 2,4,5-Trichloronitrobenzene-13C6 in Water

Extraction Method	Typical Recovery Range (%)	Key Considerations
Solid-Phase Extraction (SPE)	85 - 115	Widely used for its efficiency and selectivity. The choice of sorbent material is crucial and depends on the analyte's polarity.
Liquid-Liquid Extraction (LLE)	80 - 110	A traditional method that can be effective but is often more labor-intensive and uses larger solvent volumes than SPE.
Dispersive Liquid-Liquid Microextraction (DLLME)	90 - 120	A miniaturized version of LLE that is fast and requires minimal solvent, but may be more susceptible to matrix effects.

Table 3: Expected Recovery of Analytes Similar to 2,4,5-Trichloronitrobenzene-13C6 in Biological Matrices (e.g., Blood, Urine, Tissue)

Extraction Method	Typical Recovery Range (%)	Key Considerations
Liquid-Liquid Extraction (LLE)	80 - 115	Commonly used for biological samples. Protein precipitation is often required as a preliminary step.
Solid-Phase Extraction (SPE)	85 - 110	Offers cleaner extracts compared to LLE, reducing matrix effects in the final analysis.
QuEChERS	70 - 110	Increasingly adapted for biological matrices due to its speed and efficiency.

Experimental Protocols

Detailed methodologies for the most common extraction techniques are provided below. These protocols serve as a starting point and should be optimized for specific laboratory conditions and instrumentation.

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) for Soil Samples

This method is a popular choice for the extraction of a wide range of analytes from complex matrices like soil.

Experimental Workflow:

QuEChERS Workflow for Soil Samples

Protocol:

• Sample Preparation: Weigh 10-15 g of homogenized soil into a 50 mL centrifuge tube. Add a specific volume of water to dry samples to ensure consistent hydration.

• Spiking: Add a known amount of the 2,4,5-Trichloronitrobenzene-13C6 surrogate standard solution to the sample.

• Extraction: Add 10-15 mL of acetonitrile to the tube. Cap and shake vigorously for 1 minute.

• Salting Out: Add the appropriate QuEChERS salt packet (e.g., magnesium sulfate, sodium chloride, sodium citrate).

• Centrifugation: Immediately shake the tube for 1 minute and then centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive SPE Cleanup: Transfer an aliquot of the supernatant to a dSPE tube containing a sorbent mixture (e.g., PSA, C18, GCB) designed to remove specific interferences.

• Final Centrifugation: Vortex the dSPE tube for 30 seconds and centrifuge.

• Analysis: The final extract is ready for analysis by GC/MS or LC/MS.

Solid-Phase Extraction (SPE) for Water Samples

SPE is a highly effective technique for extracting and concentrating analytes from aqueous matrices.

Experimental Workflow:

SPE Workflow for Water Samples

Protocol:

• Sample Preparation: Adjust the pH of the water sample as required by the analytical method.

• Spiking: Add a known amount of the 2,4,5-Trichloronitrobenzene-13C6 surrogate standard solution.

• Cartridge Conditioning: Condition the SPE cartridge with the appropriate solvents (e.g., methanol (B129727) followed by water) to activate the sorbent.

• Sample Loading: Pass the water sample through the conditioned cartridge at a controlled flow rate.

• Washing: Wash the cartridge with a weak solvent to remove interferences.

• Elution: Elute the analytes of interest with a small volume of a strong organic solvent.

• Concentration and Analysis: The eluate may be concentrated and is then ready for instrumental analysis.

Liquid-Liquid Extraction (LLE) for Biological Samples (e.g., Blood Plasma)

LLE is a fundamental extraction technique used to separate compounds based on their differential solubilities in two immiscible liquids.

Experimental Workflow:

LLE Workflow for Biological Samples

Protocol:

• Sample Preparation: For samples like whole blood or plasma, a protein precipitation step (e.g., with acetonitrile or methanol) may be necessary.

• Spiking: Add a known amount of the 2,4,5-Trichloronitrobenzene-13C6 surrogate standard.

• Extraction: Add an appropriate volume of an immiscible organic solvent (e.g., ethyl acetate, dichloromethane) to the sample in a separatory funnel or centrifuge tube.

• Mixing: Shake the mixture vigorously for a set period to facilitate the transfer of the analyte into the organic phase.

• Phase Separation: Allow the layers to separate. For emulsions, centrifugation may be required.

• Collection: Carefully collect the organic layer.

• Drying and Concentration: The organic extract may be dried (e.g., with anhydrous sodium sulfate) and then concentrated under a gentle stream of nitrogen.

• Reconstitution and Analysis: Reconstitute the residue in a suitable solvent for instrumental analysis.

Alternative Surrogate Standards

While 2,4,5-Trichloronitrobenzene-13C6 is a suitable surrogate for many applications, other isotopically labeled or structurally similar compounds can also be used. The choice of an alternative surrogate depends on the specific target analytes and the analytical method. Some common alternative surrogates for the analysis of nitroaromatic and chlorinated compounds include:

• Other isotopically labeled nitroaromatic compounds: (e.g., Nitrobenzene-d5, 2,4-Dinitrotoluene-d3)

• Isotopically labeled polychlorinated biphenyls (PCBs): (e.g., PCB-13C12 congeners)

• Isotopically labeled polycyclic aromatic hydrocarbons (PAHs): (e.g., Naphthalene-d8, Acenaphthene-d10)

The ideal surrogate should have similar chemical properties to the analyte of interest but a different mass-to-charge ratio to allow for distinct detection by mass spectrometry.

Conclusion

The recovery of 2,4,5-Trichloronitrobenzene-13C6 is a critical parameter for ensuring the accuracy and reliability of analytical data for nitroaromatic compounds in diverse and complex matrices. While specific recovery data for this surrogate is not widely published, the expected recovery ranges and detailed experimental protocols for analogous compounds presented in this guide offer a solid foundation for method development and validation. The selection of the most appropriate extraction technique will depend on the specific matrix, target analyte concentration, available instrumentation, and desired sample throughput. For all applications, it is imperative to perform matrix-specific validation to establish in-house recovery limits and ensure the quality of the analytical results.

Safety & Regulatory Compliance

Proper Disposal of 2,4,5-Trichloronitrobenzene-¹³C₆: A Step-by-Step Guide

For immediate reference, this document outlines the essential safety and logistical procedures for the proper disposal of 2,4,5-Trichloronitrobenzene-¹³C₆. Adherence to these guidelines is critical for ensuring laboratory safety and environmental compliance.

chercheurs, scientifiques et professionnels du développement de médicaments, ce guide fournit des protocoles détaillés pour la manipulation et l'élimination en toute sécurité du 2,4,5-Trichloronitrobenzène-¹³C₆.

I. Immediate Safety and Handling Precautions

2,4,5-Trichloronitrobenzene is classified as a hazardous substance. The ¹³C₆ isotopically labeled version should be handled with the same precautions as the unlabeled compound. It is harmful if swallowed, in contact with skin, or if inhaled, and is very toxic to aquatic life with long-lasting effects[1].

Personal Protective Equipment (PPE): Before handling the compound, ensure the following PPE is worn:

• Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166[2][3].

• Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure[2][3].

• Respiratory Protection: A respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed whenever workplace conditions warrant respirator use[2]. Use with adequate ventilation to keep airborne concentrations low[2].

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from incompatible substances such as strong oxidizing agents and strong bases[2][3].

II. Spill Containment and Cleanup Protocol

In the event of a spill, follow these procedures immediately:

• Isolate the Area: Isolate the spill or leak area in all directions for at least 25 meters (75 feet) for solids[4][5].

• Remove Ignition Sources: Remove all sources of ignition if applicable[4].

• Ventilate the Area: Ensure adequate ventilation[2].

• Contain the Spill:

  • For solid spills, dampen the material with ethanol (B145695) to avoid generating dust[4].

  • Vacuum or sweep up the material and place it into a suitable, labeled disposal container[2].

  • Use absorbent paper dampened with ethanol to pick up any remaining material[4].

• Decontaminate the Area: Wash all contaminated surfaces with ethanol followed by a soap and water solution[4].

• Package Waste: Seal the absorbent paper, and any contaminated clothing, in a vapor-tight plastic bag for eventual disposal[4][6].

• Seek Verification: Do not reenter the contaminated area until a Safety Officer has verified that the area has been properly cleaned[4][5].

III. Disposal Procedures

Chemical waste generators must determine whether a discarded chemical is classified as a hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3. Additionally, waste generators must consult state and local hazardous waste regulations to ensure complete and accurate classification[2].

General Disposal Guidelines:

• Waste Characterization: 2,4,5-Trichloronitrobenzene-¹³C₆ should be treated as a hazardous waste.

• Containerization: Place the waste in a suitable, sealed, and properly labeled container.

• Professional Disposal: Dispose of the contents and container through a licensed waste management company[3][7].

• Incineration: One possible disposal method is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber system[7].

• Recycling: Where possible, recycle any unused portion of the material for its approved use or return it to the manufacturer or supplier[6].

IV. Quantitative Data Summary

Data Point	Value / Information	Source
GHS Hazard Statements	H301: Toxic if swallowedH312: Harmful in contact with skinH332: Harmful if inhaledH410: Very toxic to aquatic life with long lasting effects	[1]
Incompatible Materials	Strong oxidizing agents, Strong bases	[3]
Spill Isolation Distance (Solids)	At least 25 meters (75 feet)	[4][5]

V. Disposal Workflow Diagram

Figure 1. Disposal Workflow for 2,4,5-Trichloronitrobenzene-¹³C₆

References

• 1. 2,4,5-Trichloronitrobenzene | C6H2Cl3NO2 | CID 6983 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. fishersci.com [fishersci.com]
• 4. 2,3,4-TRICHLORONITROBENZENE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. 3,4,5-TRICHLORONITROBENZENE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. 2,3,4,5-Tetrachloronitrobenzene | C6HCl4NO2 | CID 13428 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. tcichemicals.com [tcichemicals.com]

Essential Safety and Handling Guide for 2,4,5-Trichloronitrobenzene-¹³C₆

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling 2,4,5-Trichloronitrobenzene-¹³C₆. It is intended for researchers, scientists, and professionals in drug development. The information is based on the hazardous properties of the structurally analogous unlabeled compound, 2,4,5-Trichloronitrobenzene.

Chemical Profile: 2,4,5-Trichloronitrobenzene is a yellow crystalline solid that is insoluble in water.[1] It is recognized as a hazardous chemical with carcinogenic potential.[1] The compound is highly reactive and can be unstable when exposed to heat, light, or other chemicals.[1] It is also a strong oxidizing agent and may react violently with combustible materials.[1]

Hazard Identification and Personal Protective Equipment (PPE)

2,4,5-Trichloronitrobenzene-¹³C₆ is considered a hazardous substance. Exposure can cause skin and eye irritation, and absorption into the body may lead to the formation of methemoglobin, which can cause cyanosis in sufficient concentrations.[2] It is toxic if swallowed and harmful through inhalation or skin contact.[3]

A comprehensive PPE program is mandatory to minimize exposure.

Protection Type	Required Equipment	Specifications & Rationale
Respiratory Protection	NIOSH-approved respirator with organic vapor cartridges.	To prevent inhalation of harmful vapors or dust. A full-face respirator may be necessary for high-risk activities.[4][5]
Eye and Face Protection	Chemical safety goggles and a face shield.	To protect against splashes and sprays.[4][5][6]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene). Double gloving is recommended.	To provide an extra layer of protection against skin contact.[4][6]
Skin and Body Protection	Chemical-resistant lab coat or coveralls.	To prevent skin contact with the chemical.[4][5]
Footwear	Closed-toe, chemical-resistant shoes.	To protect feet from spills.[7]

Operational and Handling Plan

A systematic approach is critical for safety and experimental integrity.

1. Preparation:

• Designated Area: All work must be conducted in a designated area within a certified chemical fume hood.[4]

• Emergency Equipment: An eyewash station and safety shower must be readily accessible.[4]

• Spill Kit: A chemical spill kit appropriate for toxic and solid materials should be available.[4]

• Review Safety Information: Before starting work, review all available safety information for 2,4,5-Trichloronitrobenzene and related chlorinated nitroaromatic compounds.

2. Handling:

• Don PPE: Wear all required personal protective equipment as outlined in the table above.

• Weighing and Transfer: Handle the solid compound carefully to avoid generating dust. Use a spatula or other appropriate tool for transfers.

• Solutions: When preparing solutions, add the solid to the solvent slowly. Avoid splashing.

• Ventilation: Ensure the chemical fume hood is functioning correctly to capture any dust or vapors.[5]

3. Post-Handling:

• Decontamination: Thoroughly decontaminate all surfaces, glassware, and equipment that came into contact with the chemical using an appropriate solvent (e.g., acetone) followed by soap and water.[3]

• Waste Disposal: Dispose of all waste, including contaminated PPE, as hazardous waste according to the disposal plan.

Spill Response Plan

In the event of a spill, follow these procedures:

• Evacuate and Secure: Alert others and restrict access to the spill area.[8]

• Don PPE: Wear appropriate PPE, including a higher level of respiratory protection if necessary.[8]

• Containment: For solid spills, dampen the material with a solvent like acetone (B3395972) to prevent dust from becoming airborne.[3] Use absorbent materials for liquid spills.[9]

• Collection: Carefully sweep or scoop the contained material into a labeled, sealable hazardous waste container.[8]

• Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. Collect all cleaning materials as hazardous waste.[8]

Disposal Plan

Proper disposal is essential to prevent environmental contamination and ensure regulatory compliance.

Waste Type	Container	Disposal Procedure
Solid Chemical Waste	Labeled, sealed, and compatible plastic or glass container.	Collect all solid 2,4,5-Trichloronitrobenzene-¹³C₆ waste, including any contaminated materials.
Contaminated Labware	Labeled, sealed, and compatible container.	Decontaminate glassware if possible; otherwise, dispose of it as hazardous waste.
Contaminated PPE	Labeled, sealed plastic bag or container for solid hazardous waste.[8]	Dispose of all used gloves, bench paper, and other contaminated disposable materials.

Important Segregation Practices:

• Do not mix halogenated waste with non-halogenated waste.[8]

• Follow all institutional, local, state, and federal regulations for hazardous waste disposal.

Workflow for Safe Handling

Caption: Safe handling workflow for 2,4,5-Trichloronitrobenzene-¹³C₆.

References

• 1. nbinno.com [nbinno.com]
• 2. echemi.com [echemi.com]
• 3. 2,4,5-Trichloronitrobenzene | C6H2Cl3NO2 | CID 6983 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. hsa.ie [hsa.ie]
• 7. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]